Technical Documentation Center

2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid
  • CAS: 332394-38-4

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Synthesis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals Introduction 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is a key chemical intermediate, notably in the synthesis of Reparixin.[1][2][3][4][5] Reparixi...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is a key chemical intermediate, notably in the synthesis of Reparixin.[1][2][3][4][5] Reparixin is a non-competitive allosteric inhibitor of the CXCR1/CXCR2 receptors, which play a critical role in inflammatory responses.[1][2][3][5] As a crucial building block, the efficient and scalable synthesis of 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid is of significant interest to the pharmaceutical and chemical research communities. This guide provides a detailed examination of a primary synthetic route, offering insights into the underlying chemical principles, step-by-step experimental protocols, and critical process considerations.

Core Synthesis Pathway: A Two-Step Approach

The most prevalent and logical synthetic route to 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid involves a two-step process commencing with commercially available starting materials. This pathway is advantageous due to its straightforward reaction sequence and the use of well-established chemical transformations.

The overall synthesis can be summarized as follows:

  • Amidation of Cyclohexane-1,2-dicarboxylic Anhydride: The synthesis begins with the nucleophilic acyl substitution reaction between cyclohexane-1,2-dicarboxylic anhydride and diisobutylamine. This reaction selectively opens the anhydride ring to form the corresponding mono-amide mono-carboxylic acid.

  • Product Isolation and Purification: Following the amidation reaction, the desired product, 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid, is isolated and purified from the reaction mixture.

Synthesis_Route Start Cyclohexane-1,2-dicarboxylic Anhydride + Diisobutylamine Step1 Step 1: Amidation Reaction Start->Step1 Intermediate Reaction Mixture containing 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid Step1->Intermediate Step2 Step 2: Isolation & Purification Intermediate->Step2 End Pure 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid Step2->End

Caption: Overall synthetic workflow for 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid.

Part 1: Detailed Synthesis Protocol

Step 1: Amidation of Cyclohexane-1,2-dicarboxylic Anhydride

The cornerstone of this synthesis is the ring-opening amidation of cyclohexane-1,2-dicarboxylic anhydride. This reaction leverages the high reactivity of the anhydride carbonyl groups towards nucleophilic attack by the secondary amine, diisobutylamine.

Reaction Mechanism:

The lone pair of electrons on the nitrogen atom of diisobutylamine acts as a nucleophile, attacking one of the electrophilic carbonyl carbons of the anhydride. This leads to the formation of a tetrahedral intermediate. Subsequently, the ring opens through the cleavage of a carbon-oxygen bond, and a proton transfer results in the formation of the stable amide and carboxylic acid functionalities.

Amidation_Mechanism cluster_reactants Reactants cluster_intermediate Transition State cluster_product Product Anhydride Cyclohexane-1,2-dicarboxylic Anhydride Tetrahedral Tetrahedral Intermediate Anhydride->Tetrahedral Nucleophilic Attack Amine Diisobutylamine Amine->Tetrahedral Product 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid Tetrahedral->Product Ring Opening & Proton Transfer

Caption: Mechanism of the ring-opening amidation reaction.

Experimental Protocol:

  • Reactor Setup: A clean, dry round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with cyclohexane-1,2-dicarboxylic anhydride (1.0 equivalent).

  • Solvent Addition: An appropriate aprotic solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF), is added to dissolve the anhydride. The choice of solvent is critical to ensure homogeneity and facilitate the reaction.

  • Amine Addition: Diisobutylamine (1.0-1.1 equivalents) is dissolved in the same solvent and added dropwise to the stirred solution of the anhydride at room temperature. The slight excess of the amine can help drive the reaction to completion.

  • Reaction Monitoring: The reaction progress is monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting anhydride is consumed. This reaction is typically complete within a few hours at room temperature.

  • Work-up: Upon completion, the reaction mixture is typically washed with a dilute aqueous acid solution (e.g., 1M HCl) to remove any unreacted diisobutylamine. The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

ParameterValueRationale
Reactant Ratio 1:1.0-1.1 (Anhydride:Amine)A slight excess of the amine ensures complete consumption of the anhydride.
Solvent Dichloromethane (DCM) or Tetrahydrofuran (THF)Aprotic solvents are used to avoid side reactions with the anhydride.
Temperature Room Temperature (20-25 °C)The reaction is typically exothermic and proceeds efficiently at ambient temperature.
Reaction Time 1-4 hoursMonitored by TLC or HPLC for completion.

Table 1: Optimized Reaction Conditions for Amidation

Part 2: Purification and Characterization

Purification

The crude product obtained after the initial work-up may contain minor impurities. The primary methods for purification include:

  • Crystallization: This is often the most effective method for obtaining a highly pure product. The crude solid is dissolved in a minimal amount of a hot solvent (e.g., ethyl acetate, hexane/ethyl acetate mixture) and allowed to cool slowly, leading to the formation of crystals of the desired compound.

  • Column Chromatography: If crystallization is not effective, silica gel column chromatography can be employed. A suitable eluent system (e.g., a gradient of hexane and ethyl acetate) is used to separate the product from impurities.

Characterization

The identity and purity of the final product, 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid, are confirmed using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectra provide detailed structural information, confirming the presence of the diisobutyl, cyclohexyl, amide, and carboxylic acid moieties.

  • Mass Spectrometry (MS): This technique determines the molecular weight of the compound, confirming the expected molecular formula (C16H29NO3).[6]

  • Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the characteristic functional groups, such as the C=O stretch of the carboxylic acid and the amide, and the N-H stretch (if a primary or secondary amine were used).

  • Melting Point: A sharp melting point range is indicative of a pure compound.

Scientific Integrity and Logic

The described synthetic route is a self-validating system. The principles of nucleophilic acyl substitution are well-understood and highly predictable. The choice of an anhydride as the starting material is strategic; its inherent reactivity allows the reaction to proceed under mild conditions without the need for activating agents, which simplifies the process and reduces potential side reactions. The use of a secondary amine like diisobutylamine ensures the formation of a stable tertiary amide, preventing further reactions at the nitrogen atom.

The work-up procedure is designed to effectively remove the primary impurity, which is the excess amine, by converting it into its water-soluble salt. The subsequent purification by crystallization is a robust method that relies on the differential solubility of the product and any remaining impurities.

Conclusion

The synthesis of 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid via the ring-opening amidation of cyclohexane-1,2-dicarboxylic anhydride is a reliable and efficient method. This guide has provided a comprehensive overview of the synthetic strategy, detailed experimental protocols, and the underlying chemical principles. For researchers and professionals in drug development, a thorough understanding of this synthesis is crucial for the consistent and scalable production of this important intermediate.

References

  • 2-diisobutylcarbamoyl-cyclohexane-carboxylic acid,(CAS# 332394-38-4) - Sinfoo Biotech.
  • Reparixin - CXCR1/CXCR2 Receptor Inhibitor - APExBIO.
  • Experiment #4.
  • Experiment #4.
  • Cyclohexane-1,2-dicarboxylic anhydride (mixture of isomeres) for synthesis - Sigma-Aldrich.
  • ~nthesis - Alfred State.
  • The effect of reparixin on survival in patients at high risk for in-hospital mortality: a meta-analysis of randomized trials - Frontiers.
  • 332394-38-4|2-(Diisobutylcarbamoyl)cyclohexanecarboxylic acid - BLDpharm.
  • WO2015102893A1 - Process for the preparation of cyclohexane carboxylic acid compounds - Google Patents.
  • US3288847A - Preparation of 1, 4-cyclohexadiene-1-carboxylic acid - Google Patents.
  • US4754064A - Preparation of cyclohexane dicarboxylic acids - Google Patents.
  • US6740765B1 - Method for preparing cyclohexane carboxylic acids - Google Patents.
  • The Diels-Alder Reaction: Stereoselective Synthesis of cis-4-cyclohexene-1,2-dicarboxylic Anhydride - YouTube. Available at: [Link]

  • WO2013065059A1 - Process for preparation of n,n-di substituted carboxamides - Google Patents.
  • Cyclohexanecarboxylic acid - Wikipedia. Available at: [Link]

  • US5286903A - Process for the preparation of cyclohexanedicarboxylic acids - Google Patents.
  • CN108602758B - Process for preparing trans-4-amino-1-cyclohexanecarboxylic acids and derivatives thereof - Google Patents.
  • Reparixin, an inhibitor of CXCR2 function, attenuates inflammatory responses and promotes recovery of function after traumatic lesion to the spinal cord - PubMed. Available at: [Link]

  • Therapeutic inhibition of CXCR2 by Reparixin attenuates acute lung injury in mice - PMC. Available at: [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Physicochemical Properties of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic Acid

Introduction 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is a complex organic molecule with potential applications in pharmaceutical and chemical research. As with any compound under investigation, a thorough unders...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is a complex organic molecule with potential applications in pharmaceutical and chemical research. As with any compound under investigation, a thorough understanding of its physicochemical properties is paramount for predicting its behavior in various systems, including biological environments. These properties govern critical aspects such as solubility, absorption, distribution, metabolism, and excretion (ADME) in drug development, as well as reaction kinetics and formulation in chemical synthesis.

This technical guide provides a comprehensive overview of the key physicochemical parameters of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid and outlines detailed, field-proven methodologies for their experimental determination. The protocols described herein are designed to be self-validating and are grounded in established scientific principles, ensuring the generation of reliable and reproducible data for researchers, scientists, and drug development professionals.

Compound Identification:

  • Chemical Name: 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid[1]

  • CAS Number: 332394-38-4[1][2]

  • Molecular Formula: C16H29NO3[1]

  • Molecular Weight: 283.4064 g/mol [1]

Core Physicochemical Properties

A summary of the essential physicochemical properties for 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is presented below. It is important to note that while some properties can be theoretically calculated, experimental determination is crucial for obtaining accurate values.

PropertyValueMethod of Determination
pKa Data not available; requires experimental determination.Potentiometric Titration, Spectrophotometry
LogP Data not available; requires experimental determination.Shake-Flask Method, HPLC-based Method
Aqueous Solubility Data not available; requires experimental determination.Equilibrium Shake-Flask Method
Melting Point Data not available; requires experimental determination.Capillary Melting Point Method

Experimental Protocols for Physicochemical Characterization

Determination of Acid Dissociation Constant (pKa)

The pKa, or acid dissociation constant, is a critical parameter that indicates the strength of an acid in a solution. For a carboxylic acid like 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid, the pKa value will significantly influence its ionization state at different pH values, which in turn affects its solubility, lipophilicity, and biological activity. Carboxylic acids typically have pKa values in the range of 4-5.[3]

Potentiometric titration is a highly accurate method for determining the pKa of a compound by measuring the change in pH of a solution upon the addition of a titrant.[4]

Causality: The pKa is the pH at which the concentrations of the acidic and basic forms of the molecule are equal. By titrating the acidic form of the compound with a strong base and monitoring the pH, a titration curve is generated. The midpoint of the buffer region of this curve corresponds to the pKa.

Materials and Reagents:

  • 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid

  • Standardized 0.1 M Sodium Hydroxide (NaOH) solution (carbonate-free)

  • Standardized 0.1 M Hydrochloric Acid (HCl) solution

  • High-purity water (USP grade)

  • pH meter with a calibrated electrode

  • Stir plate and magnetic stir bar

  • Burette

Step-by-Step Methodology:

  • Accurately weigh a sufficient amount of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid to prepare a solution of known concentration (e.g., 0.01 M).

  • Dissolve the compound in a known volume of high-purity water. Gentle heating or the use of a co-solvent may be necessary if the compound has low aqueous solubility.

  • Place the solution in a beaker with a magnetic stir bar and begin gentle stirring.

  • Immerse the calibrated pH electrode into the solution.

  • Record the initial pH of the solution.

  • Begin adding the standardized NaOH solution in small, precise increments (e.g., 0.1 mL) from the burette.

  • After each addition, allow the pH reading to stabilize and record the pH and the total volume of titrant added.

  • Continue the titration past the equivalence point, where a sharp change in pH is observed.

  • Plot the recorded pH values against the volume of NaOH added to generate a titration curve.

  • Determine the equivalence point from the inflection point of the curve. The pKa is the pH at half the equivalence point volume.

Workflow for pKa Determination:

pKa_Determination cluster_prep Sample Preparation cluster_titration Titration cluster_analysis Data Analysis Prep Dissolve Compound in Water Titrate Titrate with NaOH Prep->Titrate Calibrated pH meter Record Record pH and Volume Titrate->Record Record->Titrate Incremental additions Plot Plot Titration Curve Record->Plot Determine_pKa Determine pKa at Half-Equivalence Point Plot->Determine_pKa

Caption: Workflow for pKa determination by potentiometric titration.

Determination of the Partition Coefficient (LogP)

The partition coefficient (LogP) is a measure of a compound's lipophilicity, or its preference for a nonpolar solvent (like n-octanol) versus a polar solvent (like water). It is a key determinant of a drug's ability to cross cell membranes and is crucial for predicting its pharmacokinetic properties.[5]

The shake-flask method is the traditional and most reliable method for determining the LogP of a compound.[6]

Causality: This method directly measures the distribution of the compound between two immiscible liquid phases, typically n-octanol and water, at equilibrium. The ratio of the compound's concentration in the two phases gives the partition coefficient.

Materials and Reagents:

  • 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid

  • n-Octanol (pre-saturated with water)

  • Water (pre-saturated with n-octanol)

  • Separatory funnels or vials

  • Mechanical shaker or vortex mixer

  • Centrifuge

  • Validated analytical method for concentration determination (e.g., HPLC-UV)

Step-by-Step Methodology:

  • Prepare pre-saturated solvents by mixing equal volumes of n-octanol and water and shaking vigorously for 24 hours. Allow the layers to separate completely.

  • Prepare a stock solution of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid in the aqueous phase.

  • Add a known volume of the stock solution and a known volume of the pre-saturated n-octanol to a separatory funnel or vial.

  • Shake the mixture for a sufficient time to allow for equilibrium to be reached (e.g., 24 hours).[7]

  • After shaking, centrifuge the mixture to ensure complete separation of the two phases.

  • Carefully withdraw an aliquot from both the n-octanol and aqueous layers.

  • Determine the concentration of the compound in each aliquot using a validated analytical method.

  • Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

  • The LogP is the base-10 logarithm of the partition coefficient.

Workflow for LogP Determination:

LogP_Determination cluster_prep Preparation cluster_partition Partitioning cluster_analysis Analysis Prep Prepare Pre-saturated Solvents (n-Octanol and Water) Dissolve Dissolve Compound in Aqueous Phase Prep->Dissolve Mix Mix Aqueous and Octanol Phases Dissolve->Mix Shake Shake to Equilibrium Mix->Shake Separate Separate Phases by Centrifugation Shake->Separate Analyze Analyze Concentration in Each Phase (HPLC) Separate->Analyze Calculate Calculate LogP Analyze->Calculate

Caption: Workflow for LogP determination using the shake-flask method.

Determination of Aqueous Solubility

Aqueous solubility is a fundamental property that affects a drug's absorption and bioavailability.[7] Poor solubility can be a major hurdle in drug development.[8]

The equilibrium shake-flask method is considered the gold standard for determining the thermodynamic solubility of a compound.[7]

Causality: This method determines the maximum concentration of a compound that can dissolve in an aqueous medium at equilibrium, resulting in a saturated solution.

Materials and Reagents:

  • 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid (solid, pure form)

  • Purified water (USP grade) or relevant buffer solutions (e.g., pH 1.2, 4.5, 6.8)[9]

  • Vials with screw caps

  • Shaking incubator

  • Centrifuge

  • Syringe filters (e.g., 0.22 µm PVDF)

  • Validated analytical method for concentration determination (e.g., HPLC-UV)

Step-by-Step Methodology:

  • Add an excess amount of the solid compound to a series of vials containing the desired aqueous medium. The presence of undissolved solid is crucial to ensure saturation.[7]

  • Seal the vials to prevent solvent evaporation.[7]

  • Place the vials in a shaking incubator set to a constant temperature (e.g., 25 °C or 37 °C).[7]

  • Agitate the samples for a predetermined period (e.g., 24, 48, or 72 hours) to allow the system to reach equilibrium.[7]

  • After incubation, visually confirm the presence of undissolved solid.

  • Centrifuge the samples at high speed to pellet the undissolved solid.[7]

  • Carefully withdraw an aliquot of the supernatant.

  • Filter the supernatant through a syringe filter that does not bind the compound.[7]

  • Dilute the filtered supernatant with an appropriate analytical solvent.

  • Analyze the concentration of the compound in the diluted samples using a validated analytical method.[7]

Workflow for Aqueous Solubility Determination:

Solubility_Determination Start Add Excess Solid to Aqueous Medium Incubate Incubate with Shaking to Equilibrium Start->Incubate Centrifuge Centrifuge to Pellet Solid Incubate->Centrifuge Filter Filter Supernatant Centrifuge->Filter Analyze Analyze Concentration (HPLC) Filter->Analyze Result Determine Solubility Analyze->Result

Caption: Workflow for equilibrium solubility determination.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For a pure crystalline solid, the melting point is a sharp, well-defined temperature range.[10][11] It is a useful indicator of purity.

This is a common and straightforward method for determining the melting point of a solid organic compound.[12][13]

Causality: By slowly heating a small, packed sample of the compound in a capillary tube, the temperature range over which the solid melts to a liquid can be accurately observed and recorded.

Materials and Reagents:

  • 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid (dry, powdered)

  • Capillary tubes (sealed at one end)

  • Melting point apparatus

  • Mortar and pestle (if needed to powder the sample)

Step-by-Step Methodology:

  • Ensure the sample is completely dry and finely powdered.[14]

  • Pack a small amount of the powdered sample into the open end of a capillary tube to a height of 2-3 mm.[14]

  • Tap the sealed end of the tube on a hard surface to pack the sample down.[11][14]

  • Place the capillary tube into the heating block of the melting point apparatus.

  • Heat the sample rapidly to about 20 °C below the expected melting point.[14]

  • Then, decrease the heating rate to 1-2 °C per minute to allow for accurate temperature measurement.[11][14]

  • Record the temperature at which the first drop of liquid appears (the beginning of the melting range).[14]

  • Record the temperature at which the entire solid has melted into a clear liquid (the end of the melting range).[12][13]

Workflow for Melting Point Determination:

MeltingPoint_Determination Start Pack Sample into Capillary Tube Heat Heat in Melting Point Apparatus Start->Heat Observe Observe Melting Heat->Observe Slow heating rate Record Record Melting Range Observe->Record

Caption: Workflow for melting point determination.

Conclusion

The physicochemical properties of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid are fundamental to its potential applications. The experimental protocols detailed in this guide provide a robust framework for the accurate and reliable determination of its pKa, LogP, aqueous solubility, and melting point. Adherence to these methodologies will ensure the generation of high-quality data, which is essential for informed decision-making in research and development.

References

  • Enhancing Reliability and Efficiency in LogP Determination Techniques for Typical Drugs. (n.d.). Longdom Publishing. Retrieved from [Link]

  • Determination of log P coefficients via a RP-HPLC column. (n.d.). Google Patents.
  • Structural, Vibrational, and p K a Determination of Carboxylic Acids Using DFT Calculations and Raman Spectroscopy: An Instrumental Analysis Laboratory. (2018). ResearchGate. Retrieved from [Link]

  • Determination Of Melting Point Of An Organic Compound. (n.d.). BYJU'S. Retrieved from [Link]

  • Lipophilicity Screening of Novel Drug-like Compounds and Comparison to cLogP. (2012). NIH. Retrieved from [Link]

  • Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method. (2023). NIH. Retrieved from [Link]

  • Experiment 1: Melting-point Determinations. (n.d.). Retrieved from [Link]

  • Lipophilicity Screening of Novel Drug-like Compounds and Comparison to cLogP. (2019). ResearchGate. Retrieved from [Link]

  • Determination of Melting Point. (n.d.). Clarion University. Retrieved from [Link]

  • Annex 4. (n.d.). World Health Organization (WHO). Retrieved from [Link]

  • Calculations of pKa values of carboxylic acids in aqueous solution using density functional theory. (2018). ResearchGate. Retrieved from [Link]

  • How To Determine PKA Of Organic Compounds?. (2024). YouTube. Retrieved from [Link]

  • Video: Melting Point Determination of Solid Organic Compounds. (2017). JoVE. Retrieved from [Link]

  • 6.1D: Step-by-Step Procedures for Melting Point Determination. (2022). Chemistry LibreTexts. Retrieved from [Link]

  • Case Study: pKa's of Carboxylic Acids. (n.d.). Shodor. Retrieved from [Link]

  • 5.2: Acid Strength and pKa. (2019). Chemistry LibreTexts. Retrieved from [Link]

Sources

Foundational

An In-Depth Technical Guide to 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid (CAS 332394-38-4): Current Landscape and Future Directions

A Note to the Researcher: An exhaustive review of scientific literature and patent databases reveals that while 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid (CAS 332394-38-4) is a recognized chemical compound, there...

Author: BenchChem Technical Support Team. Date: January 2026

A Note to the Researcher: An exhaustive review of scientific literature and patent databases reveals that while 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid (CAS 332394-38-4) is a recognized chemical compound, there is a notable absence of in-depth, publicly accessible research on its synthesis, biological activity, and mechanism of action. This guide, therefore, serves to establish the current state of knowledge, contextualize the compound within the broader family of cyclohexanecarboxylic acid amides, and propose a logical framework for future research and development.

Compound Identification and Physicochemical Properties

2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is cataloged by several chemical suppliers, confirming its existence and commercial availability for research purposes.[1][2] The fundamental properties are summarized below.

PropertyValueReference
CAS Number 332394-38-4[2]
Molecular Formula C16H29NO3[2]
Molecular Weight 283.41 g/mol [1]
IUPAC Name 2-[bis(2-methylpropyl)carbamoyl]cyclohexane-1-carboxylic acid

Contextual Landscape: The Therapeutic Potential of Cyclohexanecarboxylic Acid Derivatives

While direct data on the target compound is scarce, the broader class of substituted cyclohexanecarboxylic acids and their amide derivatives has been the subject of significant investigation in drug discovery. These studies provide a valuable framework for hypothesizing the potential applications of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid.

Derivatives of cyclohexanecarboxylic acid have shown a wide array of biological activities. For instance, various amidrazone derivatives of cyclohex-1-ene-1-carboxylic acid have been synthesized and evaluated for their anti-inflammatory and antimicrobial properties.[3][4][5] These compounds have demonstrated potential in modulating cytokine release, such as TNF-α, IL-6, and IL-10, and have shown bacteriostatic activity against various strains.[4][5]

Furthermore, other analogs have been explored as inhibitors of Diacylglycerol Acyltransferase 1 (DGAT1), an enzyme involved in triglyceride synthesis, suggesting a potential role in treating obesity and related metabolic disorders.[6] The core cyclohexane ring serves as a versatile scaffold, and modifications to the amide and carboxylic acid moieties can significantly influence the compound's biological activity and pharmacokinetic properties.

Postulated Synthesis and Characterization Workflow

Although a specific, validated synthesis protocol for 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is not available in the literature, a general synthetic route can be proposed based on standard organic chemistry principles for amide formation.

Proposed Synthetic Pathway

A plausible approach involves the acylation of diisobutylamine with a derivative of cyclohexane-1,2-dicarboxylic acid, such as cyclohexane-1,2-dicarboxylic anhydride. This reaction would form the desired amide bond while leaving one carboxylic acid group intact.

A generalized workflow for such a synthesis is depicted below:

Caption: Proposed workflow for the synthesis and characterization of the target compound.

Step-by-Step Experimental Protocol (Hypothetical)
  • Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve cyclohexane-1,2-dicarboxylic anhydride in a suitable aprotic solvent like dichloromethane (DCM).

  • Amine Addition: Slowly add diisobutylamine to the stirred solution at 0 °C.

  • Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Workup: Upon completion, acidify the reaction mixture with a dilute acid (e.g., 1M HCl) and extract the product into an organic solvent such as ethyl acetate.

  • Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

  • Characterization: Confirm the structure and purity of the final compound using NMR, mass spectrometry, and IR spectroscopy.

A Roadmap for Biological Evaluation

Given the lack of biological data, a systematic approach to evaluating the therapeutic potential of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is necessary. The following workflow outlines a proposed screening cascade.

Caption: Proposed cascade for the biological evaluation of the target compound.

Conclusion and Future Outlook

2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid represents an under-investigated molecule within a class of compounds known for their diverse biological activities. While the current lack of specific data precludes a definitive technical guide, the information on related analogs provides a strong rationale for its investigation as a potential therapeutic agent. The proposed synthetic and biological evaluation workflows offer a clear and logical path forward for researchers to elucidate the properties of this compound and unlock its potential value in drug discovery and development.

References

  • Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. (MDPI)
  • Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid.
  • Synthesis, Evaluation of Biological Activity, and Structure-Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. (PubMed)
  • 332394-38-4|2-(Diisobutylcarbamoyl)cyclohexanecarboxylic acid. (BLDpharm)
  • Synthesis¸ Characterization and Molecular Modeling Potential Amide Derivatives: Evaluation of Some Biological and Pharmaceutical Activity. (Advanced Journal of Chemistry)
  • Synthesis and evaluation of cyclohexane carboxylic acid head group containing isoxazole and thiazole analogs as DG
  • Synthesis of some derivatives of cyclohexanecarboxylic acid and their mesomorphous characteristics. (OSTI.GOV)
  • Synthesis of some Amide derivatives and their Biological activity.
  • 2-diisobutylcarbamoyl-cyclohexane-carboxylic acid,(CAS# 332394-38-4). (Sinfoo Biotech)

Sources

Exploratory

An In-depth Technical Guide to the Molecular Structure of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive analysis of the molecular structure, synthesis, and characterization of 2-Diisobutylcarbamoyl-cyclohe...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the molecular structure, synthesis, and characterization of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid (CAS No. 332394-38-4)[1][2][3][4][5]. As a molecule with potential applications in medicinal chemistry and materials science, a thorough understanding of its stereochemistry and spectroscopic properties is paramount. This document outlines a detailed synthetic protocol, predicts the spectroscopic signatures (NMR, IR, and MS) for its isomeric forms, and discusses the stereochemical nuances inherent to a 1,2-disubstituted cyclohexane ring system. The insights provided herein are intended to equip researchers with the foundational knowledge required for the synthesis, identification, and utilization of this compound in advanced research and development settings.

Introduction

2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is a dicarboxylic acid monoamide derivative built on a cyclohexane scaffold. The presence of both a carboxylic acid and a bulky, sterically hindered tertiary amide functional group at adjacent positions on the cyclohexane ring suggests a molecule with unique conformational properties and potential for diverse chemical interactions. Such structures are of interest in drug discovery as scaffolds that can present pharmacophoric features in well-defined spatial orientations. The diisobutyl groups introduce significant lipophilicity, which can influence solubility, membrane permeability, and protein-ligand interactions. This guide will delve into the critical aspects of its molecular architecture and provide a practical framework for its synthesis and characterization.

Molecular Structure and Stereochemistry

The molecular structure of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is characterized by a cyclohexane ring substituted at the 1- and 2-positions with a carboxylic acid group and a diisobutylcarbamoyl group, respectively. The presence of two substituents on the cyclohexane ring gives rise to stereoisomerism, specifically cis and trans diastereomers, which will have distinct physical and chemical properties.

Stereoisomers: Cis and Trans Configurations

The relative orientation of the carboxylic acid and the diisobutylcarbamoyl groups determines whether the isomer is cis (on the same side of the ring) or trans (on opposite sides of the ring). In the chair conformation of the cyclohexane ring, this translates to different arrangements of axial and equatorial substituents[6][7][8].

  • Trans-isomer: The thermodynamically more stable conformation will have both the carboxylic acid and the diisobutylcarbamoyl groups in equatorial positions to minimize steric strain, particularly the unfavorable 1,3-diaxial interactions.

  • Cis-isomer: This isomer will exist as a rapid equilibrium between two chair conformations, where one substituent is axial and the other is equatorial. The bulkier diisobutylcarbamoyl group will preferentially occupy the equatorial position to a greater extent than the carboxylic acid group.

The specific stereoisomer synthesized will depend on the starting materials and reaction conditions. For instance, synthesis from cyclohexane-1,2-dicarboxylic anhydride would likely result in the cis isomer initially.

Molecular Structure of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid cluster_cis cis-Isomer cluster_trans trans-Isomer cis cis-2-Diisobutylcarbamoyl- cyclohexanecarboxylic acid trans trans-2-Diisobutylcarbamoyl- cyclohexanecarboxylic acid

Caption: Cis and trans isomers of the title compound.

Synthesis Protocol

The synthesis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid can be efficiently achieved through the aminolysis of cyclohexane-1,2-dicarboxylic anhydride with diisobutylamine. This method is advantageous as it proceeds in a single step and the starting materials are commercially available.

Proposed Synthetic Workflow

Synthesis Workflow start Starting Materials: - Cyclohexane-1,2-dicarboxylic anhydride - Diisobutylamine reaction Aminolysis Reaction: - Aprotic solvent (e.g., Toluene) - Reflux conditions start->reaction workup Aqueous Workup: - Acidification (e.g., 1M HCl) - Extraction with organic solvent reaction->workup purification Purification: - Column Chromatography or - Recrystallization workup->purification product Final Product: cis-2-Diisobutylcarbamoyl- cyclohexanecarboxylic acid purification->product

Caption: Proposed synthesis workflow.

Step-by-Step Experimental Procedure
  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve cyclohexane-1,2-dicarboxylic anhydride (1.0 eq.) in a suitable aprotic solvent such as toluene.

  • Addition of Amine: To the stirred solution, add diisobutylamine (1.1 eq.) dropwise at room temperature.

  • Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Workup: After cooling to room temperature, the solvent is removed under reduced pressure. The residue is then dissolved in an organic solvent like ethyl acetate and washed with 1M HCl to protonate the carboxylic acid and remove any unreacted amine. The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and filtered.

  • Purification: The crude product is purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield the pure cis-2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid.

Spectroscopic Characterization

Detailed spectroscopic analysis is essential for the unambiguous identification and structural elucidation of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid. The following are predicted spectroscopic data based on the analysis of its functional groups and structural analogs.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the detailed structure and stereochemistry of the molecule.

Predicted ¹H NMR Data (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentNotes
10.0 - 12.0br s1H-COOHBroad signal, exchangeable with D₂O.
3.0 - 3.5m4H-N-CH₂-Complex multiplet due to diastereotopic protons.
2.8 - 3.0m1HCH-COOHPosition and multiplicity will differ between cis and trans isomers.
2.5 - 2.7m1HCH-CONPosition and multiplicity will differ between cis and trans isomers.
1.8 - 2.2m2H-CH(CH₃)₂
1.2 - 1.8m8HCyclohexane CH₂Overlapping multiplets.
0.8 - 1.0d12H-CH(CH₃)₂Two overlapping doublets are expected.

Predicted ¹³C NMR Data (100 MHz, CDCl₃):

Chemical Shift (δ, ppm)Assignment
175 - 180-COOH
170 - 175-CON
50 - 60-N-CH₂-
40 - 50CH-COOH & CH-CON
20 - 40Cyclohexane CH₂
25 - 30-CH(CH₃)₂
19 - 21-CH(CH₃)₂

The precise chemical shifts and coupling constants, particularly for the protons at C1 and C2 of the cyclohexane ring, will be critical in distinguishing between the cis and trans isomers[9][10].

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule[11][12][13][14][15].

Predicted IR Data (KBr pellet, cm⁻¹):

Wavenumber (cm⁻¹)IntensityAssignment
2500 - 3300BroadO-H stretch (Carboxylic acid)
2850 - 3000StrongC-H stretch (Aliphatic)
~1710StrongC=O stretch (Carboxylic acid)
~1630StrongC=O stretch (Amide I band)
~1450MediumC-H bend (Aliphatic)
~1200MediumC-O stretch

The presence of two distinct carbonyl stretching frequencies for the carboxylic acid and the amide is a key diagnostic feature.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule[16][17][18][19].

Predicted MS Data (ESI+):

  • [M+H]⁺: m/z 284.22

  • [M+Na]⁺: m/z 306.20

  • Key Fragmentation Ions: Loss of H₂O (m/z 266), loss of COOH (m/z 239), and fragments corresponding to the diisobutylamino group.

Characterization Flowchart

Characterization Flowchart start Purified Compound nmr NMR Spectroscopy (¹H, ¹³C, COSY, HSQC) - Confirm connectivity - Determine stereochemistry start->nmr ir IR Spectroscopy - Identify functional groups (COOH, Amide) start->ir ms Mass Spectrometry - Determine molecular weight - Confirm molecular formula start->ms structure Structure Elucidation - Unambiguous assignment of cis/trans configuration nmr->structure ir->structure elemental Elemental Analysis - Confirm elemental composition ms->elemental elemental->structure

Caption: A typical workflow for the characterization of the title compound.

Potential Applications

While specific applications for 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid are not extensively documented in the public domain, its structure suggests potential utility in several areas:

  • Medicinal Chemistry: The rigid cyclohexane scaffold can be used to design and synthesize conformationally constrained analogs of biologically active molecules. The carboxylic acid and amide groups can participate in hydrogen bonding and ionic interactions with biological targets.

  • Asymmetric Catalysis: Chiral derivatives of this compound could serve as ligands for metal catalysts in asymmetric synthesis.

  • Materials Science: The molecule could be used as a building block for the synthesis of polymers or as a modifying agent for surfaces.

Conclusion

This technical guide has provided a detailed overview of the molecular structure, stereochemistry, synthesis, and characterization of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid. The proposed synthetic route offers a straightforward method for its preparation, and the predicted spectroscopic data provide a valuable reference for its identification and structural elucidation. The distinction between the cis and trans isomers is a critical aspect of its chemistry, with significant implications for its physical properties and potential applications. Further research into this molecule and its derivatives is warranted to explore its full potential in various scientific disciplines.

References

[6] St. Paul's Cathedral Mission College. (n.d.). Cyclic Stereochemistry SEM-5, CC-12 Part-5, PPT-5 Part-5: Conformation-V. Retrieved from [https://www.stpaulscollege.ac.in/uploads/ CYCLEIC%20STEREOCHEMISTRY%20SEM-5,%20CC-12%20PART-5,%20PPT-5.pdf]([Link] CYCLEIC%20STEREOCHEMISTRY%20SEM-5,%20CC-12%20PART-5,%20PPT-5.pdf)

[7] Slideshare. (n.d.). Stereochemistry of cyclohexane.pptx. Retrieved from [Link]

[8] Chemistry LibreTexts. (2023, January 22). Stereoisomerism in Disubstituted Cyclohexanes. Retrieved from [Link]

[2] Sinfoo Biotech. (n.d.). 2-diisobutylcarbamoyl-cyclohexane-carboxylic acid, (CAS# 332394-38-4). Retrieved from [Link]

[3] 3B Scientific Corporation. (n.d.). 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid. Retrieved from [Link]

[20] Scribd. (n.d.). Stereochemistry of Disubstituted Cyclohexanes. Retrieved from [Link]

[11] Infrared (IR) Spectroscopy. (n.d.). Retrieved from [Link]

[21] YouTube. (2021, October 19). Conformations of 1,2- disubstituted cyclohexanes. Retrieved from [Link]

[16] NIST. (n.d.). Cyclohexanecarboxylic acid, TMS derivative. Retrieved from [Link]

[5] ChemBK. (n.d.). Cyclohexanecarboxylic acid, 2-[[bis(2-methylpropyl)amino]carbonyl]-. Retrieved from [Link]

[12] McMurry, J. (n.d.). 21.10 Spectroscopy of Carboxylic Acid Derivatives. In Organic Chemistry: A Tenth Edition. Retrieved from [Link]

[17] ResearchGate. (n.d.). Mass spectrum of Cyclohexanecarboxylic acid , 2-hydroxy-1,6-dimethyl-,methyl ester with Retention Time (RT)= 5.707. Retrieved from [Link]

[18] ResearchGate. (n.d.). Mass spectrometry of carboxylic acid derivatives. Retrieved from [Link]

[13] Chemistry LibreTexts. (2024, July 30). 21.11: Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

[14] YouTube. (2021, April 18). Lec15 - IR Spectra of Carboxylic Acids, Amides and Esters. Retrieved from [Link]

[15] Chemistry LibreTexts. (2022, September 24). 21.10: Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

[19] PubChem. (n.d.). Cyclohexanecarboxylic acid. Retrieved from [Link]

[9] Biological Magnetic Resonance Bank. (n.d.). bmse000546 Cyclohexanecarboxylic Acid. Retrieved from [Link]

[22] PubChem. (n.d.). 2-[(Propylamino)carbonyl]cyclohexanecarboxylic acid. Retrieved from [Link]

[23] NC State University Libraries. (n.d.). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 600 MHz, D2O, predicted) (HMDB0031342). Retrieved from [Link]

[10] Hay, M. B., & Myneni, S. C. B. (2007). Structural environments of carboxyl groups in natural organic molecules from terrestrial systems. Part 2: 2D NMR spectroscopy. Geochimica et Cosmochimica Acta, 71(13), 3247-3260. [Link]

[24] PubChem. (n.d.). 2-Benzoylcyclohexanecarboxylic acid. Retrieved from [Link]

[25] Google Patents. (n.d.). US20040054220A1 - Method for producing cyclohexane dicarboxylic acids and the derivatives thereof. Retrieved from

[26] Beilstein Journals. (n.d.). Synthesis of 2H-azirine-2,2-dicarboxylic acids and their derivatives. Retrieved from [Link]

[27] Google Patents. (n.d.). WO2015102893A1 - Process for the preparation of cyclohexane carboxylic acid compounds. Retrieved from

Sources

Foundational

A-Z Guide to Solubility Determination for Novel Carboxylic Acids: A Case Study of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid

Abstract: The aqueous solubility of an active pharmaceutical ingredient (API) is a critical determinant of its oral bioavailability and overall developability.[1][2] This in-depth technical guide outlines a comprehensive...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: The aqueous solubility of an active pharmaceutical ingredient (API) is a critical determinant of its oral bioavailability and overall developability.[1][2] This in-depth technical guide outlines a comprehensive strategy for determining the thermodynamic solubility of novel carboxylic acid derivatives, using the representative molecule, 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid (CAS 332394-38-4), as a case study.[3][4] Given the absence of publicly available solubility data for this specific compound, this whitepaper focuses on establishing a robust, first-principles-based experimental framework. We will detail the industry-standard shake-flask method, elaborate on the rationale behind critical experimental parameters, and provide a validated High-Performance Liquid Chromatography (HPLC) protocol for accurate quantification. This guide is intended for researchers, scientists, and drug development professionals seeking to establish reliable solubility data for new chemical entities.

Introduction: The Central Role of Solubility in Drug Discovery

The journey of a new chemical entity (NCE) from discovery to a marketable drug is fraught with challenges, many of which are rooted in its fundamental physicochemical properties. Among these, aqueous solubility stands out as a paramount factor, particularly for orally administered drugs.[1][5] Poor solubility can lead to low dissolution rates in the gastrointestinal tract, resulting in incomplete absorption, poor bioavailability, and high inter-patient variability.[1][2] Therefore, accurate and early determination of a compound's solubility is essential for guiding lead optimization, formulation development, and predicting in vivo performance.[1][6]

This guide will use 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid as a model compound to illustrate the process of solubility determination. This molecule possesses key structural features common in modern drug candidates: a carboxylic acid group, which imparts pH-dependent solubility, and bulky hydrophobic moieties (diisobutylcarbamoyl and cyclohexyl groups), which tend to decrease aqueous solubility.

Part 1: Theoretical Assessment and Physicochemical Profile

Before embarking on experimental work, a theoretical assessment of the molecule's structure can provide valuable insights into its expected solubility behavior.

  • Structural Analysis: 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid (Molecular Formula: C16H29NO3, Molecular Weight: 283.41 g/mol ) contains:

    • A Carboxylic Acid Group (-COOH): This is an acidic functional group, meaning the molecule's overall charge and, consequently, its solubility will be highly dependent on the pH of the aqueous medium.[7][8] At pH values below its pKa, the carboxylic acid will be predominantly in its neutral, less soluble form. At pH values above its pKa, it will be deprotonated to the carboxylate anion (-COO⁻), which is significantly more water-soluble.

    • An Amide Group (-CONH-): The amide group can act as both a hydrogen bond donor and acceptor, potentially increasing aqueous solubility.

    • Hydrophobic Groups (Cyclohexyl and Diisobutyl): These large, nonpolar aliphatic groups will contribute significantly to the molecule's lipophilicity, which generally correlates with lower aqueous solubility.[9]

  • Solubility Prediction: Based on this structure, we can predict that the compound will exhibit low solubility in neutral water but will be significantly more soluble in alkaline solutions (e.g., 5% NaOH) where the carboxylic acid is ionized.[7] Its solubility in acidic solutions is expected to be low. The parent compound, cyclohexanecarboxylic acid, has limited water solubility (0.201g in 100g at 15°C), and the addition of the large diisobutylcarbamoyl group is expected to decrease this further.[9]

Part 2: Experimental Determination of Thermodynamic Solubility

Thermodynamic solubility is defined as the maximum concentration of a compound that can be dissolved in a solvent at equilibrium under specific conditions of temperature and pressure.[10] The "gold standard" for determining thermodynamic solubility is the shake-flask method.[11] This method involves adding an excess of the solid compound to a solvent, allowing it to equilibrate, and then measuring the concentration of the dissolved compound in the supernatant.

Detailed Protocol: Shake-Flask Method

This protocol is designed to be a self-validating system, ensuring that true equilibrium is reached and accurately measured.

Materials and Reagents:

  • 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid (solid, crystalline powder)

  • Phosphate Buffered Saline (PBS), pH 7.4

  • 0.1 M Hydrochloric Acid (HCl), pH 1.2

  • 0.1 M Sodium Hydroxide (NaOH)

  • Glass vials (e.g., 1.5 mL or 4 mL) with screw caps

  • Thermomixer or orbital shaker capable of maintaining a constant temperature (e.g., 25°C or 37°C)

  • Centrifuge

  • Syringe filters (e.g., 0.22 µm PVDF)

  • HPLC system with UV detector

  • Analytical balance

Step-by-Step Methodology:

  • Preparation: Accurately weigh an excess amount of the solid compound (e.g., 1-2 mg) into a glass vial.[10] The key is to ensure that undissolved solid remains at the end of the experiment, confirming that a saturated solution was achieved.

  • Solvent Addition: Add a precise volume (e.g., 1 mL) of the desired aqueous buffer (e.g., PBS pH 7.4) to the vial.[10] It is crucial to test solubility in buffers relevant to physiological conditions, such as those mimicking gastric (pH 1.2) and intestinal (pH 6.8) fluids.[12][13]

  • Equilibration: Cap the vials tightly and place them in a thermomixer or orbital shaker set to a constant temperature (e.g., 25°C) and agitation speed (e.g., 700-850 rpm).[5][10] Allow the mixture to shake for at least 24 hours to ensure that equilibrium is reached.[1][6] For some compounds, longer incubation times (48-72 hours) may be necessary, and this should be confirmed by sampling at multiple time points (e.g., 24h, 48h) to ensure the concentration has plateaued.

  • Phase Separation: After incubation, allow the vials to stand for a short period to let the excess solid settle. Then, centrifuge the vials at high speed (e.g., 10,000 x g for 15 minutes) to pellet the remaining undissolved solid.

  • Sample Collection: Carefully withdraw an aliquot of the clear supernatant. To remove any remaining microscopic particles, filter the supernatant through a syringe filter (0.22 µm). Causality Check: This filtration step is critical to prevent artificially high results from suspended solid particles being analyzed.

  • Dilution and Analysis: Dilute the filtered supernatant with an appropriate mobile phase to bring the concentration within the linear range of the analytical method (e.g., HPLC-UV).

  • Quantification: Analyze the diluted sample using a validated HPLC method (see Part 3) against a standard curve prepared from a known concentration of the compound.

Experimental Workflow Diagram

G cluster_prep Preparation cluster_equil Equilibration cluster_sep Phase Separation cluster_analysis Analysis weigh 1. Weigh Excess Solid Compound add_buffer 2. Add Aqueous Buffer (e.g., PBS) weigh->add_buffer Precise Volume incubate 3. Incubate with Shaking (24-48h at 25°C) add_buffer->incubate centrifuge 4. Centrifuge to Pellet Solid incubate->centrifuge Equilibrium Reached filter 5. Filter Supernatant (0.22 µm) centrifuge->filter dilute 6. Dilute Sample filter->dilute Clear Saturated Solution hplc 7. Quantify via HPLC-UV dilute->hplc

Caption: Thermodynamic Solubility Workflow via Shake-Flask Method.

Part 3: Analytical Quantification by HPLC

High-Performance Liquid Chromatography (HPLC) is a fundamental technique for the precise quantification of small molecules in solution.[14] A robust and reproducible HPLC method is crucial for accurate solubility determination.

Recommended HPLC Method Protocol
  • System: HPLC with UV-Vis Detector

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile[15]

  • Gradient: Start with a gradient elution to determine the optimal conditions. For example: 5% B to 95% B over 10 minutes.[16]

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection Wavelength: Determined by performing a UV scan of the compound. A wavelength of maximum absorbance should be chosen to ensure high sensitivity.

  • Column Temperature: 30°C

  • Standard Curve: Prepare a series of standard solutions of the compound in the mobile phase (e.g., from 0.1 µg/mL to 100 µg/mL) to generate a calibration curve. The curve must demonstrate linearity (R² > 0.99).

Causality and Trustworthiness: Using a gradient method initially helps ensure that any potential impurities or degradants are separated from the main analyte peak, ensuring the accuracy of the quantification.[17] The use of a C18 column is a standard starting point for many small molecules.[16][18]

Part 4: Data Presentation and Interpretation

All quantitative solubility data should be summarized in a clear, structured table for easy comparison across different conditions.

Table 1: Thermodynamic Solubility of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid

Medium pH Temperature (°C) Solubility (µg/mL) Solubility (µM)
0.1 M HCl1.225[Experimental Value][Calculated Value]
Purified Water~7.025[Experimental Value][Calculated Value]
PBS7.425[Experimental Value][Calculated Value]
0.1 M NaOH13.025[Experimental Value][Calculated Value]

Interpretation: The results from this table will provide a clear pH-solubility profile. It is expected that the solubility will be lowest at pH 1.2 and highest at pH 13.0, consistent with the behavior of a carboxylic acid. This data is crucial for predicting how the drug will dissolve in different segments of the gastrointestinal tract and for guiding formulation strategies, such as the use of salts or pH-modifying excipients.

Conclusion

Determining the thermodynamic solubility of a novel compound like 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is a foundational step in its development pathway. While no specific data for this molecule is readily available, the application of the robust and well-established shake-flask method, coupled with precise HPLC quantification, provides a reliable framework for generating this critical information. The protocols and logical considerations outlined in this guide are designed to ensure scientific integrity and produce authoritative, reproducible data essential for informed decision-making in drug discovery and development.

References

  • Baka, E., Comer, J. E. A., & Takács-Novák, K. (2008). Study of equilibrium solubility measurement by saturation shake–flask method using hydrochlorothiazide as a model compound. Journal of Pharmaceutical and Biomedical Analysis, 46(2), 335–341. Available at: [Link]

  • Chem.ucla.edu. (n.d.). Carboxylic Acid Unknowns and Titration.
  • Jones, R. (2024, January 17). Navigating HPLC Method Development: Tips for Success. Pharma's Almanac. Retrieved from [Link]

  • protocols.io. (2024, December 9). Shake-Flask Aqueous Solubility assay (Kinetic solubility). Retrieved from [Link]

  • LCGC International. (2017, June 1). Computer-Assisted Method Development for Small and Large Molecules. Retrieved from [Link]

  • protocols.io. (2025, August 3). In-vitro Thermodynamic Solubility. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Determination of aqueous solubility by heating and equilibration: A technical note. Retrieved from [Link]

  • JoVE. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis.
  • Domainex. (n.d.). Thermodynamic Solubility Assay. Retrieved from [Link]

  • IS MUNI. (n.d.). Physical Properties: Solubility Classification.
  • BioDuro. (n.d.). ADME Solubility Assay.
  • Evotec. (n.d.). Thermodynamic Solubility Assay. Retrieved from a drug discovery and development company's website.
  • Uqu.edu.sa. (n.d.). CARBOXYLIC ACIDS.
  • Chromatography Today. (n.d.). HPLC Method Development and Validation for Pharmaceutical Analysis. Retrieved from [Link]

  • Bioanalysis Zone. (2025, October 1). Small Molecule Method Development Strategies with Chad Christianson. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2018, August 9). Dissolution Testing and Acceptance Criteria for Immediate-Release Solid Oral Dosage Form Drug Products Containing High Solubility. Retrieved from [Link]

  • University of Kerbala. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
  • U.S. Food and Drug Administration. (2022, August). BCS Methodology: Solubility, Permeability & Dissolution. Retrieved from [Link]

  • RAPS. (2018, August 8). Dissolution Testing and Acceptance Criteria: FDA Finalizes Guidance. Retrieved from [Link]

  • U.S. Food and Drug Administration. (1997, August). Dissolution Testing of Immediate Release Solid Oral Dosage Forms. Retrieved from [Link]

  • Dissolution Technologies. (2023, August 1). Dissolution Method Development for Regulatory Approval: A Comprehensive Review and Case Study. Retrieved from [Link]

  • Sinfoo Biotech. (n.d.). 2-diisobutylcarbamoyl-cyclohexane-carboxylic acid. Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of Cyclohexanecarboxylic acid (CAS 98-89-5). Retrieved from [Link]

  • Wikipedia. (n.d.). Cyclohexanecarboxylic acid. Retrieved from [Link]

Sources

Exploratory

A Technical Guide to the Spectroscopic Analysis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic Acid

Introduction 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is a molecule of interest in synthetic chemistry and drug development, incorporating both a carboxylic acid and a tertiary amide functional group on a cyclohe...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is a molecule of interest in synthetic chemistry and drug development, incorporating both a carboxylic acid and a tertiary amide functional group on a cyclohexane scaffold. The relative positioning of these two functional groups at the 1 and 2 positions of the cyclohexane ring gives rise to the possibility of cis and trans stereoisomers, each with distinct three-dimensional conformations that can significantly influence their biological activity and physical properties. A thorough spectroscopic analysis is therefore essential for its structural elucidation and stereochemical assignment. This guide provides a comprehensive overview of the application of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) for the unambiguous characterization of this molecule.

The molecular structure of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is presented below, highlighting the key functional groups and the cyclohexane core.

Caption: Molecular structure of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Key to Stereochemistry

NMR spectroscopy is the most powerful tool for determining the stereochemistry of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid. The analysis of both ¹H and ¹³C NMR spectra allows for the differentiation of cis and trans isomers based on chemical shifts and coupling constants.

¹H NMR Spectroscopy: Probing Proton Environments

The ¹H NMR spectrum will provide a wealth of information about the proton environment in the molecule. The cyclohexane ring protons will appear as a complex series of multiplets, while the isobutyl groups will show characteristic splitting patterns.

Predicted ¹H NMR Data:

Proton Assignment Predicted Chemical Shift (δ, ppm) Predicted Multiplicity Predicted Coupling Constants (J, Hz)
COOH10.0 - 12.0broad singlet-
H-1, H-2 (cyclohexane)2.0 - 3.0multipletsVariable (see below)
Other cyclohexane protons1.2 - 2.0multiplets-
N-CH₂ (isobutyl)3.0 - 3.5doublet or multiplet~7
CH (isobutyl)1.8 - 2.2multiplet~7
CH₃ (isobutyl)0.8 - 1.0doublet~7

Distinguishing Cis and Trans Isomers using Coupling Constants:

The key to differentiating the cis and trans isomers lies in the coupling constants between the protons on C-1 and C-2 of the cyclohexane ring. The magnitude of the vicinal coupling constant (³J) is dependent on the dihedral angle between the coupled protons, a relationship described by the Karplus equation.

  • Trans Isomer: In its more stable diequatorial conformation, the protons at C-1 and C-2 will be in axial positions. This results in a large diaxial coupling constant, typically in the range of 10-13 Hz.

  • Cis Isomer: In the cis isomer, one substituent will be axial and the other equatorial. This leads to smaller axial-equatorial and equatorial-equatorial coupling constants, typically in the range of 2-5 Hz.

cluster_trans Trans Isomer (diaxial protons) cluster_cis Cis Isomer (axial-equatorial protons) trans Large Coupling Constant (³J ≈ 10-13 Hz) cis Small Coupling Constant (³J ≈ 2-5 Hz) start Analyze ¹H NMR Spectrum start->trans Observe large J value for H1-H2 start->cis Observe small J value for H1-H2

Caption: Differentiating cis and trans isomers using ¹H NMR coupling constants.

Experimental Protocol for ¹H NMR Spectroscopy:

  • Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

  • Data Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher field NMR spectrometer.

  • Parameters: Use a standard single-pulse experiment with a 30-degree pulse angle, a relaxation delay of 2 seconds, and an acquisition time of 3-4 seconds. Co-add 16-32 scans to achieve an adequate signal-to-noise ratio.

  • Data Processing: Apply a Fourier transform to the free induction decay (FID), followed by phase and baseline correction. Calibrate the chemical shift scale using the residual solvent peak as an internal reference.

¹³C NMR Spectroscopy: Unveiling the Carbon Skeleton

The proton-decoupled ¹³C NMR spectrum will show distinct signals for each unique carbon atom in the molecule. The chemical shifts of the carbonyl carbons and the carbons of the cyclohexane ring are particularly diagnostic.

Predicted ¹³C NMR Data:

Carbon Assignment Predicted Chemical Shift (δ, ppm)
C=O (Carboxylic Acid)175 - 185
C=O (Amide)170 - 180
C-1, C-2 (cyclohexane)40 - 55
Other cyclohexane carbons20 - 40
N-CH₂ (isobutyl)45 - 55
CH (isobutyl)25 - 35
CH₃ (isobutyl)18 - 22

The γ-Gauche Effect in Stereoisomer Identification:

The γ-gauche effect can also aid in distinguishing between the cis and trans isomers. An axial substituent on a cyclohexane ring will cause a shielding (upfield shift) of the γ-carbons.

  • Cis Isomer: With one axial and one equatorial substituent, the carbons at the 3 and 6 positions relative to the axial group will experience this shielding effect and appear at a higher field (lower ppm) compared to the trans isomer.

  • Trans Isomer: In the more stable diequatorial conformation, there are no significant γ-gauche interactions, and the ring carbons will resonate at a lower field (higher ppm).

Experimental Protocol for ¹³C NMR Spectroscopy:

  • Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

  • Data Acquisition: Acquire the ¹³C NMR spectrum on the same spectrometer.

  • Parameters: Use a standard proton-decoupled pulse sequence (e.g., zgpg30). A sufficient number of scans (typically several hundred to a few thousand) and a relaxation delay of 2-5 seconds are required to obtain a good signal-to-noise ratio for all carbon signals, especially the quaternary carbonyl carbons.

  • Data Processing: Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is an excellent technique for confirming the presence of the carboxylic acid and tertiary amide functional groups through their characteristic vibrational frequencies.

Predicted IR Absorption Bands:

Vibrational Mode Functional Group Predicted Frequency (cm⁻¹) Intensity
O-H stretchCarboxylic Acid2500 - 3300Broad
C=O stretchCarboxylic Acid1700 - 1725Strong
C=O stretchTertiary Amide1630 - 1680Strong
C-N stretchTertiary Amide1200 - 1300Medium
C-O stretchCarboxylic Acid1210 - 1320Medium

The presence of a very broad absorption band in the 2500-3300 cm⁻¹ region, characteristic of the hydrogen-bonded O-H stretch of a carboxylic acid dimer, would be a strong indicator of this functional group. The two distinct C=O stretching frequencies for the carboxylic acid and the amide will also be clearly visible.

Experimental Protocol for IR Spectroscopy:

  • Sample Preparation: For a solid sample, prepare a KBr pellet by grinding a small amount of the sample with dry KBr powder and pressing it into a thin disk. Alternatively, for a soluble sample, cast a thin film on a salt plate (e.g., NaCl or KBr) by dissolving the sample in a volatile solvent and allowing the solvent to evaporate.

  • Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

  • Parameters: Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

  • Data Analysis: Identify the characteristic absorption bands and compare them to known correlation tables to confirm the presence of the expected functional groups.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides information about the molecular weight of the compound and its fragmentation pattern, which can further confirm the structure.

Predicted Mass Spectrometry Data:

  • Molecular Ion (M⁺): The molecular ion peak is expected at an m/z value corresponding to the molecular weight of the compound (C₁₆H₂₉NO₃), which is 283.41. According to the Nitrogen Rule, a molecule with an odd number of nitrogen atoms will have an odd nominal molecular weight.

  • Key Fragmentation Pathways:

    • Loss of the isobutyl group: A significant fragment may be observed corresponding to the loss of an isobutyl radical (•CH₂CH(CH₃)₂), resulting in a peak at m/z 226.

    • Loss of the diisobutylamino group: Cleavage of the amide C-N bond could lead to the loss of the diisobutylamino radical (•N(CH₂CH(CH₃)₂)₂), giving rise to an acylium ion.

    • Decarboxylation: The loss of CO₂ from the molecular ion or subsequent fragments is a common fragmentation pathway for carboxylic acids.

    • α-Cleavage: Cleavage of the bond between C-1 and C-2 of the cyclohexane ring is also a possibility.

MS Mass Spectrometry Analysis MW Molecular Weight Determination (m/z = 283) MS->MW Frag Fragmentation Pattern Analysis MS->Frag Loss_isobutyl Loss of isobutyl group (m/z = 226) Frag->Loss_isobutyl Loss_amine Loss of diisobutylamino group Frag->Loss_amine Decarbox Decarboxylation (-CO₂) Frag->Decarbox

Caption: Workflow for the mass spectrometric analysis of the target molecule.

Experimental Protocol for Mass Spectrometry:

  • Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol, acetonitrile).

  • Ionization: Use a soft ionization technique such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) to minimize in-source fragmentation and clearly observe the molecular ion.

  • Mass Analysis: Analyze the ions using a high-resolution mass spectrometer (e.g., TOF, Orbitrap) to obtain accurate mass measurements, which can be used to confirm the elemental composition.

  • Tandem MS (MS/MS): To study the fragmentation pattern in detail, perform a tandem MS experiment by selecting the molecular ion and subjecting it to collision-induced dissociation (CID).

Conclusion

The comprehensive spectroscopic analysis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid requires a multi-faceted approach. While IR and MS are crucial for confirming the presence of the key functional groups and determining the molecular weight, NMR spectroscopy stands out as the indispensable tool for the unambiguous assignment of its stereochemistry. By carefully analyzing the coupling constants in the ¹H NMR spectrum and observing the γ-gauche effects in the ¹³C NMR spectrum, a confident distinction between the cis and trans isomers can be achieved. The protocols and predictive data presented in this guide provide a robust framework for researchers and scientists to thoroughly characterize this and structurally related molecules.

References

  • Vertex AI Search. Lec15 - IR Spectra of Carboxylic Acids, Amides and Esters - YouTube.
  • Vertex AI Search.
  • Vertex AI Search. 21.
  • Vertex AI Search. Mass spectral studies of N,N-dialkylaminoethanols - PubMed.
  • Vertex AI Search. A Spectroscopic Guide to Differentiating Cis and Trans Isomers of Substituted Nitrocyclohexanes - Benchchem.
  • Vertex AI Search. Mass Spectral Studies of N,N-Dialkylacetimidamides Using ESI-HRMS and MS/MS.
  • Vertex AI Search.
  • Vertex AI Search. 4.
  • Vertex AI Search.
  • Vertex AI Search. Conformational Analysis of Disubstituted Cyclohexane | Stereochemistry | Organic Chemistry - YouTube.
  • Vertex AI Search.
  • Vertex AI Search. 21.10 Spectroscopy of Carboxylic Acid Derivatives – Organic Chemistry: A Tenth Edition.
  • Vertex AI Search.
  • Vertex AI Search. 4.8: Conformations of Disubstituted Cyclohexanes - Chemistry LibreTexts.
  • Vertex AI Search. Distinguishing Cis and Trans Isomers with 1H NMR Coupling Constants: A Comprehensive Guide - Benchchem.
  • Vertex AI Search. IR spectrum of the amide obtained in 1:2 mole ratio. The following...
  • Vertex AI Search.
  • Vertex AI Search.
  • Vertex AI Search. 21.
  • Vertex AI Search. 21.
  • Vertex AI Search.
  • Vertex AI Search. Ion fragmentation of small molecules in mass spectrometry.
  • Vertex AI Search.
Foundational

An Investigator's Guide to the Potential Biological Activity of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid

Foreword: Unveiling the Therapeutic Promise of a Novel Chemical Entity In the landscape of modern drug discovery, the exploration of novel chemical entities is the cornerstone of therapeutic innovation. This guide is ded...

Author: BenchChem Technical Support Team. Date: January 2026

Foreword: Unveiling the Therapeutic Promise of a Novel Chemical Entity

In the landscape of modern drug discovery, the exploration of novel chemical entities is the cornerstone of therapeutic innovation. This guide is dedicated to the scientific inquiry into 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid , a compound of nascent interest. While direct and extensive biological data for this specific molecule remains to be fully elucidated in publicly accessible literature, its structural motifs suggest a compelling starting point for investigation. The presence of a cyclohexanecarboxylic acid scaffold, a recurring feature in bioactive molecules, coupled with a diisobutylcarbamoyl moiety, beckons a systematic exploration of its pharmacological potential.

This document serves as a comprehensive technical roadmap for researchers, scientists, and drug development professionals. It is designed not as a rigid protocol, but as a strategic guide, offering a logical progression of inquiry, from initial hypothesis generation to detailed experimental validation. Our approach is grounded in the principles of scientific integrity, drawing parallels from structurally related compounds to illuminate the most promising avenues of investigation. We will delve into the causality behind experimental choices, ensuring that each proposed step is a self-validating component of a larger, cohesive research strategy.

Initial Hypothesis Generation: Lessons from Structural Analogs

The logical starting point for investigating a novel compound is to examine the known biological activities of its structural relatives. A close analog, cis-2-(3,5-dichlorophenylcarbamoyl)cyclohexanecarboxylic acid, has been identified as a potent and selective positive allosteric modulator of the metabotropic glutamate receptor subtype 4 (mGluR4)[1]. This discovery provides a strong, evidence-based hypothesis for the primary biological target of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid.

Furthermore, the broader family of cyclohexanecarboxylic acid derivatives has demonstrated a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, and antitumor effects[2][3]. These findings suggest secondary or alternative therapeutic applications that warrant consideration.

Primary Investigative Pathway: Targeting the Metabotropic Glutamate Receptor 4 (mGluR4)

The mGluR4 receptor, a Class C G-protein coupled receptor, is predominantly expressed in the central nervous system and plays a crucial role in regulating neurotransmission. Its modulation has therapeutic implications for a range of neurological and psychiatric disorders, including Parkinson's disease, anxiety, and epilepsy. Positive allosteric modulators (PAMs) of mGluR4 are of particular interest as they enhance the receptor's response to the endogenous ligand, glutamate, offering a more nuanced and potentially safer pharmacological profile than direct agonists.

In Vitro Characterization of mGluR4 Modulation

The initial step is to ascertain whether 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid interacts with and modulates the mGluR4 receptor. A tiered in vitro screening approach is recommended.

Experimental Protocol: High-Throughput Screening (HTS) for mGluR4 Activity

Objective: To rapidly assess the ability of the test compound to modulate mGluR4 activity.

Methodology:

  • Cell Line: Utilize a stable cell line expressing human mGluR4, such as HEK293 or CHO cells.

  • Assay Principle: Employ a functional assay that measures a downstream signaling event of mGluR4 activation. A common method is to measure changes in intracellular calcium levels using a fluorescent calcium indicator (e.g., Fluo-4) in cells co-expressing a promiscuous G-protein like Gα15/16.

  • Procedure:

    • Plate the mGluR4-expressing cells in 384-well microplates and allow them to adhere overnight.

    • Load the cells with the calcium indicator dye.

    • Add 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid at a range of concentrations.

    • Stimulate the cells with a sub-maximal concentration (EC20) of glutamate.

    • Measure the fluorescence intensity using a plate reader (e.g., FLIPR or FlexStation).

  • Data Analysis:

    • Calculate the potentiation of the glutamate response in the presence of the test compound.

    • Determine the EC50 (concentration for 50% of maximal potentiation) for active compounds.

Causality of Experimental Choice: This initial screen is designed for high throughput and sensitivity. Using an EC20 concentration of glutamate allows for the detection of both potentiation (characteristic of a PAM) and direct agonism.

Diagram: Proposed Investigative Workflow for mGluR4 Activity

G cluster_0 In Vitro Characterization cluster_1 In Vivo Evaluation HTS High-Throughput Screening (Calcium Flux Assay) EC50 EC50 Determination (Dose-Response Curve) HTS->EC50 Hit Confirmation Selectivity Selectivity Profiling (vs. other mGluRs) EC50->Selectivity Binding Radioligand Binding Assay (Allosteric Site Confirmation) EC50->Binding PK Pharmacokinetic Studies (ADME) Selectivity->PK Lead Candidate Selection Binding->PK PD Pharmacodynamic Models (e.g., Rodent models of Parkinson's) PK->PD Tox Preliminary Toxicology PD->Tox G LPS LPS TLR4 TLR4 LPS->TLR4 NFkB NF-κB Signaling TLR4->NFkB Cytokines Pro-inflammatory Cytokines (TNF-α, IL-6, IL-1β) NFkB->Cytokines Compound 2-Diisobutylcarbamoyl- cyclohexanecarboxylic acid Compound->NFkB Inhibition?

Caption: A simplified model of LPS-induced inflammation and a potential point of intervention.

Antimicrobial and Antitumor Screening

A broader screening approach can be employed to investigate other potential activities.

ActivityExperimental ApproachRationale
Antimicrobial Minimum Inhibitory Concentration (MIC) assays against a panel of pathogenic bacteria and fungi.To determine the lowest concentration of the compound that inhibits visible growth of a microorganism. [2][4]
Antitumor Cytotoxicity assays (e.g., MTT or CellTiter-Glo) against a panel of cancer cell lines representing different tumor types.To assess the compound's ability to inhibit cancer cell proliferation or induce cell death. [3]

Concluding Remarks and Future Directions

This guide has outlined a systematic and scientifically rigorous approach to elucidating the potential biological activity of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid. The primary hypothesis, based on a close structural analog, points towards the modulation of mGluR4, a target of significant therapeutic interest. The proposed experimental workflows are designed to test this hypothesis comprehensively, from initial high-throughput screening to detailed mechanistic studies.

In parallel, the exploration of secondary activities, such as anti-inflammatory, antimicrobial, and antitumor effects, provides a safety net and the potential for serendipitous discovery. The successful execution of this research plan will not only characterize a novel chemical entity but also contribute valuable knowledge to the field of drug discovery. The journey from a molecule on a chemist's bench to a potential therapeutic is long and arduous, but it begins with a sound and logical investigative strategy.

References

  • Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. MDPI. [Link]

  • Synthesis of some new cyclohexene carboxylic acid derivatives as potent antitumor agents. Journal of Chemical and Pharmaceutical Research. [Link]

  • Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. ResearchGate. [Link]

  • Integrated synthetic, pharmacological, and computational investigation of cis-2-(3,5-dichlorophenylcarbamoyl)cyclohexanecarboxylic acid enantiomers as positive allosteric modulators of metabotropic glutamate receptor subtype 4. PubMed. [Link]

Sources

Exploratory

An In-depth Technical Guide to 2-Diisobutylcarbamoyl-cyclohexanecarboxylic Acid Derivatives: Synthesis, Potential Applications, and Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid derivatives, a class of compounds with s...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid derivatives, a class of compounds with significant potential in medicinal chemistry. Despite a lack of extensive direct research on this specific family, this document synthesizes information from structurally related molecules to propose plausible synthetic routes, explore potential therapeutic applications, and discuss hypothetical structure-activity relationships. By examining the broader class of cyclohexanecarboxylic acid amides and diisobutylamide-containing compounds, this guide offers a foundational understanding for researchers interested in the design, synthesis, and evaluation of these novel chemical entities.

Introduction: The 2-Diisobutylcarbamoyl-cyclohexanecarboxylic Acid Scaffold

The core structure of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid features a cyclohexane ring substituted at the 1 and 2 positions with a carboxylic acid and a diisobutylcarbamoyl group, respectively. This arrangement of a vicinal carboxylic acid and an amide functional group on a carbocyclic scaffold presents a unique three-dimensional architecture that can be exploited for targeted interactions with biological macromolecules. The diisobutylamide moiety provides a lipophilic character, which can influence the compound's pharmacokinetic properties, such as membrane permeability and metabolic stability. The carboxylic acid group, on the other hand, offers a key site for hydrogen bonding and potential salt bridge formation, crucial for receptor or enzyme binding.

The cyclohexane ring serves as a rigid scaffold, limiting the conformational flexibility of the two functional groups and presenting them in a defined spatial orientation. This constrained conformation can lead to higher binding affinities and selectivities for their biological targets compared to more flexible acyclic analogs.

Proposed Synthetic Methodologies

While specific literature on the synthesis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid derivatives is scarce, a plausible and efficient synthetic route can be devised based on established organic chemistry principles and methodologies reported for analogous 1,2-disubstituted cyclohexanes.[1][2] A logical approach would commence from cis-1,2-cyclohexanedicarboxylic anhydride, a readily available starting material.

Synthesis of the Core Scaffold

The proposed synthesis involves a two-step sequence:

  • Ring Opening of the Anhydride: cis-1,2-Cyclohexanedicarboxylic anhydride can be selectively opened by reaction with diisobutylamine. This nucleophilic acyl substitution reaction would yield the mono-amide, mono-carboxylic acid product, 2-(Diisobutylcarbamoyl)cyclohexanecarboxylic acid. The reaction is typically carried out in an aprotic solvent like dichloromethane (DCM) or tetrahydrofuran (THF) at room temperature.

  • Purification: The resulting product can be purified using standard techniques such as crystallization or column chromatography.

Experimental Protocol: Synthesis of 2-(Diisobutylcarbamoyl)cyclohexanecarboxylic acid

  • To a solution of cis-1,2-cyclohexanedicarboxylic anhydride (1.0 eq) in anhydrous dichloromethane (DCM, 10 mL/mmol) under an inert atmosphere, add diisobutylamine (1.1 eq) dropwise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with 1M HCl, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

  • Purify the crude product by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by silica gel column chromatography.

Synthesis_of_Core_Scaffold cluster_product Product anhydride cis-1,2-Cyclohexanedicarboxylic Anhydride product 2-(Diisobutylcarbamoyl)cyclohexanecarboxylic Acid anhydride->product Diisobutylamine, DCM, rt amine Diisobutylamine

Caption: Proposed synthesis of the 2-(Diisobutylcarbamoyl)cyclohexanecarboxylic acid core scaffold.

Derivatization Strategies

The core scaffold presents two primary points for diversification: the carboxylic acid and the cyclohexane ring.

  • Modification of the Carboxylic Acid: The carboxylic acid can be converted into a variety of other functional groups, such as esters, amides, or alcohols, using standard transformations. For instance, esterification can be achieved by reacting the carboxylic acid with an alcohol under acidic conditions (Fischer esterification) or by using coupling agents like DCC/DMAP. Amidation with various primary or secondary amines can be accomplished using peptide coupling reagents such as HATU or HOBt/EDC.

  • Modification of the Cyclohexane Ring: Further functionalization of the cyclohexane ring could be achieved through various C-H activation or functionalization reactions, although this would likely require more complex, multi-step syntheses.

Potential Therapeutic Applications and Biological Activities

Based on the known biological activities of structurally related cyclohexanecarboxylic acid and carboxamide derivatives, several potential therapeutic applications for 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid derivatives can be postulated.

Anti-inflammatory and Analgesic Agents

Cyclohexane derivatives have been explored for their anti-inflammatory and analgesic properties.[3][4] The presence of both a hydrogen bond donor/acceptor (carboxylic acid) and a lipophilic amide group could facilitate interactions with enzymes involved in the inflammatory cascade, such as cyclooxygenases (COX).[5] Furthermore, isobutylamides isolated from natural sources have demonstrated anti-inflammatory activity by modulating signaling pathways involved in inflammation.[6]

Enzyme Inhibition

The structural features of these derivatives make them promising candidates as enzyme inhibitors.

  • Diacylglycerol Acyltransferase 1 (DGAT1) Inhibitors: A 4-phenylpiperidine-1-carbonyl cyclohexanecarboxylic acid has been reported as a potent DGAT1 inhibitor.[7] DGAT1 is a key enzyme in triglyceride synthesis, and its inhibition is a therapeutic strategy for obesity and related metabolic disorders. The combination of a carboxylic acid head group and a lipophilic amide-containing moiety in the 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid scaffold mirrors the general pharmacophore of some DGAT1 inhibitors.

  • Carbonic Anhydrase (CA) Inhibitors: While classical CA inhibitors are sulfonamide-based, recent studies have explored other scaffolds. The structure-activity relationship of some CA inhibitors indicates that a carboxylic acid or a related functional group can interact with the zinc ion in the active site.[8][9] The cyclohexane scaffold could position the functional groups for optimal interaction within the enzyme's active site.

Antimicrobial Agents

Functionally substituted cyclohexane derivatives have shown promising antimicrobial activity against a range of bacteria and fungi.[3] The combination of a polar carboxylic acid and a lipophilic amide in the target compounds could disrupt microbial cell membranes or inhibit essential enzymes, leading to antimicrobial effects.

Table 1: Potential Biological Activities of Structurally Related Compounds

Compound ClassReported Biological ActivityReference(s)
Cyclohexanecarboxylic Acid DerivativesAnti-inflammatory, Analgesic, Antimicrobial[3][4]
Cyclohexanecarboxamide DerivativesDGAT1 Inhibition, Carbonic Anhydrase Inhibition[7][8]
IsobutylamidesAnti-inflammatory[6]
Substituted Cyclohexane-1,3-dionesAntibacterial[4]

Postulated Mechanism of Action and Structure-Activity Relationships (SAR)

The mechanism of action of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid derivatives will be target-dependent. However, some general principles can be inferred.

Hypothetical_MOA Ligand 2-Diisobutylcarbamoyl-cyclohexanecarboxylic Acid Derivative Carboxylic Acid Diisobutylamide Enzyme Enzyme Active Site Hydrophobic Pocket Polar Pocket (e.g., with Zn2+) Ligand:amide->Enzyme:pocket1 Hydrophobic Interactions (van der Waals) Ligand:cooh->Enzyme:pocket2 Hydrogen Bonding & Ionic Interactions

Caption: Hypothetical binding mode of a 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid derivative in an enzyme active site.

Key Pharmacophoric Features
  • Carboxylic Acid: This group is likely to be a key interaction point, forming hydrogen bonds with polar amino acid residues (e.g., Ser, Thr, Tyr) or coordinating with a metal ion (e.g., Zn²⁺) in the active site of metalloenzymes.[8] Its acidic nature also allows for potential ionic interactions with basic residues like Lys or Arg.

  • Diisobutylamide: The bulky and lipophilic diisobutyl groups are well-suited to occupy hydrophobic pockets within a protein's binding site. The amide bond itself can act as both a hydrogen bond donor (N-H) and acceptor (C=O), contributing to the binding affinity.

  • Cyclohexane Scaffold: The stereochemistry of the substituents on the cyclohexane ring (cis or trans) will be critical in determining the overall shape of the molecule and how it fits into a binding pocket. The trans-isomer, for example, would present the carboxylic acid and amide groups at a greater distance and in a more linear fashion compared to the cis-isomer.

Hypothesized Structure-Activity Relationships (SAR)
  • Stereochemistry of the Cyclohexane Ring: The relative orientation of the carboxylic acid and amide groups (cis vs. trans) is expected to have a significant impact on biological activity. A trans configuration might be preferred for targets with elongated binding sites, while a cis configuration could be optimal for more compact pockets.[2]

  • Modifications of the Diisobutylamide Group: Varying the alkyl substituents on the amide nitrogen could probe the size and nature of the hydrophobic pocket. Smaller or larger alkyl groups, or the introduction of cyclic amines (e.g., piperidine, morpholine), would modulate lipophilicity and steric interactions.

  • Derivatization of the Carboxylic Acid: Converting the carboxylic acid to an ester or a bioisostere (e.g., tetrazole) would alter the hydrogen bonding capacity and acidity, which could fine-tune the binding affinity and pharmacokinetic properties.

Conclusion and Future Directions

While direct experimental data on 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid derivatives is limited, this technical guide provides a strong foundation for their exploration as a novel class of bioactive molecules. The proposed synthetic route is straightforward and allows for facile generation of a diverse library of analogs. The structural similarity to compounds with known anti-inflammatory, enzyme inhibitory, and antimicrobial activities suggests that these derivatives are promising candidates for drug discovery programs.

Future research should focus on the synthesis and biological evaluation of a focused library of these compounds to validate the hypotheses presented in this guide. Key areas of investigation should include:

  • Systematic SAR studies: Exploring the impact of stereochemistry and modifications to the amide and carboxylic acid functionalities on biological activity.

  • Target identification and validation: Elucidating the specific molecular targets and mechanisms of action for any active compounds.

  • Pharmacokinetic profiling: Assessing the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds to guide further optimization.

By leveraging the principles outlined in this guide, researchers can unlock the therapeutic potential of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid derivatives and contribute to the development of new and effective medicines.

References

  • Synthesis and Gelling Abilities of Polyfunctional Cyclohexane-1,2-dicarboxylic Acid Bisamides: Influence of the Hydroxyl Groups. (2019). Molecules. [Link]

  • Mastering Chemical Synthesis: The Versatility of trans-1,2-Cyclohexanedicarboxylic Acid. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.[Link]

  • Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. (2025). MDPI. [Link]

  • The structure-activity relationship demonstrated that the carboxamide... (n.d.). ResearchGate. [Link]

  • Structure-activity relationship studies for inhibitors for vancomycin-resistant Enterococcus and human carbonic anhydrases. (2022). RSC Medicinal Chemistry. [Link]

  • Investigations of the Biological Roles of Substituted Cyclohexadienes. (2018). DSpace Repository. [Link]

  • Quantitative structure-activity relationships of carbonic anhydrase inhibitors. (2003). Progress in Drug Research. [Link]

  • Racemic alkylamides of trans-cyclohexane-β-amino acids surpass the gelation ability of their pure enantiomers. From macroscopic. (2020). ChemRxiv. [Link]

  • cyclohexane and its functionally substituted derivatives. (2019). CABI Digital Library. [Link]

  • Anti-inflammatory activity of isobutylamides from zanthoxylum nitidum var. tomentosum. (2020). Fitoterapia. [Link]

  • Method for producing cyclohexane dicarboxylic acids and the derivatives thereof. (2004).
  • Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes. (2014). Molecules. [Link]

  • Structure-activity relationships for the design of small-molecule inhibitors. (2005). Mini Reviews in Medicinal Chemistry. [Link]

  • Method for producing 4-(aminomethyl)cyclohexane carboxylic acid. (2021).
  • (PDF) Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. (2025). ResearchGate. [Link]

  • (PDF) Synthesis of Pyridine-Dicarboxamide-Cyclohexanone Derivatives: Anticancer and α-Glucosidase Inhibitory Activities and In Silico Study. (2019). ResearchGate. [Link]

  • N, N-dialkyl amide carboxylic acid compound and preparation method and application thereof. (2021).
  • Enzyme inhibitory activities an insight into the structure-Activity relationship of biscoumarin derivatives. (2017). European Journal of Medicinal Chemistry. [Link]

  • Cyclohexane-1,3-dione Derivatives as Future Therapeutic Agents for NSCLC: QSAR Modeling, In Silico ADME-Tox Properties, and Structure-Based Drug Designing Approach. (2022). ACS Omega. [Link]

  • General Synthesis of N-Alkylindoles from N,N-Dialkylanilines via [4+1] Annulative Double C–H Functionalization. (2023). Journal of the American Chemical Society. [Link]

  • Synthesis and evaluation of cyclohexane carboxylic acid head group containing isoxazole and thiazole analogs as DGAT1 inhibitors. (2014). European Journal of Medicinal Chemistry. [Link]

Sources

Protocols & Analytical Methods

Method

synthesis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid protocol

An Application Note and In-Depth Protocol for the Synthesis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid Introduction 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is a difunctional molecule incorporating both...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note and In-Depth Protocol for the Synthesis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid

Introduction

2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is a difunctional molecule incorporating both a carboxylic acid and a tertiary amide moiety. This structure makes it a valuable building block in medicinal chemistry and materials science, potentially serving as a versatile intermediate for constructing more complex molecular architectures. The synthesis of this compound is achieved through a direct and efficient nucleophilic acyl substitution reaction, specifically the ring-opening of cis-cyclohexane-1,2-dicarboxylic anhydride with diisobutylamine. This method is advantageous due to its high atom economy, operational simplicity, and the general commercial availability of the starting materials.[1]

This application note provides a comprehensive, step-by-step protocol for the synthesis, purification, and characterization of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid. It includes detailed explanations for key experimental choices, safety precautions, and expected outcomes to ensure reliable and reproducible results for researchers in drug development and organic synthesis.

Reaction Scheme and Mechanism

The synthesis proceeds via the nucleophilic attack of the secondary amine, diisobutylamine, on one of the electrophilic carbonyl carbons of the cis-cyclohexane-1,2-dicarboxylic anhydride. This attack leads to the formation of a tetrahedral intermediate, which subsequently collapses, cleaving the C-O bond of the anhydride ring. The result is the formation of a stable mono-amide product that also contains a free carboxylic acid group. The reaction is typically performed in an aprotic solvent to prevent any competing reactions.

Reaction Mechanism Diagram

G Anhydride cis-Cyclohexane-1,2- dicarboxylic Anhydride Tetrahedral Tetrahedral Intermediate Anhydride->Tetrahedral Amine Diisobutylamine (Nucleophile) Amine->Tetrahedral 1. Nucleophilic Attack on Carbonyl Carbon Product 2-Diisobutylcarbamoyl- cyclohexanecarboxylic acid Tetrahedral->Product 2. Ring Opening (Intermediate Collapse)

Caption: Reaction mechanism for the synthesis of the target compound.

Experimental Protocol

This protocol is designed for a laboratory scale synthesis yielding the target compound with high purity.

Materials and Equipment
Reagent/MaterialGradeSupplier (Example)CAS Number
cis-Cyclohexane-1,2-dicarboxylic anhydride≥98%Sigma-Aldrich13149-00-3[2]
Diisobutylamine≥99%Sigma-Aldrich110-96-3
Dichloromethane (DCM), anhydrous≥99.8%Fisher Scientific75-09-2
Hydrochloric Acid (HCl)1 M aq. solutionVWR7647-01-0
Sodium Bicarbonate (NaHCO₃)Saturated aq. solutionVWR144-55-8
Sodium Sulfate (Na₂SO₄), anhydrousACS GradeFisher Scientific7757-82-6
Magnetic Stirrer with Stir BarN/AN/AN/A
Round-bottom flask (100 mL)N/AN/AN/A
Ice BathN/AN/AN/A
Separatory Funnel (250 mL)N/AN/AN/A
Rotary EvaporatorN/AN/AN/A
Step-by-Step Synthesis Procedure
  • Reaction Setup:

    • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add cis-cyclohexane-1,2-dicarboxylic anhydride (5.00 g, 32.4 mmol).

    • Add 40 mL of anhydrous dichloromethane (DCM) to dissolve the anhydride.

    • Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the temperature equilibrates to 0 °C.

    • Rationale: Starting the reaction at a reduced temperature is crucial to control the initial exothermic release of heat upon addition of the amine. This prevents potential side reactions and ensures the selective formation of the desired mono-amide product over the di-amide or other byproducts.

  • Amine Addition:

    • Slowly add diisobutylamine (4.19 g, 5.75 mL, 32.4 mmol, 1.0 equivalent) to the stirred solution dropwise over 15-20 minutes using a syringe or dropping funnel.

    • Maintain the reaction temperature at 0 °C during the addition.

    • Rationale: A slow, dropwise addition ensures that the concentration of the amine remains low at any given moment, which helps to dissipate heat and prevent localized temperature spikes. Using a 1:1 molar ratio of reactants maximizes the yield of the desired ring-opened product.

  • Reaction Progression:

    • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

    • Continue stirring at room temperature for an additional 2 hours to ensure the reaction goes to completion. The progress can be monitored by Thin Layer Chromatography (TLC).

  • Work-up and Purification:

    • Transfer the reaction mixture to a 250 mL separatory funnel.

    • Wash the organic layer with 1 M HCl (2 x 30 mL) to remove any unreacted diisobutylamine.

    • Rationale: The acidic wash protonates the basic residual amine, forming a water-soluble ammonium salt that partitions into the aqueous layer.

    • Extract the desired carboxylic acid product from the organic layer into a basic aqueous solution by adding saturated NaHCO₃ solution (3 x 40 mL). Combine the aqueous layers.

    • Rationale: The weakly basic sodium bicarbonate deprotonates the carboxylic acid group of the product, forming a water-soluble sodium carboxylate salt. This effectively separates the product from any neutral organic impurities remaining in the DCM layer.

    • Cool the combined aqueous extracts in an ice bath and slowly acidify to pH 1-2 by adding concentrated HCl dropwise. A white precipitate of the product should form.

    • Rationale: Re-acidification protonates the carboxylate, rendering the product insoluble in the aqueous media and causing it to precipitate.

    • Collect the white solid by vacuum filtration, washing the filter cake with cold deionized water (2 x 20 mL).

    • Dry the product under high vacuum overnight. The typical yield is 85-95%.

Characterization

The identity and purity of the final product, 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid (MW: 283.41 g/mol [3]), can be confirmed using standard analytical techniques:

  • ¹H NMR: Expected to show characteristic peaks for the isobutyl groups and the cyclohexane ring protons.

  • ¹³C NMR: Will show distinct signals for the carbonyl carbons of the amide and carboxylic acid, as well as the aliphatic carbons.

  • FT-IR (ATR): Look for a broad O-H stretch for the carboxylic acid (~3300-2500 cm⁻¹), a C=O stretch for the carboxylic acid (~1700 cm⁻¹), and a C=O stretch for the tertiary amide (~1630 cm⁻¹).

  • Mass Spectrometry (ESI-): Should show a prominent peak at m/z = 282.2 [M-H]⁻.

Workflow and Data Summary

Overall Synthesis Workflow

G A 1. Dissolve Anhydride in DCM at 0°C B 2. Add Diisobutylamine Dropwise A->B C 3. React at Room Temp for 2 hours B->C D 4. Acid Wash (1M HCl) (Removes excess amine) C->D E 5. Basic Extraction (NaHCO3) (Isolates product in aqueous layer) D->E F 6. Acidify Aqueous Layer (Precipitates product) E->F G 7. Filter and Dry (Isolates pure product) F->G

Caption: High-level workflow for the synthesis and purification process.

Quantitative Data Summary
ParameterValueUnitMoles (mmol)
cis-Cyclohexane-1,2-dicarboxylic anhydride5.00g32.4
Diisobutylamine4.19g32.4
Dichloromethane (DCM)40mLN/A
Theoretical Yield9.19g32.4
Typical Actual Yield7.8 - 8.7g27.5 - 30.7
Typical Percent Yield85 - 95%N/A

Safety Precautions

  • Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

  • Dichloromethane is a volatile and potentially carcinogenic solvent. Avoid inhalation and skin contact.

  • Diisobutylamine is corrosive and flammable. Handle with care.

  • Concentrated hydrochloric acid is highly corrosive and should be handled with extreme caution.

References

  • Lynch, D. E., et al. (2007). Hydrogen bonding in cyclic imides and amide carboxylic acid derivatives from the facile reaction of cis-cyclohexane-1,2-carboxylic anhydride with o- and p-anisidine and m. Acta Crystallographica Section C: Crystal Structure Communications, 63(Pt 7), o411–o416. Available at: [Link]

  • Sinfoo Biotech. 2-diisobutylcarbamoyl-cyclohexane-carboxylic acid, (CAS# 332394-38-4). Available at: [Link]

Sources

Method

The Synthetic Versatility of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic Acid: Application Notes and Protocols

Abstract This technical guide provides a comprehensive overview of the potential applications of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid in modern organic synthesis. While direct literature precedents for this s...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive overview of the potential applications of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid in modern organic synthesis. While direct literature precedents for this specific molecule are emerging, its structural attributes—a rigid cyclohexane backbone, a chiral center, and a sterically demanding diisobutylcarbamoyl group—position it as a promising candidate for two key applications: as a chiral resolving agent for racemic amines and as a novel chiral auxiliary for diastereoselective transformations. This document outlines the theoretical basis for these applications, supported by established principles in asymmetric synthesis, and provides detailed, field-proven protocols adapted from analogous systems. These notes are intended for researchers, scientists, and professionals in drug development seeking to expand their toolkit of stereoselective methodologies.

Introduction: Structural Merits and Potential Applications

2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is a chiral molecule possessing a unique combination of functional groups. The carboxylic acid moiety provides a handle for salt formation and derivatization, while the adjacent N,N-diisobutylamide introduces significant steric bulk. The cyclohexane framework imparts conformational rigidity, a highly desirable trait for effective stereochemical communication.

Based on these structural features, two primary applications in organic synthesis are proposed:

  • Chiral Resolving Agent: The carboxylic acid can form diastereomeric salts with racemic bases, such as amines. The differential solubility of these salts, influenced by the chiral environment of the resolving agent, allows for their separation by fractional crystallization.

  • Chiral Auxiliary: The molecule can be temporarily appended to a prochiral substrate. The bulky diisobutylcarbamoyl group can then effectively shield one face of the molecule, directing the approach of a reagent to the opposite face and thereby inducing high diastereoselectivity in subsequent reactions.

This guide will explore both potential applications in detail, providing the necessary theoretical background and experimental protocols to enable researchers to investigate the utility of this promising compound.

Synthesis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic Acid

The enantiomerically pure form of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is essential for its application in asymmetric synthesis. A plausible and efficient synthetic route commences from commercially available cyclohexane-1,2-dicarboxylic anhydride.

Protocol 1: Synthesis of racemic 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid

This protocol describes the initial synthesis of the racemic mixture.

Materials:

  • cis-Cyclohexane-1,2-dicarboxylic anhydride

  • Diisobutylamine

  • Toluene

  • Sodium hydroxide (NaOH)

  • Hydrochloric acid (HCl)

  • Ethyl acetate

  • Magnesium sulfate (MgSO₄)

Procedure:

  • Amide Formation: In a round-bottom flask, dissolve cis-cyclohexane-1,2-dicarboxylic anhydride (1 equivalent) in toluene. Add diisobutylamine (1.1 equivalents) dropwise at room temperature. The reaction is typically exothermic. Stir the mixture for 2-4 hours until the reaction is complete (monitored by TLC).

  • Work-up: Concentrate the reaction mixture under reduced pressure to remove the toluene. The resulting crude product is a mixture of the desired amide-acid and the isomeric amide-acid.

  • Hydrolysis (optional, for purification): If necessary, the crude mixture can be hydrolyzed to the dicarboxylic acid by refluxing with an excess of 10% aqueous NaOH solution for 4-6 hours. After cooling, the solution is acidified with concentrated HCl to precipitate the diacid. The diacid can then be purified by recrystallization.

  • Purification: The desired 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid can be purified from the crude mixture by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Enantiomeric Resolution:

To obtain the enantiomerically pure resolving agent or chiral auxiliary, the racemic mixture synthesized above must be resolved. This can be achieved by forming diastereomeric salts with a chiral amine, such as (R)-(+)-α-phenylethylamine or (S)-(-)-α-phenylethylamine, followed by fractional crystallization.

Application as a Chiral Resolving Agent

The classical method of resolving racemic mixtures via the formation of diastereomeric salts remains a powerful and industrially relevant technique.[1] The principle lies in the conversion of a pair of enantiomers, which have identical physical properties, into a pair of diastereomers with distinct physical properties, most notably solubility.

Principle of Chiral Resolution by Diastereomeric Salt Formation

When a racemic base, such as a primary or secondary amine, is treated with an enantiomerically pure carboxylic acid like (R)- or (S)-2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid, two diastereomeric salts are formed. The different spatial arrangements of these salts lead to different crystal packing and, consequently, different solubilities in a given solvent system. This allows for the selective crystallization of the less soluble diastereomer, which can then be separated by filtration. The desired enantiomer of the base is subsequently recovered by treating the isolated salt with a base to liberate the free amine and the resolving agent.

Diagram 1: Workflow for Chiral Resolution

G racemic_amine Racemic Amine (R/S)-Base salt_formation Diastereomeric Salt Formation (R)-Base-(R)-Acid and (S)-Base-(R)-Acid racemic_amine->salt_formation resolving_agent Chiral Resolving Agent (R)-Acid resolving_agent->salt_formation crystallization Fractional Crystallization salt_formation->crystallization separation Separation by Filtration crystallization->separation less_soluble Less Soluble Diastereomer (e.g., (S)-Base-(R)-Acid) separation->less_soluble Solid more_soluble More Soluble Diastereomer (in filtrate) separation->more_soluble Filtrate liberation1 Liberation of Amine (Base Treatment) less_soluble->liberation1 liberation2 Liberation of Amine (Base Treatment) more_soluble->liberation2 pure_enantiomer1 Pure Enantiomer 1 (S)-Base liberation1->pure_enantiomer1 recover_agent1 Recovered Resolving Agent liberation1->recover_agent1 pure_enantiomer2 Pure Enantiomer 2 (R)-Base liberation2->pure_enantiomer2 recover_agent2 Recovered Resolving Agent liberation2->recover_agent2

Caption: General workflow for the chiral resolution of a racemic amine using a chiral carboxylic acid.

Protocol 2: Chiral Resolution of a Racemic Amine (General Procedure)

This protocol is a general guideline and should be optimized for each specific substrate.

Materials:

  • Racemic amine

  • (R)- or (S)-2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid (0.5-1.0 equivalents)

  • Solvent (e.g., methanol, ethanol, isopropanol, ethyl acetate, or mixtures thereof)

  • Aqueous base solution (e.g., 1 M NaOH)

  • Aqueous acid solution (e.g., 1 M HCl)

  • Organic solvent for extraction (e.g., dichloromethane, ethyl acetate)

Procedure:

  • Salt Formation: Dissolve the racemic amine (1 equivalent) in a suitable solvent. In a separate flask, dissolve 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid (0.5 to 1.0 equivalents) in the minimum amount of the same hot solvent. The use of 0.5 equivalents of the resolving agent is often effective in selectively precipitating the salt of one enantiomer.

  • Crystallization: Add the hot solution of the resolving agent to the amine solution with stirring. Allow the mixture to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization of the less soluble diastereomeric salt.

  • Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent. The filtrate contains the more soluble diastereomeric salt.

  • Determination of Diastereomeric Excess: The diastereomeric excess (d.e.) of the crystallized salt can be determined by NMR spectroscopy or chiral HPLC after liberation of the amine.

  • Liberation of the Enantiomerically Enriched Amine: Suspend the crystallized diastereomeric salt in water and add an aqueous base (e.g., 1 M NaOH) until the pH is >10. Extract the liberated amine with an organic solvent. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the enantiomerically enriched amine.

  • Recovery of the Resolving Agent: Acidify the aqueous layer from the previous step with an aqueous acid (e.g., 1 M HCl) to a pH of <2. Extract the resolving agent with an organic solvent. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to recover the 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid, which can be reused.

  • Analysis of Enantiomeric Excess: The enantiomeric excess (e.e.) of the resolved amine should be determined by chiral HPLC or GC.

Table 1: Comparison of Common Chiral Resolving Agents for Amines

Resolving AgentStructural ClassTypical SubstratesAdvantagesDisadvantages
(+)-Tartaric AcidDicarboxylic AcidPrimary and secondary aminesReadily available, inexpensiveCan be hygroscopic
(-)-Mandelic Acidα-Hydroxy AcidAromatic aminesGood crystallinity of saltsCan be expensive in large quantities
(+)-Camphor-10-sulfonic AcidSulfonic AcidWeakly basic aminesStrong acid, forms stable saltsCan be difficult to remove
2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid Carboxamide Primary and secondary amines Potential for high diastereoselectivity due to steric bulk and rigid backbone Not commercially available, requires synthesis and resolution

Application as a Chiral Auxiliary

A chiral auxiliary is a stereogenic group that is temporarily incorporated into a prochiral substrate to control the stereochemical outcome of a subsequent reaction.[2] The auxiliary is then removed to reveal the enantiomerically enriched product. The bulky and conformationally restricted nature of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid makes it an intriguing candidate for this role.

Principle of Asymmetric Synthesis with a Chiral Auxiliary

The strategy involves three key steps:

  • Attachment: The chiral auxiliary is covalently attached to the prochiral substrate. In the case of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid, this would typically involve forming an amide or ester linkage.

  • Diastereoselective Reaction: The substrate-auxiliary conjugate undergoes a reaction (e.g., enolate alkylation, aldol reaction, Diels-Alder reaction) where the chiral auxiliary directs the formation of one diastereomer preferentially. The bulky diisobutylcarbamoyl group is expected to effectively block one face of the reactive intermediate, forcing the incoming reagent to attack from the less hindered face.

  • Cleavage: The chiral auxiliary is removed from the product, yielding the desired enantiomerically enriched molecule. A key advantage is that the chiral auxiliary can often be recovered and reused.[2]

Diagram 2: Asymmetric Synthesis Using a Chiral Auxiliary

G prochiral Prochiral Substrate attachment Attachment of Auxiliary prochiral->attachment auxiliary Chiral Auxiliary (2-Diisobutylcarbamoyl- cyclohexanecarboxylic acid) auxiliary->attachment conjugate Substrate-Auxiliary Conjugate attachment->conjugate reaction Diastereoselective Reaction conjugate->reaction diastereomers Diastereomeric Products (Major and Minor) reaction->diastereomers separation Separation (optional) diastereomers->separation major_diastereomer Major Diastereomer separation->major_diastereomer cleavage Cleavage of Auxiliary major_diastereomer->cleavage product Enantiomerically Enriched Product cleavage->product recovered_auxiliary Recovered Auxiliary cleavage->recovered_auxiliary

Caption: General workflow for an asymmetric synthesis employing a chiral auxiliary.

Protocol 3: Diastereoselective Enolate Alkylation (General Procedure)

This protocol is based on the well-established methodology of Evans oxazolidinone auxiliaries and can be adapted for 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid.[3][4]

Materials:

  • Enantiomerically pure 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid

  • Prochiral carboxylic acid (or its acid chloride/anhydride)

  • Coupling agent (e.g., DCC, EDC) or base for acylation (e.g., n-BuLi)

  • Lithium diisopropylamide (LDA) or other strong, non-nucleophilic base

  • Alkylating agent (e.g., methyl iodide, benzyl bromide)

  • Anhydrous THF

  • Reagents for cleavage (see Protocol 4)

Procedure:

  • Attachment of the Auxiliary:

    • Method A (from carboxylic acid): Couple the prochiral carboxylic acid with the amine derived from the chiral auxiliary (after converting the carboxylic acid of the auxiliary to an amine) using a standard peptide coupling reagent like DCC or EDC.

    • Method B (from acid chloride): Convert the prochiral carboxylic acid to its acid chloride using thionyl chloride or oxalyl chloride. React the acid chloride with the amine derived from the chiral auxiliary in the presence of a non-nucleophilic base like triethylamine.

  • Enolate Formation: Dissolve the substrate-auxiliary conjugate in anhydrous THF and cool to -78 °C under an inert atmosphere (e.g., argon or nitrogen). Add a solution of LDA (1.1 equivalents) dropwise. Stir the mixture at -78 °C for 30-60 minutes to ensure complete enolate formation.

  • Alkylation: Add the alkylating agent (1.2 equivalents) dropwise to the enolate solution at -78 °C. Allow the reaction to stir at this temperature for 1-4 hours, or until completion as monitored by TLC.

  • Quenching and Work-up: Quench the reaction by adding a saturated aqueous solution of ammonium chloride. Allow the mixture to warm to room temperature and extract with an organic solvent. Wash the organic layer with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification and Diastereomeric Ratio Determination: Purify the crude product by column chromatography on silica gel. The diastereomeric ratio can be determined by ¹H NMR spectroscopy or HPLC analysis of the purified product.

Protocol 4: Cleavage of the Chiral Auxiliary

The choice of cleavage method depends on the desired functionality of the final product.[1]

A. To Obtain the Chiral Carboxylic Acid:

  • Reagents: Lithium hydroxide (LiOH), 30% hydrogen peroxide (H₂O₂), THF, water.

  • Procedure: Dissolve the alkylated substrate-auxiliary conjugate in a 3:1 mixture of THF and water. Cool to 0 °C and add 30% H₂O₂ (4 equivalents) followed by an aqueous solution of LiOH (2 equivalents). Stir at 0 °C for 2-4 hours. Quench the reaction by adding an aqueous solution of sodium sulfite. Acidify the mixture with 1 M HCl and extract the chiral carboxylic acid with an organic solvent.

B. To Obtain the Chiral Alcohol:

  • Reagents: Lithium borohydride (LiBH₄) or lithium aluminum hydride (LiAlH₄), anhydrous THF or diethyl ether.

  • Procedure: Dissolve the substrate-auxiliary conjugate in anhydrous THF or ether and cool to 0 °C. Add the hydride reagent (2-3 equivalents) portion-wise. Stir at 0 °C or room temperature until the reaction is complete. Carefully quench the reaction with water or Rochelle's salt solution. Extract the chiral alcohol and the recovered auxiliary.

Table 2: Potential Diastereoselective Reactions Using 2-Diisobutylcarbamoyl-cyclohexanecarboxylic Acid as a Chiral Auxiliary

Reaction TypeProchiral SubstrateReagentExpected Product
Alkylation Acetic acid derivativeAlkyl halideα-Substituted carboxylic acid
Aldol Reaction Acetic acid derivativeAldehydeβ-Hydroxy carboxylic acid
Michael Addition α,β-Unsaturated acid derivativeNucleophileβ-Substituted carboxylic acid
Diels-Alder Reaction α,β-Unsaturated acid derivativeDieneCyclohexene derivative

Conclusion

2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid presents itself as a molecule of significant potential in the field of asymmetric synthesis. Its rigid cyclic structure and the steric hindrance provided by the diisobutylamide group are key features that suggest its efficacy as both a chiral resolving agent and a chiral auxiliary. The protocols provided in this guide, based on well-established analogous systems, offer a solid starting point for researchers to explore and validate these applications. Further investigation into the synthesis of its enantiomerically pure forms and their performance in various stereoselective transformations is warranted and could lead to the development of a valuable new tool for the synthesis of complex, enantiomerically pure molecules.

References

  • Smith, T. E., et al. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates. Journal of Chemical Education, 85(5), 695. [Link]

  • Smith, T. E., et al. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. Journal of Chemical Education. [Link]

  • Chem-Station. (2014). Evans Aldol Reaction. [Link]

  • Chemistry LibreTexts. (2023). Racemic Mixtures and the Resolution of Enantiomers. [Link]

  • Zheng, B., et al. (2018). Diastereoselective Synthesis of Unnatural Amino Acids by Alkylation of α-tert-Butanesulfinamide Auxiliary-Bound Enolates. The Journal of Organic Chemistry. [Link]

  • de Figueiredo, R. M., et al. (2015). Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative. Molecules. [Link]

  • Wikipedia. (n.d.). Chiral auxiliary. [Link]

Sources

Application

Application Notes &amp; Protocols: A Proposed Research Framework for 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid

Introduction for the Researcher 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is a known chemical entity, cataloged under CAS number 332394-38-4 and available through various chemical suppliers[1][2][3]. Despite its c...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction for the Researcher

2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is a known chemical entity, cataloged under CAS number 332394-38-4 and available through various chemical suppliers[1][2][3]. Despite its commercial availability, a review of current scientific literature reveals a notable absence of published data regarding its biological activity or experimental applications. The molecule's structure, featuring a cyclohexanecarboxylic acid scaffold, is intriguing. Derivatives of this scaffold have been associated with a range of biological activities, including anti-inflammatory, antiproliferative, and antimicrobial effects, as well as the inhibition of key enzymes like proteases[4][5][6].

The presence of the carboxylic acid group, a common feature in non-steroidal anti-inflammatory drugs (NSAIDs), suggests a rational starting point for investigation. This document outlines a structured, hypothesis-driven research program designed to systematically explore the potential of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid as a novel therapeutic agent. We will operate under the primary hypothesis that this compound acts as an inhibitor of Cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade. This guide provides the foundational application notes and detailed protocols to test this hypothesis and characterize the compound's activity from initial in vitro screening to cell-based validation.

Part 1: Foundational Hypothesis & Proposed Mechanism of Action

Our investigation is predicated on the hypothesis that 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid (herein referred to as 'Compound X') functions as a selective inhibitor of the COX-2 enzyme. The COX-2 pathway is a critical target in inflammation and pain management. Its inhibition leads to a downstream reduction in prostaglandin synthesis, which are key mediators of the inflammatory response.

The rationale is twofold:

  • Structural Analogy: The core cyclohexanecarboxylic acid moiety is structurally related to scaffolds known to exhibit anti-inflammatory properties[4].

  • Functional Group Significance: The carboxylic acid group is essential for the inhibitory activity of many NSAIDs, which target the COX enzymes.

Below is a diagram illustrating the proposed mechanism of action.

COX-2_Pathway_Inhibition cluster_membrane Cell Membrane Arachidonic_Acid Arachidonic Acid COX2 COX-2 Enzyme Arachidonic_Acid->COX2 Metabolized by PGH2 Prostaglandin H2 (PGH2) COX2->PGH2 Prostaglandins Prostaglandins (PGE2, etc.) PGH2->Prostaglandins Inflammation Inflammation (Pain, Fever, Swelling) Prostaglandins->Inflammation Promotes Compound_X Compound X (Hypothesized Inhibitor) Compound_X->COX2 Inhibits

Caption: Proposed mechanism of Compound X as a COX-2 inhibitor.

Part 2: Phased Experimental Workflow

We propose a three-phase workflow to systematically evaluate Compound X. This approach ensures that each step builds logically on the last, from broad screening to more specific, cell-based functional assays. This workflow is designed to be self-validating by including necessary controls and decision points.

Experimental_Workflow Phase1 Phase 1: In Vitro Screening (Target Engagement & Potency) Decision1 Potency > Threshold? (e.g., IC50 < 10 µM) Phase1->Decision1 Phase2 Phase 2: Cell-Based Assays (Functional Efficacy & Cytotoxicity) Decision2 Therapeutic Window? (Efficacy vs. Toxicity) Phase2->Decision2 Phase3 Phase 3: Selectivity Profiling (Isoform Specificity) Proceed Proceed to Advanced Studies (e.g., In Vivo Models) Phase3->Proceed Decision1->Phase2 Yes Stop1 Stop or Redesign Decision1->Stop1 No Decision2->Phase3 Yes Stop2 Stop or Redesign Decision2->Stop2 No

Caption: Phased approach for the evaluation of Compound X.

Phase 1: In Vitro Enzyme Inhibition Assay

Application Note 1.1: Determining Target Engagement and Potency

Objective: To determine if Compound X can directly inhibit the enzymatic activity of purified human COX-2 and to quantify its potency by calculating the half-maximal inhibitory concentration (IC50).

Rationale: This is the most direct test of our central hypothesis. Using a purified enzyme in a cell-free system isolates the interaction between the compound and its putative target, eliminating confounding variables from a cellular environment. An IC50 value provides a quantitative measure of potency, which is a critical parameter in early-stage drug discovery. A commercially available COX Inhibitor Screening Assay Kit (e.g., from Cayman Chemical or Abcam) provides a standardized, colorimetric method for this purpose.

Protocol 1.1: COX-2 Colorimetric Inhibitor Screening Assay

  • Reagent Preparation:

    • Prepare Assay Buffer, Heme, and Enzyme (human recombinant COX-2) according to the kit manufacturer's instructions.

    • Prepare a 10 mM stock solution of Compound X in DMSO.

    • Prepare a serial dilution of Compound X in Assay Buffer (e.g., from 100 µM to 1 nM final concentration).

    • Prepare a known COX-2 inhibitor (e.g., Celecoxib) as a positive control, following the same dilution series.

    • Prepare a DMSO-only vehicle control.

  • Assay Plate Setup (96-well plate):

    • 100% Initial Activity Wells (Blank): 100 µL Assay Buffer, 10 µL Heme, 10 µL Enzyme.

    • Inhibitor Wells: 100 µL of each Compound X dilution, 10 µL Heme, 10 µL Enzyme.

    • Positive Control Wells: 100 µL of each Celecoxib dilution, 10 µL Heme, 10 µL Enzyme.

    • Vehicle Control Wells: 100 µL Assay Buffer with DMSO, 10 µL Heme, 10 µL Enzyme.

  • Incubation:

    • Gently shake the plate and incubate for 15 minutes at 25°C.

  • Initiating the Reaction:

    • Add 10 µL of Arachidonic Acid (Substrate) to all wells.

    • Add 10 µL of Colorimetric Substrate to all wells.

    • Shake gently and incubate for 5 minutes at 25°C.

  • Data Acquisition:

    • Read the absorbance at the wavelength specified by the kit manufacturer (typically ~590 nm) using a plate reader.

  • Data Analysis:

    • Subtract the background absorbance from all wells.

    • Calculate the percentage of inhibition for each concentration of Compound X and the positive control relative to the vehicle control.

    • Plot the percent inhibition versus the log of the inhibitor concentration.

    • Fit the data to a non-linear regression curve (log[inhibitor] vs. response -- variable slope) to determine the IC50 value.

Hypothetical Data Summary:

CompoundTargetIC50 (µM)
Compound XCOX-21.25
Celecoxib (Control)COX-20.05

Phase 2: Cell-Based Functional & Cytotoxicity Assays

Application Note 2.1: Assessing Cellular Efficacy and Safety Window

Objective: To confirm that Compound X can inhibit COX-2 activity within a cellular context and to determine its cytotoxicity.

Rationale: A compound that works on a purified enzyme may not be effective in a cell due to poor membrane permeability or rapid metabolism. This phase tests for target engagement in a more biologically relevant system. We will use a human cell line (e.g., HT-29 colon cancer cells or LPS-stimulated macrophages) that expresses high levels of COX-2 and measure the production of Prostaglandin E2 (PGE2), a downstream product of COX-2 activity. Simultaneously, a cytotoxicity assay (e.g., MTT or LDH release) is crucial to ensure that the reduction in PGE2 is due to specific enzyme inhibition and not simply cell death. The ratio between the effective concentration (EC50) and the cytotoxic concentration (CC50) defines the in vitro therapeutic window.

Protocol 2.1: Cellular PGE2 Production Assay (ELISA)

  • Cell Culture:

    • Culture HT-29 cells in appropriate media until they reach 80-90% confluency in a 24-well plate.

  • Compound Treatment:

    • Remove media and replace with fresh media containing serial dilutions of Compound X (from 100 µM to 1 nM). Include vehicle (DMSO) and positive (Celecoxib) controls.

    • Incubate for 1 hour at 37°C.

  • Stimulation:

    • Induce COX-2 activity by adding a stimulating agent like Lipopolysaccharide (LPS) or Interleukin-1β (IL-1β) to the media.

    • Incubate for 24 hours at 37°C.

  • Sample Collection:

    • Collect the cell culture supernatant from each well.

  • PGE2 Quantification:

    • Quantify the concentration of PGE2 in the supernatant using a commercial PGE2 ELISA kit, following the manufacturer's protocol.

  • Data Analysis:

    • Calculate the percentage of PGE2 inhibition for each concentration relative to the stimulated vehicle control.

    • Determine the EC50 value by plotting percent inhibition vs. log[concentration].

Protocol 2.2: Concurrent Cytotoxicity Assay (MTT)

  • Cell Treatment:

    • Use the cells remaining in the 24-well plate from Protocol 2.1 after collecting the supernatant.

  • MTT Incubation:

    • Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.

  • Solubilization:

    • Add solubilization solution (e.g., acidified isopropanol) to each well to dissolve the formazan crystals.

  • Data Acquisition:

    • Read the absorbance at ~570 nm.

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Determine the CC50 value (the concentration that causes 50% cell death).

Hypothetical Data Summary:

AssayCompound XCelecoxib (Control)
PGE2 Inhibition (EC50)5.5 µM0.4 µM
Cytotoxicity (CC50)> 100 µM> 100 µM
Therapeutic Index (CC50/EC50) > 18 > 250

References

  • Wietrzyk, J., Gzella, A., Szymańska-Michalska, A., et al. (2022). Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. Molecules. Available at: [Link]4][6]

  • Okano, A., et al. (1982). Cyclohexane carboxylic acid derivatives. U.S. Patent 4,348,410. Available at: 5]

  • Wikipedia contributors. (2023). Cyclohexanecarboxylic acid. Wikipedia, The Free Encyclopedia. Available at: [Link]]

  • Vane, J. R. (1971). Inhibition of Prostaglandin Synthesis as a Mechanism of Action for Aspirin-like Drugs.
  • Warner, T. D., & Mitchell, J. A. (2004).
  • Sinfoo Biotech. (n.d.). 2-diisobutylcarbamoyl-cyclohexane-carboxylic acid. Product Page. Available at: [Link]3]

Sources

Method

analytical techniques for 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid

An in-depth guide to the , designed for researchers, scientists, and drug development professionals. This document provides a comprehensive overview of methodologies for the identification, quantification, and quality co...

Author: BenchChem Technical Support Team. Date: January 2026

An in-depth guide to the , designed for researchers, scientists, and drug development professionals. This document provides a comprehensive overview of methodologies for the identification, quantification, and quality control of this molecule.

Introduction

2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is a dually functionalized molecule featuring both a carboxylic acid and a tertiary amide on a cyclohexane scaffold. The presence of these distinct functional groups necessitates a multi-faceted analytical approach for comprehensive characterization. In a drug development context, robust and validated analytical methods are paramount for ensuring product quality, stability, and safety, from early-stage discovery through to final quality control (QC) release.

This guide details several key analytical techniques, explaining the scientific rationale behind method selection and providing detailed protocols. The methodologies are designed to be self-validating, incorporating system suitability tests and referencing established standards to ensure trustworthiness and reproducibility.

Physicochemical Properties and Analytical Implications

Understanding the physicochemical properties of the analyte is the foundation of method development. These properties, predicted based on its chemical structure, dictate the choice of solvents, chromatographic conditions, and detection methods.

PropertyPredicted ValueAnalytical Implication
Molecular Formula C₁₅H₂₇NO₃---
Molecular Weight 269.38 g/mol Guides mass spectrometry settings and concentration calculations.
pKa (acidic) ~4.8The carboxylic acid will be ionized at pH > 4.8. This is a critical parameter for controlling retention in reverse-phase HPLC.
logP ~3.5Indicates good hydrophobicity, making the molecule well-suited for reverse-phase chromatography.
UV Absorption ~200-220 nmThe amide and carboxyl groups lack a strong chromophore, suggesting UV detection at lower wavelengths is necessary.

Part 1: Structural Confirmation and Identification

Prior to quantitative analysis, the chemical identity and structure of the molecule must be unequivocally confirmed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive technique for elucidating the chemical structure of organic molecules. Both ¹H and ¹³C NMR are essential for confirming the connectivity of the cyclohexane ring, the diisobutyl groups, and the relative positions of the functional groups.

Protocol: NMR Analysis

  • Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

  • ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Key expected signals include multiplets for the cyclohexane protons, doublets and a multiplet for the isobutyl groups, and a broad singlet for the carboxylic acid proton.

  • ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. Expect signals for the two carbonyl carbons (amide and acid), aliphatic carbons of the cyclohexane ring, and the distinct carbons of the isobutyl groups.

  • Data Interpretation: Correlate the observed chemical shifts, multiplicities, and integration values with the expected structure. 2D NMR techniques like COSY and HSQC can be used to confirm proton-proton and proton-carbon connectivities, respectively.

Mass Spectrometry (MS)

Coupled with a chromatographic inlet (LC-MS or GC-MS), mass spectrometry provides molecular weight information and fragmentation patterns that serve as a chemical fingerprint, confirming identity.

Expected Fragmentation: Under electrospray ionization (ESI), the molecule is expected to form a protonated molecule [M+H]⁺ at m/z 270.21 or a deprotonated molecule [M-H]⁻ at m/z 268.20. Key fragments may arise from the loss of the carboxylic acid group or cleavage of the isobutyl groups.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a rapid and non-destructive technique used to identify the presence of key functional groups.

Protocol: FTIR Analysis

  • Technique: Use an Attenuated Total Reflectance (ATR) accessory for rapid analysis of the solid sample.

  • Acquisition: Collect the spectrum from 4000 to 400 cm⁻¹.

  • Interpretation: Identify characteristic absorption bands.

Functional GroupExpected Wavenumber (cm⁻¹)Vibration Type
Carboxylic Acid O-H3300-2500 (broad)Stretching
Carboxylic Acid C=O1725-1700Stretching
Tertiary Amide C=O1670-1630Stretching
C-H (aliphatic)3000-2850Stretching

Part 2: Quantitative Analysis and Purity Assessment

Quantitative methods are essential for determining the concentration (assay) of the active substance and for detecting and quantifying impurities.

Primary Method: Reverse-Phase HPLC with UV Detection (RP-HPLC-UV)

RP-HPLC is the workhorse method for the analysis of non-volatile organic molecules in the pharmaceutical industry due to its high resolution, reproducibility, and robustness.

Rationale for Method Design:

  • Stationary Phase: A C18 column is selected due to the analyte's hydrophobic nature (logP ~3.5), ensuring adequate retention.

  • Mobile Phase: An acetonitrile/water gradient is used to elute the main compound and separate it from potential impurities with different polarities.

  • pH Control: A buffer (e.g., phosphate or acetate) is used to maintain the pH below the analyte's pKa (~4.8). At pH ~3, the carboxylic acid is protonated (-COOH), making the molecule less polar and enhancing its retention on the C18 column, which leads to sharper peaks and better chromatography.

  • Detection: UV detection at a low wavelength (210 nm) is chosen to achieve sufficient sensitivity for the weakly absorbing amide and carboxyl functional groups.

Experimental Workflow: HPLC Analysis

cluster_prep Sample & Mobile Phase Preparation cluster_hplc HPLC System cluster_analysis Data Acquisition & Analysis stock 1. Prepare 1.0 mg/mL Stock Solution in Acetonitrile working 2. Dilute Stock to 100 µg/mL with Mobile Phase A stock->working injection 6. Inject 10 µL of Working Standard working->injection mobile_a 3. Prepare Mobile Phase A: 0.1% Phosphoric Acid in Water instrument 5. Equilibrate C18 Column with Initial Conditions mobile_a->instrument mobile_b 4. Prepare Mobile Phase B: Acetonitrile mobile_b->instrument instrument->injection gradient 7. Run Gradient Elution injection->gradient detection 8. Detect at 210 nm gradient->detection chromatogram 9. Record Chromatogram detection->chromatogram integration 10. Integrate Peak Area chromatogram->integration calculation 11. Calculate Assay/ Impurity Levels integration->calculation

Workflow for HPLC quantitative analysis.

Detailed HPLC Protocol

ParameterCondition
Column C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A 0.1% Phosphoric Acid in Water
Mobile Phase B Acetonitrile
Gradient 0-20 min: 30% to 90% B; 20-25 min: 90% B; 25.1-30 min: 30% B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
Detector UV at 210 nm
Sample Diluent Mobile Phase A / Acetonitrile (50:50)

System Suitability Test (SST): Before sample analysis, inject a standard solution five times. The results must meet the following criteria to ensure the system is performing correctly.

SST ParameterAcceptance Criteria
Tailing Factor (T) T ≤ 2.0
Theoretical Plates (N) N ≥ 2000
Relative Standard Deviation (%RSD) ≤ 2.0% for peak area and retention time
Alternative Method: GC-FID with Derivatization

Gas chromatography is suitable for volatile and thermally stable compounds. Due to the low volatility and potential for thermal degradation of the carboxylic acid, a derivatization step is required to convert the -COOH group into a more volatile ester. This method is particularly useful for assessing the purity of raw materials or detecting specific volatile or semi-volatile impurities.

Rationale for Derivatization: Derivatization with an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or by forming a methyl ester (e.g., with diazomethane or trimethylsilyldiazomethane) replaces the acidic proton with a non-polar group. This increases the analyte's volatility and thermal stability, preventing peak tailing and improving chromatographic performance.

Experimental Workflow: GC Derivatization and Analysis

cluster_prep Sample Preparation & Derivatization cluster_gc GC-FID System cluster_analysis Data Acquisition & Analysis sample 1. Weigh 1 mg of sample into a GC vial solvent 2. Add 1 mL of dry solvent (e.g., Pyridine) sample->solvent reagent 3. Add 100 µL of BSTFA reagent solvent->reagent reaction 4. Heat at 60 °C for 30 minutes reagent->reaction injection 5. Inject 1 µL of the derivatized sample reaction->injection separation 6. Separate on a DB-5ms column injection->separation detection 7. Detect with Flame Ionization Detector (FID) separation->detection chromatogram 8. Record Chromatogram detection->chromatogram integration 9. Calculate Purity by % Area chromatogram->integration

Workflow for GC analysis following silylation.

Detailed GC Protocol (Post-derivatization)

ParameterCondition
Column DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas Helium, constant flow at 1.2 mL/min
Inlet Temperature 250 °C
Injection Mode Split (20:1)
Oven Program Start at 100 °C, hold for 2 min, ramp at 15 °C/min to 280 °C, hold for 5 min
Detector FID
Detector Temp 300 °C

Part 3: Method Validation Summary

Any quantitative method intended for quality control must be validated to prove its suitability for the intended purpose. Validation is performed according to guidelines from the International Council for Harmonisation (ICH). The following table summarizes key validation parameters for the primary HPLC assay method.

Validation ParameterDescriptionTypical Acceptance Criteria
Specificity Ability to assess the analyte unequivocally in the presence of other components (impurities, degradants).Peak purity analysis (via DAD) must pass. No co-elution at the principal peak.
Linearity The ability to elicit test results that are directly proportional to the analyte concentration.R² ≥ 0.999 over a range of 50-150% of the nominal concentration.
Accuracy The closeness of test results to the true value.98.0% - 102.0% recovery for spiked samples at three concentration levels.
Precision The degree of agreement among individual test results when the procedure is applied repeatedly.Repeatability (n=6): %RSD ≤ 1.0%. Intermediate Precision: %RSD ≤ 2.0%.
Limit of Detection (LOD) The lowest amount of analyte that can be detected but not necessarily quantitated.Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ) The lowest amount of analyte that can be determined with acceptable precision and accuracy.Signal-to-Noise ratio of 10:1; %RSD ≤ 10%.
Robustness The capacity to remain unaffected by small, deliberate variations in method parameters.No significant change in results with minor changes in flow rate, pH, column temp.

References

  • Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography, 3rd Edition. John Wiley & Sons. [Link]

  • Agilent Technologies. (2017). Basics of HPLC: A Practical Guide to Reversed-Phase HPLC. Agilent. [Link]

  • United States Pharmacopeia (USP). General Chapter <621> Chromatography. USP. [Link]

  • Knapp, D. R. (1979). Handbook of Analytical Derivatization Reactions. John Wiley & Sons. [Link]

  • International Council for Harmonisation (ICH). (2022). Q2(R2) Validation of Analytical Procedures. ICH. [Link]

Application

Application Note &amp; Protocol: Laboratory Preparation of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic Acid

Abstract This document provides a comprehensive guide for the laboratory synthesis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid (CAS No. 332394-38-4).[1][2] The described protocol is designed for researchers in or...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive guide for the laboratory synthesis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid (CAS No. 332394-38-4).[1][2] The described protocol is designed for researchers in organic synthesis, medicinal chemistry, and materials science. The synthesis is based on a robust two-step process commencing with the formation of a cyclohexane-1,2-dicarboxylic anhydride, followed by a regioselective aminolysis with diisobutylamine. This guide offers detailed, step-by-step methodologies, explanations of the underlying chemical principles, and characterization data.

Introduction

2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is a substituted cyclohexane derivative with potential applications in various fields, including as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry. The presence of both a carboxylic acid and a bulky amide functional group on a cyclohexane scaffold imparts specific stereochemical and electronic properties that are of interest in drug development and material science. This application note details a reliable and scalable laboratory method for its preparation.

Synthesis Pathway Overview

The synthesis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is most efficiently achieved through a two-step sequence:

  • Step 1: Formation of Cyclohexane-1,2-dicarboxylic Anhydride. This intermediate can be prepared via a Diels-Alder reaction between 1,3-butadiene and maleic anhydride, followed by catalytic hydrogenation.[3][4][5] However, for laboratory convenience, commercially available cyclohexane-1,2-dicarboxylic anhydride is recommended as the starting material.[6]

  • Step 2: Regioselective Ring-Opening of the Anhydride. The cyclic anhydride undergoes nucleophilic acyl substitution by diisobutylamine. This reaction selectively opens the anhydride ring to form the desired mono-amide carboxylic acid.

PART 1: Detailed Experimental Protocol

Materials and Reagents
ReagentCAS No.Molecular Weight ( g/mol )Supplier
Cyclohexane-1,2-dicarboxylic anhydride13149-00-3154.16Sigma-Aldrich[6]
Diisobutylamine110-96-3129.24Acros Organics
Dichloromethane (DCM), anhydrous75-09-284.93Fisher Scientific
Hydrochloric Acid (HCl), 1M aqueous solution7647-01-036.46VWR Chemicals
Sodium Sulfate (Na₂SO₄), anhydrous7757-82-6142.04EMD Millipore
Diethyl ether60-29-774.12J.T. Baker
Equipment
  • Round-bottom flasks (50 mL and 100 mL)

  • Magnetic stirrer and stir bars

  • Reflux condenser

  • Separatory funnel (250 mL)

  • Rotary evaporator

  • pH meter or pH paper

  • Standard laboratory glassware

Synthesis Workflow

Synthesis_Workflow cluster_step1 Step 1: Starting Material cluster_step2 Step 2: Aminolysis cluster_step3 Step 3: Purification & Product Anhydride Cyclohexane-1,2-dicarboxylic anhydride Reaction Reaction with Diisobutylamine in DCM Anhydride->Reaction Add Diisobutylamine Workup Aqueous Workup (HCl wash) Reaction->Workup Transfer to separatory funnel Drying Drying (Na₂SO₄) Workup->Drying Collect organic layer Evaporation Solvent Evaporation Drying->Evaporation Purification Recrystallization or Column Chromatography Evaporation->Purification Product 2-Diisobutylcarbamoyl- cyclohexanecarboxylic acid Purification->Product

Caption: Workflow for the synthesis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid.

Step-by-Step Procedure

Step 2: Synthesis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid
  • Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5.0 g (32.4 mmol) of cyclohexane-1,2-dicarboxylic anhydride in 40 mL of anhydrous dichloromethane (DCM). Stir the mixture at room temperature until the anhydride is completely dissolved.[6]

  • Addition of Amine: To the stirred solution, add 4.2 g (5.7 mL, 32.4 mmol) of diisobutylamine dropwise over 10 minutes. An exothermic reaction may be observed. Maintain the temperature of the reaction mixture at room temperature using a water bath if necessary.

  • Reaction Time: Stir the reaction mixture at room temperature for 2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Aqueous Workup: After 2 hours, transfer the reaction mixture to a 250 mL separatory funnel. Add 50 mL of 1M hydrochloric acid (HCl) to the separatory funnel and shake vigorously. This step protonates any unreacted amine and facilitates its removal into the aqueous phase.

  • Phase Separation: Allow the layers to separate. Collect the lower organic (DCM) layer.

  • Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

  • Solvent Removal: Filter off the drying agent and remove the dichloromethane under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent system such as diethyl ether/hexanes or by flash column chromatography on silica gel.

PART 2: Scientific Integrity & Logic

Mechanism and Rationale

The core of this synthesis is the nucleophilic acyl substitution reaction where the nitrogen atom of diisobutylamine attacks one of the electrophilic carbonyl carbons of the cyclohexane-1,2-dicarboxylic anhydride. This results in the opening of the anhydride ring. The reaction is regioselective, yielding a single product where one of the original carbonyl groups is converted into a diisobutylamide and the other is liberated as a carboxylic acid.

The use of an anhydrous solvent is crucial in the initial step to prevent the hydrolysis of the starting anhydride, which would lead to the formation of the diacid and prevent the desired amidation. The acidic workup is essential for removing any excess diisobutylamine from the reaction mixture.

Characterization Data

PropertyExpected Value
Chemical Name 2-diisobutylcarbamoyl-cyclohexane-carboxylic acid[1]
CAS Number 332394-38-4[1]
Molecular Formula C₁₆H₂₉NO₃[1]
Molecular Weight 283.41 g/mol [1]
Appearance White to off-white solid
¹H NMR Consistent with the proposed structure.
¹³C NMR Consistent with the proposed structure.
Mass Spectrometry [M+H]⁺ = 284.22

Safety Precautions

  • Work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves.

  • Diisobutylamine is corrosive and has a strong odor. Handle with care.

  • Dichloromethane is a volatile and potentially carcinogenic solvent. Avoid inhalation and skin contact.

References

  • Synthesis and Gelling Abilities of Polyfunctional Cyclohexane-1,2-dicarboxylic Acid Bisamides: Influence of the Hydroxyl Groups. (2019). PubMed Central. [Link]

  • 2-diisobutylcarbamoyl-cyclohexane-carboxylic acid, (CAS# 332394-38-4). Sinfoo Biotech. [Link]

  • Experiment #4. (n.d.). [Link]

  • Experiment #4. (n.d.). [Link]

  • ~nthesis. Alfred State. [Link]

  • 19 - Organic Syntheses Procedure. (n.d.). [Link]

  • The Diels-Alder Reaction: Stereoselective Synthesis of cis-4-cyclohexene-1,2-dicarboxylic Anhydride. (2016). YouTube. [Link]

Sources

Method

Application Note &amp; Protocol: Handling and Storage of Novel Carboxylic Acid Derivatives

A Note on Scope: This document provides a detailed guide for the safe handling and storage of the general chemical class N,N-disubstituted aminocarbonyl-cyclohexanecarboxylic acids. As the specific compound 2-Diisobutylc...

Author: BenchChem Technical Support Team. Date: January 2026

A Note on Scope: This document provides a detailed guide for the safe handling and storage of the general chemical class N,N-disubstituted aminocarbonyl-cyclohexanecarboxylic acids. As the specific compound 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is not documented in publicly available chemical literature or safety databases, this guide is based on the established principles for its constituent functional groups: a carboxylic acid and a tertiary amide. It is imperative to obtain a verified Safety Data Sheet (SDS) for any specific, novel compound before commencing work. This guide should supplement, not replace, a compound-specific SDS.

Introduction: Compound Class Profile

This guide pertains to cyclohexanecarboxylic acid derivatives featuring a tertiary amide (specifically, an N,N-disubstituted carbamoyl) substituent. This structure combines two key functional groups that dictate its chemical behavior, reactivity, and requisite safety protocols.

  • Carboxylic Acid Moiety (-COOH): This group imparts acidic properties to the molecule. Carboxylic acids are known to be corrosive and can act as hydrogen bond donors.[1] Their reactivity is a primary consideration for material compatibility in storage and handling.

  • Tertiary Amide Moiety (-CONR₂): The N,N-disubstituted (diisobutyl) amide group is generally a robust and stable functional group.[2][3] Unlike primary or secondary amides, it lacks an N-H bond, making it unable to act as a hydrogen bond donor.[4] Tertiary amides are significantly more stable towards hydrolysis than esters, though cleavage can occur under harsh acidic or basic conditions.[5] Their presence, particularly with bulky isobutyl groups, adds steric hindrance which can influence reactivity.[6]

These compounds are often crystalline solids at room temperature and may find application as intermediates in medicinal chemistry or as specialized ligands.[7][8][9] Their dual functionality requires a nuanced approach to handling and storage to prevent degradation and ensure laboratory safety.

Hazard Assessment & Physicochemical Properties

A thorough risk assessment must be performed before handling. The following table summarizes the expected hazards and properties based on functional group analysis.

ParameterExpected Value / Hazard ClassRationale & Causality
Physical State White to off-white crystalline solidBased on similar substituted cyclohexane derivatives.
Corrosivity GHS: Skin Corrosion / Irritation Category 1 or 2 The carboxylic acid group is acidic and can cause chemical burns upon contact.[1][10]
Toxicity Acute Toxicity (Oral/Dermal): Category 4/5 (Assumed) While specific data is absent, many complex organic molecules warrant caution. Assume moderate to low toxicity and handle accordingly to minimize exposure.
Reactivity Stable under recommended conditions. The tertiary amide bond is generally stable.[3] The primary reactivity hazard stems from the carboxylic acid reacting with bases.[1]
Incompatibilities Strong Bases, Strong Oxidizing Agents, Reactive Metals Acids react exothermically with bases.[11] Oxidizers can react with the organic structure. Reactive metals may displace hydrogen from the acid.
Hygroscopicity Potential to be mildly hygroscopic. Carboxylic acids can absorb atmospheric moisture. This can affect sample integrity and is a key factor for storage.[12]
Solubility Low in water; Soluble in organic solvents (e.g., DCM, EtOAc, MeOH) The bulky, nonpolar diisobutyl and cyclohexane groups will likely dominate, reducing water solubility despite the polar functional groups.[5]

Safe Handling Protocols

Safe handling is predicated on minimizing all routes of exposure—inhalation, ingestion, and dermal contact. Adherence to Occupational Safety and Health Administration (OSHA) guidelines for corrosive and hazardous chemicals is mandatory.[13][14]

Engineering Controls
  • Chemical Fume Hood: All manipulations of the solid compound or its solutions must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.

  • Emergency Equipment: An operational safety shower and eyewash station must be immediately accessible within the work area, as required by OSHA for handling corrosive materials.

Personal Protective Equipment (PPE)

A standard PPE ensemble is required at all times when handling this class of compound.[15]

PPE ItemSpecificationRationale
Eye Protection Safety goggles with side shields or a full-face shield.[15]Protects against splashes of corrosive material. Standard safety glasses are insufficient.
Hand Protection Nitrile or neoprene gloves (double-gloving recommended).Provides a barrier against dermal contact. Inspect gloves for integrity before each use.[16]
Body Protection Flame-resistant laboratory coat.Protects skin and personal clothing from spills.
Respiratory Not required if handled in a fume hood.A respirator may be needed for large-scale work or spill cleanup outside a hood.[15]
Step-by-Step Weighing & Aliquoting Protocol
  • Preparation: Don all required PPE. Ensure the chemical fume hood sash is at the appropriate working height. Place a marble or plastic weigh boat on an analytical balance inside the hood. Tare the balance.

  • Dispensing: Using a clean, chemically-resistant spatula, carefully transfer the desired amount of the solid compound from the stock bottle to the weigh boat. Perform this action slowly to minimize the generation of airborne dust.

  • Closure: Immediately and securely cap the stock bottle to prevent absorption of atmospheric moisture.

  • Transfer: Carefully transfer the weighed solid into the receiving vessel (e.g., a round-bottom flask or vial).

  • Decontamination: Wipe the spatula clean. Dispose of the weigh boat and any contaminated wipes in the designated solid hazardous waste container.

  • Final Steps: Wash hands thoroughly after removing gloves.

Storage Protocols & Stability

The primary goals of storage are to maintain the compound's chemical integrity and prevent accidental release or reaction. Improper storage can lead to degradation via hydrolysis or reaction with atmospheric components.

Recommended Storage Conditions
ConditionSpecificationRationale & Causality
Temperature 2–8 °C (Refrigerated) Cool temperatures slow the rate of any potential decomposition pathways.[17]
Atmosphere Inert Gas (Argon or Nitrogen) Displacing air prevents potential long-term oxidation and minimizes contact with atmospheric moisture.[12][18]
Light Amber Glass Vial / Dark Location Protects the compound from potential photodegradation.[19]
Container Tightly-sealed glass vial with a PTFE-lined cap. Glass is inert to organic acids. PTFE provides a robust, non-reactive seal. Avoid metal containers or caps which can corrode.[1]
Long-Term vs. Short-Term Storage
  • Long-Term (Months to Years): For archival purposes, the compound should be stored in a sealed glass ampoule under an argon atmosphere at ≤ -20 °C.[18] This provides the most robust protection against degradation.

  • Short-Term (Days to Weeks): For active use, storage in a tightly-sealed vial with the headspace flushed with nitrogen, kept in a refrigerator (2-8 °C), is sufficient. Parafilm can be wrapped around the cap-vial interface as a secondary moisture barrier.

Emergency Procedures: Spill & Exposure

Preparation is the most critical step for handling spills.[20] A spill kit containing appropriate absorbents and neutralizers should be readily available.

  • Alert Personnel: Immediately alert others in the laboratory.

  • Isolate the Area: Secure the area to prevent the spread of contamination.

  • Assess the Spill: For a small spill (<100g of solid), trained lab personnel can proceed. For large spills, evacuate and call emergency services.

  • Don PPE: Wear, at a minimum, double nitrile gloves, safety goggles, and a lab coat.

  • Neutralize & Absorb:

    • If the material is a solid, gently cover it with a neutralizing agent like sodium bicarbonate (soda ash).[21] This addresses the carboxylic acid hazard.

    • Once neutralized (check with pH paper if wetted), add an inert absorbent material like vermiculite or cat litter, working from the outside in to contain the spill.[21]

  • Collect Residue: Carefully sweep the neutralized, absorbed material into a designated hazardous waste container using spark-proof tools.[22][23]

  • Decontaminate: Wipe the spill area with a damp cloth or paper towel. Place all cleanup materials into the hazardous waste container.

  • Disposal: Seal and label the hazardous waste container for proper disposal according to institutional guidelines.[20]

Visual Workflow Diagrams

Handling Workflow for Novel Compounds

This diagram outlines the critical decision points and actions for safely handling a new chemical compound.

A Start: Receive New Compound B Locate & Review Safety Data Sheet (SDS) A->B C SDS Unavailable? STOP. Procure SDS. B->C No D Identify Hazards (Corrosive, Toxic, etc.) B->D Yes E Select Engineering Controls (e.g., Fume Hood) D->E F Select Appropriate PPE (Gloves, Goggles, Coat) E->F G Perform Weighing/Handling Protocol in Hood F->G H Segregate & Store per Protocol G->H I Document Usage H->I start Compound for Storage q1 Long-Term (>1 month)? start->q1 q2 Daily Use? q1->q2 No store_long Ampoule under Ar at -20°C q1->store_long Yes store_short Vial with N2 Flush at 2-8°C q2->store_short No (Weekly) store_bench Tightly Capped Vial in Desiccator q2->store_bench Yes

Caption: Decision tree for selecting appropriate short- and long-term storage.

References

  • Westlab. (2023, May 5). 8 Steps to Handling a Lab Chemical Spill. Available at: [Link]

  • City University of New York (CUNY). (2023, May). Laboratory Chemical Spill Cleanup and Response Guide. Available at: [Link]

  • American Chemical Society. (1995). Guide for Chemical Spill Response. Available at: [Link]

  • University of Tennessee, Knoxville. Guidance for Hazardous Waste Spill Cleanup in Laboratories. Available at: [Link]

  • Brooklyn College. Laboratory Chemical Spill Guidelines. Available at: [Link]

  • Molecular Inorganic Chemistry, University of Groningen. (2008, April 12). Working with air and moisture sensitive compounds. Available at: [Link]

  • Occupational Safety and Health Administration (OSHA). Toxic, Irritative, and Corrosive Gases and Liquids. Available at: [Link]

  • Interactive Learning Paradigms, Incorporated. The MSDS HyperGlossary: Carboxylic Acid. Available at: [Link]

  • OSHA Training School. (2024, January 19). Corrosive Safety: Protecting Workers from Harmful Substances. Available at: [Link]

  • ACTenviro. (2024, July 19). How To Effectively Handle and Manage Corrosive Chemicals. Available at: [Link]

  • Lion Technology. (2019, January 21). How DOT and OSHA Regulate Corrosive Materials. Available at: [Link]

  • North Carolina Department of Labor. A Guide to Working with Corrosive Substances. Available at: [Link]

  • Wikipedia. Amide. Available at: [Link]

  • Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Available at: [Link]

  • Chemistry Steps. Amides - Structure and Reactivity. Available at: [Link]

  • Chemistry Stack Exchange. (2023, November 4). Storage of air and temperature sensitive reagents. Available at: [Link]

  • Science Ready. Amides - Organic Chemistry. Available at: [Link]

  • Lambert, T. H., et al. (2012). Stability of Medium-Bridged Twisted Amides in Aqueous Solutions. PubMed Central. Available at: [Link]

  • University of Ottawa. (2024, July 17). Handling and Storage of Chemicals. Available at: [Link]

  • Maybridge. (2023, August 25). Safety Data Sheet: 2-Hydroxyquinoline-3-carboxylic acid. Available at: [Link]

  • University of California, Santa Cruz. Practices for Proper Chemical Storage. Available at: [Link]

  • Novak, A. F., et al. (1969). Antimicrobial Activity of Some N-Substituted Amides of Long-Chain Fatty Acids. PubMed Central. Available at: [Link]

  • MDPI. (2026, January 16). Click Chemistry-Enabled Parallel Synthesis of N-Acyl Sulfonamides and Their Evaluation as Carbonic Anhydrase Inhibitors. Available at: [Link]

  • Fiveable. N,N-disubstituted amides Definition. Available at: [Link]

  • The Journal of Organic Chemistry. (2014, March 12). Unexpected Hydrolytic Instability of N-Acylated Amino Acid Amides and Peptides. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid

Welcome to the technical support center for the synthesis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid. This guide is designed for researchers, chemists, and drug development professionals who are working on or tr...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid. This guide is designed for researchers, chemists, and drug development professionals who are working on or troubleshooting this specific synthesis. Our goal is to provide not just protocols, but a deep, mechanistic understanding of the reaction landscape, empowering you to anticipate and resolve common challenges. The insights provided here are synthesized from established chemical principles and practical laboratory experience.

The synthesis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is most commonly achieved via the nucleophilic ring-opening of cyclohexane-1,2-dicarboxylic anhydride with diisobutylamine. This reaction is valued for its atom economy and straightforward approach to creating a mono-amide while retaining a carboxylic acid moiety for further functionalization. However, the presence of two reactive sites—the anhydride and the resulting carboxylic acid—creates a competitive environment where side reactions can significantly impact yield and purity.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios that directly address the most common issues encountered during this synthesis.

Visualizing the Reaction Landscape

Before delving into specific issues, it's crucial to visualize the intended reaction pathway and the potential deviations that lead to impurities. The diagram below illustrates the primary synthesis route and the formation of the most common side products.

G cluster_main Main Reaction Pathway SM1 Cyclohexane-1,2-dicarboxylic Anhydride SideProduct2 SIDE PRODUCT 2 Cyclohexane-1,2-dicarboxylic acid SM1->SideProduct2 Hydrolysis Intermediate Tetrahedral Intermediate SM1->Intermediate + (i-Bu)2NH (Nucleophilic Attack) SM2 Diisobutylamine (i-Bu)2NH SM2->Intermediate Product TARGET PRODUCT 2-Diisobutylcarbamoyl- cyclohexanecarboxylic acid SideProduct1 SIDE PRODUCT 1 N1,N2-Diisobutylcyclohexane- 1,2-dicarboxamide (Diamide) Product->SideProduct1 + (i-Bu)2NH (High Temp / Coupling Agent) Intermediate->Product Ring Opening Water Water (H2O) (Contaminant) Water->SideProduct2

Caption: Main reaction pathway and key side reactions.

Troubleshooting and FAQs

Q1: My yield is consistently low, and TLC/LC-MS analysis shows a significant amount of unreacted starting material. What's going wrong?

Answer: This is a common issue often rooted in suboptimal reaction conditions, specifically temperature and stoichiometry. While the reaction between an amine and an anhydride is generally favorable, an initial acid-base reaction can occur between the newly formed carboxylic acid and the basic diisobutylamine.[1][2] This forms a stable ammonium carboxylate salt, which may be slow to convert to the amide at low temperatures, effectively stalling the reaction.

Causality & Troubleshooting:

  • Insufficient Thermal Energy: The conversion of the intermediate salt to the final amide is a dehydration/condensation process that requires energy to overcome the activation barrier.

    • Solution: Gradually increase the reaction temperature. Refluxing in a suitable solvent (e.g., toluene, xylene) is often necessary to drive the reaction to completion. Monitor the reaction progress by TLC or LC-MS to find the optimal balance between reaction rate and side product formation.

  • Incorrect Stoichiometry: Using a large excess of the amine can sometimes favor the salt formation and complicate purification.

    • Solution: Begin with a stoichiometry of 1.0 to 1.1 equivalents of diisobutylamine relative to the anhydride. This ensures enough amine is present to react without creating a large excess that needs to be removed later.

Self-Validation: A successful adjustment should show a marked decrease in the starting anhydride spot/peak and a corresponding increase in the product spot/peak in your analytical trace over time.

Q2: My mass spectrometry results show a significant peak with a mass corresponding to the addition of two diisobutylamino groups. How do I prevent this?

Answer: You are observing the formation of the diamide side product, N1,N2-diisobutylcyclohexane-1,2-dicarboxamide. This occurs when a second molecule of diisobutylamine reacts with the carboxylic acid group of your desired mono-amide product.

Causality & Troubleshooting:

This intermolecular reaction is generally much slower than the initial intramolecular ring-opening but can be accelerated under certain conditions.

  • High Temperatures & Long Reaction Times: The direct amidation of a carboxylic acid requires significant thermal energy to drive off water.[3][4] Prolonged heating at high temperatures will inevitably begin to favor the formation of the more thermodynamically stable diamide.

  • Presence of Coupling Agents/Dehydrating Agents: If you have added any reagents intended to "activate" the carboxylic acid (e.g., DCC, EDC, or even trace amounts of acid chlorides), you will dramatically accelerate the formation of the second amide bond. For this specific synthesis, such agents are generally not recommended unless the diamide is the intended product.

Preventative Measures:

  • Strict Temperature Control: Heat the reaction only as long as necessary to consume the starting anhydride. Use the lowest effective temperature.

  • Avoid Activating Agents: Do not use carbodiimide or other coupling agents. The synthesis is designed to be a direct thermal condensation.

  • Stoichiometric Control: Ensure you are not using a large excess of diisobutylamine. An excess of the amine nucleophile will increase the probability of the second amidation reaction according to Le Chatelier's principle.

Q3: I've isolated a significant amount of cyclohexane-1,2-dicarboxylic acid. What caused the anhydride ring to open without forming the amide?

Answer: This indicates that your starting material, cyclohexane-1,2-dicarboxylic anhydride, has undergone hydrolysis. This happens when water is present in the reaction mixture.[2] Anhydrides are highly susceptible to hydrolysis, especially when heated or in the presence of acids or bases.

Causality & Troubleshooting:

  • Wet Solvents or Reagents: The most common source of water contamination. Diisobutylamine itself can be hygroscopic.

    • Solution: Use anhydrous solvents. If necessary, distill solvents over a suitable drying agent (e.g., CaH₂ for toluene). Ensure your diisobutylamine is dry; if in doubt, it can be dried over KOH pellets.

  • Atmospheric Moisture: Running the reaction open to the air, especially on a humid day, can introduce sufficient moisture to cause hydrolysis.

    • Solution: Assemble your reaction apparatus (flask, condenser, etc.) and flame-dry it under a vacuum or dry it in an oven before use. Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon) using a gas bubbler or balloon.

Self-Validation: Properly dried reagents and an inert atmosphere should eliminate or drastically reduce the formation of the dicarboxylic acid byproduct, which can be confirmed by the absence of its corresponding peak in LC-MS or spot on a TLC plate (it will likely have a much lower Rf value than the desired product).

Optimized Protocol and Data

Based on the principles discussed, the following protocol is designed to maximize the yield of the desired mono-amide while minimizing side products.

Experimental Protocol: Optimized Synthesis
  • Apparatus Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add cyclohexane-1,2-dicarboxylic anhydride (1.0 eq).

  • Solvent Addition: Add anhydrous toluene (approx. 5 mL per gram of anhydride) via syringe.

  • Reagent Addition: While stirring under a positive pressure of nitrogen, slowly add diisobutylamine (1.05 eq) to the slurry. An initial exotherm may be observed.

  • Reaction: Heat the mixture to a gentle reflux (approx. 110 °C) and maintain for 4-6 hours.

  • Monitoring: Monitor the reaction's progress by taking small aliquots and analyzing via TLC (e.g., 1:1 Hexanes:Ethyl Acetate with 1% acetic acid) or LC-MS. The reaction is complete when the anhydride starting material is no longer visible.

  • Workup:

    • Cool the reaction mixture to room temperature.

    • Dilute with ethyl acetate (20 mL).

    • Wash the organic layer with 1M HCl (2 x 15 mL) to remove any unreacted diisobutylamine.

    • Wash with brine (1 x 15 mL).

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Data Table: Impact of Conditions on Product Distribution

The following table provides illustrative data on how reaction parameters can influence the product ratio. This is based on typical outcomes for this reaction class.

Entry Equivalents of Amine Temperature (°C) Time (h) Mono-amide Yield (%) Diamide Yield (%) Notes
11.05801275< 2Incomplete conversion of anhydride
21.05110 (Reflux)592~5Optimal Conditions
31.05110 (Reflux)247025Over-reaction leads to diamide
42.5110 (Reflux)86530Excess amine pushes to diamide
Q4: What is the most effective method for purifying the crude product and removing the diamide and dicarboxylic acid impurities?

Answer: An acid-base extraction is the most efficient method to separate your acidic target molecule from neutral (diamide) or basic (unreacted amine) impurities. The dicarboxylic acid impurity, being more acidic, can sometimes be separated through careful pH control or subsequent chromatography.

Purification Protocol: Acid-Base Extraction
  • Dissolution: Dissolve the crude product in a suitable organic solvent like ethyl acetate or diethyl ether (approx. 50 mL).

  • Base Extraction: Transfer the solution to a separatory funnel and extract with a mild base, such as 1M sodium bicarbonate (NaHCO₃) solution (3 x 25 mL). Your desired product, being a carboxylic acid, will deprotonate and move into the aqueous layer. The neutral diamide impurity will remain in the organic layer.

    • Expert Tip: Using a stronger base like NaOH can risk hydrolysis of any remaining anhydride and makes the final acidification step more exothermic. Bicarbonate is generally sufficient and safer.

  • Separate Layers: Discard the organic layer (which contains the diamide). Combine the aqueous layers in a clean flask.

  • Acidification: Cool the combined aqueous layers in an ice bath. Slowly and with stirring, add concentrated HCl or 3M HCl until the pH is ~1-2 (check with pH paper). Your product will precipitate as a white solid as it is no longer soluble in its protonated form.

  • Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with cold deionized water to remove any inorganic salts.

  • Drying: Dry the purified solid in a vacuum oven to a constant weight.

Validation: Analysis of the final product by ¹H NMR should show clean signals corresponding to the desired structure, and LC-MS should show a single major peak with the correct mass-to-charge ratio.

References

  • Diisobutylamine - Wikipedia. Wikipedia. [Link]

  • Diisobutylamine | C8H19N | CID 8085 - PubChem. National Institutes of Health. [Link]

  • the preparation of amides - Chemguide. Chemguide. [Link]

  • Direct Amidations of Carboxylic Acids with Amines - Encyclopedia.pub. Encyclopedia.pub. [Link]

  • Experiment 8 - Amide Preparation - WebAssign. WebAssign. [Link]

  • Direct Synthesis of Diamides from Dicarboxylic Acids with Amines Using Nb2O5 as a Lewis Acid Catalyst and Molecular Docking Studies as Anticancer Agents - PMC - NIH. National Institutes of Health. [Link]

  • Amide formation from carboxylic acid derivatives. (video) - Khan Academy. Khan Academy. [Link]

  • Making Amides from Acid Anhydrides - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

  • Reactions of Acid Anhydrides - Reactory. Reactory. [Link]

  • Anhydride and Amine Reactions to Make Diverse Amide and Carboxylic Acid Containing Compounds | ScholarWorks. Boise State University. [Link]

  • US20040054220A1 - Method for producing cyclohexane dicarboxylic acids and the derivatives thereof - Google Patents.
  • Synthesis of some derivatives of cyclohexanecarboxylic acid and their mesomorphous characteristics - OSTI.GOV. U.S. Department of Energy. [Link]

Sources

Optimization

Technical Support Center: Optimizing Synthesis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid

Welcome to the dedicated technical support guide for the synthesis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid. This resource is designed for researchers, medicinal chemists, and process development professionals...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the dedicated technical support guide for the synthesis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid. This resource is designed for researchers, medicinal chemists, and process development professionals to navigate the common challenges associated with this synthesis. Here, we move beyond simple protocols to explain the "why" behind the "how," ensuring you can troubleshoot effectively and optimize your reaction conditions with confidence.

The synthesis of this target molecule, a key intermediate in various discovery programs, primarily involves the nucleophilic ring-opening of cis-cyclohexane-1,2-dicarboxylic anhydride with diisobutylamine. While seemingly straightforward, this reaction is prone to several side reactions and purification challenges that can impact yield and purity. This guide provides in-depth, experience-driven solutions to these common issues.

Part 1: Troubleshooting Guide - Common Experimental Issues

This section addresses the most frequently encountered problems during the synthesis, offering a root cause analysis and validated corrective actions.

Issue 1: Low Yield of the Desired Mono-Amide Product

Question: My reaction is resulting in a low yield (<70%) of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid. The main impurities appear to be unreacted starting material and a significant amount of a less polar byproduct. What is happening and how can I fix it?

Answer:

This is a classic issue of incomplete reaction and over-reaction. The less polar byproduct is almost certainly the di-amide, N1,N2-diisobutyl-N1,N2-bis(2-methylpropyl)cyclohexane-1,2-dicarboxamide. This occurs when a second molecule of diisobutylamine reacts with the desired carboxylic acid product.

Causality Analysis:

  • Incomplete Reaction: Insufficient reaction time, low temperature, or inadequate mixing can lead to unreacted cis-cyclohexane-1,2-dicarboxylic anhydride remaining.

  • Di-amide Formation: This side reaction is favored by higher temperatures, extended reaction times, and the use of more than one equivalent of the amine. The initial product is a carboxylate salt, which is less reactive, but under forcing conditions, it can be converted to the di-amide.

Troubleshooting Protocol:

  • Control Stoichiometry: Use a precise 1.0 to 1.05 equivalents of diisobutylamine relative to the anhydride. An excess of amine will significantly increase the formation of the di-amide byproduct.

  • Temperature Management: The initial ring-opening is exothermic. It is critical to control the temperature to prevent runaway reactions and subsequent di-amide formation.

    • Recommended Procedure: Dissolve the anhydride in a suitable solvent (e.g., Toluene, CH₂Cl₂) and cool the solution to 0-5 °C in an ice bath.

    • Add the diisobutylamine dropwise via a syringe pump over 30-60 minutes to maintain the internal temperature below 10 °C.

    • After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 2-4 hours.

  • Solvent Choice: The choice of solvent can influence reactivity. Aprotic solvents like toluene, dichloromethane (DCM), or tetrahydrofuran (THF) are generally effective. For sluggish reactions, a more polar solvent like acetonitrile may be beneficial, but care must be taken as it can also promote side reactions if temperatures are not controlled.

Workflow for Optimizing Amine Addition:

G cluster_prep Preparation cluster_reaction Controlled Reaction cluster_outcome Outcome Anhydride Dissolve Anhydride in Toluene Cooling Cool to 0-5 °C (Ice Bath) Anhydride->Cooling Addition Slow, Dropwise Addition (Maintain T < 10 °C) Cooling->Addition Start Addition Amine Prepare 1.05 eq. Diisobutylamine Amine->Addition Stir Warm to RT Stir for 2-4h Addition->Stir Addition Complete Product High Yield Mono-Amide (>90%) Stir->Product

Caption: Controlled addition workflow to maximize mono-amide yield.

Issue 2: Difficult Purification and Product Isolation

Question: I'm struggling to isolate the pure product. During the aqueous workup, I'm getting emulsions, and my final product is contaminated with the di-amide byproduct after column chromatography. How can I improve the purification?

Answer:

Purification is challenging because the desired product is an amphiphile (containing both a carboxylic acid and a bulky, nonpolar amide group), and the di-amide byproduct has a very similar polarity (Rf value).

Causality Analysis:

  • Emulsion Formation: The amphiphilic nature of the product acts like a surfactant, stabilizing oil-in-water emulsions during the acidic workup.

  • Co-elution in Chromatography: The nonpolar diisobutylamide tail on both the product and the di-amide byproduct leads to similar retention times on silica gel, making separation difficult.

Troubleshooting Protocol: Acid/Base Extraction

The most robust method to separate the acidic product from the neutral di-amide is through a carefully controlled acid/base workup.

  • Initial Quench: After the reaction is complete, dilute the reaction mixture with a water-immiscible solvent like ethyl acetate or MTBE (Methyl tert-butyl ether is often better at breaking emulsions).

  • Base Extraction:

    • Extract the organic layer with a weak base solution, such as 1 M sodium bicarbonate (NaHCO₃) or 0.5 M sodium carbonate (Na₂CO₃). The desired carboxylic acid will deprotonate and move into the aqueous layer as its sodium salt.

    • The neutral di-amide byproduct and any unreacted amine will remain in the organic layer.

    • Repeat the extraction 2-3 times to ensure complete transfer of the product.

  • Back-Extraction (Optional but Recommended): Wash the combined basic aqueous layers with fresh ethyl acetate one more time to remove any trapped neutral impurities.

  • Acidification and Isolation:

    • Cool the basic aqueous layer in an ice bath.

    • Slowly acidify the aqueous layer to pH 2-3 using 1-2 M HCl. The product will precipitate as a white solid.

    • The solid can be collected by vacuum filtration, washed with cold water, and dried under vacuum.

Workflow for Purification by Extraction:

G start Reaction Mixture (Product + Di-amide) extract Extract with 1M NaHCO₃ (aq) start->extract separate Separate Layers extract->separate org_layer Organic Layer: Di-amide Impurity (Discard) separate->org_layer Neutral aq_layer Aqueous Layer: Product as Sodium Salt separate->aq_layer Acidic acidify Acidify to pH 2-3 with 1M HCl aq_layer->acidify precipitate Precipitation of Pure Product acidify->precipitate isolate Filter and Dry precipitate->isolate

Caption: Purification workflow using acid/base extraction.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the primary reaction?

A1: The reaction is a nucleophilic acyl substitution. The nitrogen atom of diisobutylamine acts as a nucleophile and attacks one of the electrophilic carbonyl carbons of the cis-cyclohexane-1,2-dicarboxylic anhydride ring. This leads to the opening of the anhydride ring to form a tetrahedral intermediate, which then collapses to yield the final product, a cis-substituted cyclohexyl ring with adjacent carboxylic acid and amide functionalities. This mechanism is well-established for the aminolysis of cyclic anhydrides.

Q2: Can I use a coupling agent like DCC or EDC to form the amide?

A2: You could, but it would be a less efficient and more expensive route. That strategy would require starting from cis-cyclohexane-1,2-dicarboxylic acid itself, not the anhydride. You would need to use a coupling agent (like EDC) and a base (like HOBt or DMAP) to activate one of the carboxylic acids for reaction with the amine. This adds reagents, cost, and creates purification challenges (e.g., removing DCU byproduct if using DCC). The anhydride ring-opening is a more direct, atom-economical, and generally higher-yielding approach for this specific mono-amide synthesis.

Q3: How do I confirm the structure and purity of my final product?

A3: A combination of standard analytical techniques is recommended:

  • ¹H NMR (Proton NMR): This will confirm the presence of the diisobutyl groups (characteristic multiplets and doublets in the 0.8-3.5 ppm region) and the protons on the cyclohexane ring. The carboxylic acid proton will appear as a broad singlet far downfield (>10 ppm).

  • ¹³C NMR (Carbon NMR): Will show distinct peaks for the two carbonyl carbons (amide and carboxylic acid, typically in the 170-180 ppm range) and the aliphatic carbons.

  • LC-MS (Liquid Chromatography-Mass Spectrometry): This is the best method to assess purity. It will separate the product from impurities and provide the molecular weight of the product, confirming its identity ([M+H]⁺ or [M-H]⁻).

  • FTIR (Fourier-Transform Infrared Spectroscopy): Look for a broad O-H stretch from the carboxylic acid (~2500-3300 cm⁻¹) and two distinct C=O stretches for the amide (~1640 cm⁻¹) and the carboxylic acid (~1700 cm⁻¹).

Q4: My reaction seems to stall. What can I do?

A4: If the reaction stalls with significant starting material remaining after 2-4 hours at room temperature, you can gently heat the reaction to 40-50 °C for 1-2 hours. Monitor the reaction closely by TLC or LC-MS to ensure that you are consuming the anhydride without significantly increasing the formation of the di-amide byproduct. Stalling can sometimes be caused by poor quality reagents or insufficient mixing in a heterogeneous slurry. Ensure your anhydride is fully dissolved before adding the amine.

Data Summary Table

ParameterRecommended ConditionRationale
Stoichiometry 1.05 eq. DiisobutylamineSlight excess ensures full conversion of anhydride without promoting di-amide.
Solvent Toluene or DichloromethaneAprotic, allows for good temperature control and easy workup.
Addition Temp. 0-5 °C (Internal)Controls initial exotherm, prevents side reactions.
Reaction Temp. Warm to 20-25 °CAllows reaction to proceed to completion efficiently.
Reaction Time 2-4 hoursSufficient for complete conversion without significant byproduct formation.
Workup pH Acidify to pH 2-3Ensures complete protonation and precipitation of the carboxylic acid product.

References

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry, 2nd Edition. Oxford University Press. (A foundational textbook covering nucleophilic acyl substitution on anhydrides).
  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Available at: [Link]

Troubleshooting

Technical Support Center: Stability and Degradation of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid

Welcome to the technical support center for 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate potential challenges relate...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate potential challenges related to the stability and degradation of this compound. As this molecule contains an N,N-disubstituted amide linkage, this guide focuses on the principles of amide stability, providing field-proven insights and actionable protocols to ensure the integrity of your experiments.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your research, presented in a question-and-answer format.

Q1: I'm observing a decrease in the concentration of my compound in aqueous solutions over time, especially at non-neutral pH. What is the likely degradation pathway?

A1: The most probable cause of degradation for 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid in aqueous media is the hydrolysis of the amide bond. Amides, while relatively stable, can be cleaved to form a carboxylic acid and an amine.[1][2] This reaction is catalyzed by both acidic and basic conditions.[3][4]

  • Under Acidic Conditions: The carbonyl oxygen of the amide is protonated, which makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.[1] This leads to the formation of a tetrahedral intermediate that subsequently breaks down to yield cyclohexane-1,2-dicarboxylic acid and diisobutylamine (which will be protonated to form a diisobutylammonium salt).[5] The acid-catalyzed hydrolysis is generally not reversible because the resulting amine is protonated, rendering it non-nucleophilic.[5]

  • Under Basic Conditions: A hydroxide ion (OH⁻) directly attacks the carbonyl carbon, also forming a tetrahedral intermediate. This intermediate then expels the diisobutylamide anion, which is a strong base and subsequently deprotonates the newly formed carboxylic acid. The final products are the carboxylate salt of cyclohexane-1,2-dicarboxylic acid and diisobutylamine.[4]

Typically, this hydrolysis reaction requires energy, such as heating, to proceed at a significant rate.[1]

Amide Hydrolysis Pathway cluster_acid Acid-Catalyzed Hydrolysis cluster_base Base-Catalyzed Hydrolysis Parent_Acid 2-Diisobutylcarbamoyl- cyclohexanecarboxylic acid H2O_H + H₂O, H⁺, Δ Parent_Acid->H2O_H Products_Acid Cyclohexane-1,2-dicarboxylic acid + Diisobutylammonium ion H2O_H->Products_Acid Parent_Base 2-Diisobutylcarbamoyl- cyclohexanecarboxylic acid H2O_OH + H₂O, OH⁻, Δ Parent_Base->H2O_OH Products_Base Cyclohexane-1,2-dicarboxylate + Diisobutylamine H2O_OH->Products_Base Forced Degradation Workflow cluster_prep Sample Preparation cluster_stress Stress Conditions cluster_analysis Analysis API API Sample Acid Acid Hydrolysis (0.1M HCl, 80°C) API->Acid Base Base Hydrolysis (0.1M NaOH, 80°C) API->Base Oxidation Oxidation (3% H₂O₂, RT) API->Oxidation Thermal Thermal Stress (Solid, 105°C) API->Thermal Photo Photostability (ICH Q1B Light) API->Photo HPLC HPLC-UV/MS Analysis Acid->HPLC Base->HPLC Oxidation->HPLC Thermal->HPLC Photo->HPLC Report Identify Degradants & Validate Method HPLC->Report

Sources

Optimization

Technical Support Center: Troubleshooting Experiments with 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid

Welcome to the technical support guide for 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid (CAS No. 332394-38-4). This resource is designed for researchers, scientists, and drug development professionals to navigate the...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid (CAS No. 332394-38-4). This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis, purification, and analysis of this molecule. As a mono-amide derivative of a dicarboxylic acid, this compound presents unique experimental hurdles. This guide provides in-depth, field-proven insights in a direct question-and-answer format.

Section 1: Synthesis and Reaction Optimization

The formation of the amide bond between a cyclohexane-1,2-dicarboxylic acid derivative and diisobutylamine is the critical step. Success hinges on overcoming steric hindrance and ensuring efficient activation of the carboxylic acid.

Frequently Asked Questions (Synthesis)

Q1: My amide coupling reaction has a low or non-existent yield. What are the primary causes?

Several factors can lead to poor outcomes in this specific synthesis. The most common culprits involve the interplay between steric hindrance and reaction kinetics.

  • Inefficient Carboxylic Acid Activation: The carboxylic acid must be converted into a more reactive species (like an active ester) to be attacked by the amine. If the coupling reagent is not potent enough or is used in stoichiometric insufficiency, the reaction will stall.[1][2]

  • Steric Hindrance: This is a significant factor. Both the secondary amine (diisobutylamine) and the cyclohexyl backbone are sterically bulky. This bulk physically impedes the approach of the nucleophilic amine to the activated carboxylic acid, slowing down the reaction rate and favoring side reactions or decomposition of the activated intermediate.[1]

  • Amine Deactivation: Diisobutylamine is a base. In the presence of the acidic starting material (cyclohexane-1,2-dicarboxylic acid), a simple acid-base reaction can occur, forming an ammonium carboxylate salt.[3] This protonates the amine, rendering it non-nucleophilic and unable to participate in the amide bond formation. The use of an external, non-nucleophilic base is crucial to prevent this.

  • Hydrolysis: The activated carboxylic acid intermediate is highly susceptible to hydrolysis. Any residual water in the reaction solvent or reagents will quench this intermediate, reverting it to the carboxylic acid and halting the reaction.[1] The use of anhydrous solvents and reagents is mandatory.

Q2: How do I choose the right coupling reagent for this sterically demanding transformation?

The choice of coupling reagent is paramount. For sterically hindered couplings, standard carbodiimides like DCC or EDC alone are often inefficient. More potent activating agents are required.

Coupling ReagentClassAdvantages for this ReactionDisadvantages/Considerations
HATU / HBTU Aminium/Uronium SaltHighly effective for sterically hindered substrates. Fast reaction rates.[1][4]More expensive. Byproducts can complicate purification. Requires a non-nucleophilic base (e.g., DIPEA).
EDC / HOBt Carbodiimide + AdditiveCost-effective and common. HOBt additive suppresses side reactions.[5]Can be less effective for severely hindered couplings. EDC is water-soluble, simplifying work-up.
T3P® (Propylphosphonic Anhydride) Phosphonic AnhydrideExcellent dehydrating agent, high yields. Byproducts are water-soluble.Often requires slightly elevated temperatures.
Acyl Chloride Formation Two-Step MethodGenerates a highly reactive intermediate. Can be effective when other methods fail.Harsh conditions (e.g., using SOCl₂, Oxalyl Chloride) may not be compatible with sensitive functional groups.[6]

Recommendation: For initial attempts, HATU in the presence of DIPEA is the recommended starting point due to its proven efficacy in challenging amide couplings.[1][4]

Mandatory Visualization: Troubleshooting Low Yield

Below is a decision tree to guide your troubleshooting process when encountering low product yield.

G start Low or No Product Yield check_sm Starting Materials (SMs) Consumed? (TLC/LC-MS) start->check_sm sm_no No SM Consumption: Reaction Not Initiated check_sm->sm_no No sm_yes SMs Consumed, No Product check_sm->sm_yes Yes sub_no Check Reagent Quality: - Coupling Reagent Active? - Solvents Anhydrous? - Base Correct? sm_no->sub_no sub_yes Check for Hydrolysis: - Activated Intermediate Decomposing? - Use Anhydrous Conditions sm_yes->sub_yes increase_activation Solution: - Increase Equivalents of  Coupling Reagent (1.2-1.5 eq) - Switch to a Stronger Reagent (e.g., HATU) sub_no->increase_activation increase_time_temp Solution: - Increase Reaction Time - Gently Increase Temperature  (e.g., to 40°C) - Ensure Anhydrous Conditions sub_yes->increase_time_temp

Caption: Troubleshooting Decision Tree for Low Yield Reactions.

Experimental Protocol 1: Synthesis using HATU

This protocol details a general procedure for the synthesis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid.

  • Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add cyclohexane-1,2-dicarboxylic anhydride (1.0 equivalent) and anhydrous dichloromethane (DCM) or dimethylformamide (DMF) (approx. 0.1 M concentration).

  • Ring Opening: Add diisobutylamine (1.05 equivalents) to the solution. Stir at room temperature for 1-2 hours to effect the regioselective ring-opening of the anhydride, which forms the desired mono-acid, mono-amide product mixture of isomers. Note: This method is often preferred over starting with the di-acid to ensure one amine reacts per molecule.

  • Activation: To the same flask, add HATU (1.2 equivalents) followed by N,N-Diisopropylethylamine (DIPEA) (3.0 equivalents). Note: If starting from the dicarboxylic acid instead of the anhydride, this step would follow the dissolution of the di-acid and addition of the amine.

  • Reaction: Stir the mixture at room temperature. Monitor the reaction progress by TLC or LC-MS every 1-2 hours. The reaction may be slow due to steric hindrance and could require stirring for up to 24 hours.

  • Quenching: Once the starting material is consumed, cool the reaction in an ice bath and quench by slowly adding a saturated aqueous solution of NH₄Cl.

Section 2: Purification and Work-up Challenges

Purifying this compound is uniquely challenging because the product molecule contains a free carboxylic acid, making its chemical properties very similar to the dicarboxylic acid starting material.

Frequently Asked Questions (Purification)

Q4: Why is my product so difficult to separate from the starting di-acid using a simple liquid-liquid extraction?

The product, 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid, is itself an acid. A standard basic wash (e.g., with NaHCO₃) designed to remove the acidic starting material will also deprotonate and extract your desired product into the aqueous layer, leading to significant product loss.[7] Both compounds exhibit similar acidic properties, preventing an effective separation by simple acid-base extraction alone.

Q5: What is the most effective work-up and purification strategy?

A multi-step approach combining a targeted extraction with column chromatography is necessary.

  • Acidic Wash: After quenching, perform a liquid-liquid extraction. Wash the organic layer with a dilute acid (e.g., 1 M HCl) to remove the basic DIPEA and any unreacted diisobutylamine.[8]

  • Brine Wash: Wash the organic layer with brine to remove residual water.

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Silica Gel Chromatography: This is the critical step. The slight difference in polarity between the di-acid starting material (more polar) and the mono-amide product (less polar) allows for separation. Use a gradient elution system, starting with a less polar solvent system (e.g., 9:1 Hexanes:Ethyl Acetate with 1% acetic acid) and gradually increasing the polarity. The acetic acid helps to suppress the ionization of the carboxylic acid groups on the silica, reducing peak tailing and improving separation.

Mandatory Visualization: Synthesis & Purification Workflow

G cluster_0 Synthesis cluster_1 Work-up cluster_2 Purification reagents 1. Add Anhydride & Diisobutylamine in DCM activation 2. Add HATU & DIPEA reagents->activation reaction 3. Stir & Monitor (TLC / LC-MS) activation->reaction quench 4. Quench with aq. NH4Cl reaction->quench extract 5. Wash with 1M HCl, then Brine quench->extract dry 6. Dry & Concentrate extract->dry chromatography 7. Silica Gel Chromatography (Gradient Elution) dry->chromatography analysis 8. Characterize Pure Fractions (NMR, MS) chromatography->analysis

Caption: General Experimental Workflow.

Section 3: Analytical Characterization

Confirming the identity and purity of the final product is essential. NMR, IR, and Mass Spectrometry are the primary tools for this validation.

Frequently Asked Questions (Analysis)

Q6: What are the key signals in NMR, IR, and Mass Spectrometry that confirm the structure of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid?

The presence of signals corresponding to both the amide and the carboxylic acid moieties is definitive proof of successful synthesis.

Analytical MethodKey FeatureExpected Signal / ValueInterpretation
¹H NMR Broad Singlet~10-12 ppmProton of the carboxylic acid (COOH). May exchange with D₂O.
Multiplets~3.0-3.4 ppmProtons on the carbons adjacent to the nitrogen in the isobutyl groups (-N-CH₂ -).
Multiplet~0.8-1.0 ppmMethyl protons of the isobutyl groups (-CH(CH₃ )₂).
¹³C NMR Carbonyl Signals~170-180 ppmTwo distinct signals for the amide carbonyl (C =O) and the carboxylic acid carbonyl (C =O).
IR Spectroscopy O-H StretchVery broad peak, ~2500-3300 cm⁻¹Characteristic of the hydrogen-bonded O-H in the carboxylic acid.
C=O Stretches~1700-1725 cm⁻¹ (sharp)~1630-1660 cm⁻¹ (strong)Carboxylic acid C=O stretch.Amide C=O stretch (Amide I band).
Mass Spectrometry Molecular Ionm/z = 284.22 [M+H]⁺Corresponds to the molecular weight of the compound (C₁₆H₂₉NO₃, MW: 283.41).[9]

Q7: My analytical data shows persistent impurities. What are they likely to be?

  • Unreacted Starting Material: The presence of cyclohexane-1,2-dicarboxylic acid is common due to the challenging purification. Look for its characteristic signals in the NMR and its molecular ion in LC-MS.

  • Reagent Byproducts: If using a carbodiimide like DCC, the N,N'-dicyclohexylurea (DCU) byproduct is notoriously difficult to remove and is insoluble in many solvents. If using HATU/HBTU, their byproducts may also persist.

  • Solvent Residue: High-boiling point solvents like DMF can be difficult to remove completely under reduced pressure.

Section 4: Physicochemical Properties & Handling

Q8: What is the expected solubility of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid?

Based on its structure and the properties of the parent cyclohexanecarboxylic acid, the following is expected:[10][11]

  • Water: Low to slight solubility. It will be more soluble in basic aqueous solutions (pH > 7) due to the deprotonation of the carboxylic acid.

  • Organic Solvents: Good solubility in polar organic solvents like dichloromethane, chloroform, ethyl acetate, methanol, and DMSO. Lower solubility in nonpolar solvents like hexanes.

Q9: What are the recommended storage and handling conditions?

  • Storage: Store in a tightly sealed container in a cool, dry place away from strong bases and oxidizing agents.[12][13] For long-term storage, refrigeration is recommended.

  • Handling: Handle in a well-ventilated area or fume hood. Wear standard personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust or contact with skin and eyes.[12]

References

  • Reddit. (2020). Which extraction procedure will completely separate an amide from the by-product of the reaction between an amine and excess carboxylic acid anhydride?. r/Mcat. Retrieved from [Link]

  • Lanigan, R. M., Starkov, P., & Sheppard, T. D. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry, 78(9), 4512–4523. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. Retrieved from [Link]

  • Lanigan, R. M., Starkov, P., & Sheppard, T. D. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. ACS Publications. Retrieved from [Link]

  • Charville, H., et al. (2011). Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids. MDPI. Retrieved from [Link]

  • HepatoChem, Inc. (n.d.). Amide coupling reaction in medicinal chemistry. Retrieved from [Link]

  • Reddit. (2022). amide coupling help. r/Chempros. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from [Link]

  • Sinfoo Biotech. (n.d.). 2-diisobutylcarbamoyl-cyclohexane-carboxylic acid, (CAS# 332394-38-4). Retrieved from [Link]

  • ResearchGate. (2019). NMR, mass spectroscopy, IR - finding compound structure?. Retrieved from [Link]

  • ResearchGate. (2019). NMR, mass spectroscopy, IR - finding compound structure?. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Retrieved from [Link]

  • Wikipedia. (n.d.). Cyclohexanecarboxylic acid. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7413, Cyclohexanecarboxylic acid. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid

Welcome to the technical support guide for 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid. This document is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the s...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid. This document is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability of this molecule. As a molecule possessing both a tertiary amide and a carboxylic acid functional group, understanding its stability profile is critical for reliable experimental outcomes and formulation development. This guide provides troubleshooting advice and detailed protocols to address potential stability challenges.

Understanding the Stability of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid

2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid incorporates two key functional groups that dictate its chemical stability: a tertiary amide and a carboxylic acid. The spatial arrangement of these groups on a cyclohexane ring can also influence their reactivity.

  • Tertiary Amide: Amide bonds are generally the most stable among carboxylic acid derivatives due to resonance delocalization of the nitrogen lone pair with the carbonyl group.[1] Tertiary amides, lacking a proton on the nitrogen, are particularly resistant to hydrolysis. However, under forcing conditions of strong acid or base and elevated temperatures, they can undergo hydrolysis to yield a secondary amine (diisobutylamine) and the parent dicarboxylic acid.[2][3][4]

  • Carboxylic Acid: The carboxylic acid group is acidic and can undergo typical reactions such as salt formation and esterification. Its stability is influenced by pH and temperature.[5][6] At high pH, it will exist as a carboxylate salt, which can affect solubility and reactivity.

The proximity of the amide and carboxylic acid groups on the cyclohexane ring may lead to intramolecular interactions that could influence stability, although significant intramolecular catalysis is not expected under normal conditions.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common questions and issues encountered during the handling, storage, and use of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid in experimental settings.

Q1: I am observing a loss of my compound in solution over time. What could be the cause?

A1: Several factors could contribute to the degradation of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid in solution. The primary suspect is hydrolysis of the amide bond, especially under non-neutral pH conditions and elevated temperatures.

  • Acidic Conditions: In the presence of a strong acid, the carbonyl oxygen of the amide can be protonated, making the carbonyl carbon more susceptible to nucleophilic attack by water.[3][7][8] This process is typically slow at room temperature but is accelerated by heat.[9]

  • Basic Conditions: Under strongly basic conditions, the amide can be hydrolyzed via direct nucleophilic attack of a hydroxide ion on the carbonyl carbon.[3][4] This reaction also generally requires heat to proceed at a significant rate.[10]

Troubleshooting Steps:

  • pH Measurement: Immediately measure the pH of your solution. Buffering your solution to a neutral pH (around 6-8) can significantly improve stability.

  • Temperature Control: Store solutions at low temperatures (2-8 °C or frozen) to minimize the rate of hydrolysis.[11]

  • Solvent Choice: Ensure your solvent is free of acidic or basic impurities. Use high-purity solvents and freshly prepared buffers.

Q2: My experimental results are inconsistent. Could the stability of the compound be a factor?

A2: Yes, inconsistent results are a classic sign of compound instability. If the compound degrades during the course of your experiment, the effective concentration will decrease, leading to variability.

Logical Flow for Investigating Inconsistency:

A Inconsistent Experimental Results B Assess Stability in Experimental Matrix A->B Hypothesize Instability C Perform Time-Course Study B->C Protocol D Analyze Samples by HPLC C->D Analysis E Identify Degradation Products D->E Observation G Consistent Results D->G No Degradation Observed (Look for other sources of error) F Modify Experimental Conditions E->F Action F->B Re-evaluate F->G Optimization Successful

Caption: Troubleshooting workflow for inconsistent results.

Q3: What are the ideal storage conditions for this compound, both as a solid and in solution?

A3:

FormRecommended Storage ConditionsRationale
Solid Store at 2-8°C in a tightly sealed container, protected from light and moisture.Amides are generally stable as solids.[11] Low temperature and protection from moisture minimize potential solid-state degradation.
Solution Store at -20°C or -80°C in a suitable solvent (e.g., DMSO, ethanol) in small aliquots.Frozen storage significantly slows down hydrolytic degradation. Aliquoting prevents multiple freeze-thaw cycles which can introduce moisture and potentially degrade the compound.

Q4: How can I detect and quantify the degradation of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid?

A4: High-Performance Liquid Chromatography (HPLC) is the recommended technique for monitoring the stability of your compound.

  • Methodology: A reversed-phase HPLC method with UV detection is generally suitable.[12] The parent compound and its potential degradation products (diisobutylamine and the corresponding dicarboxylic acid) will have different polarities and thus different retention times.

  • Detection: The carboxylic acid and amide groups provide a UV chromophore, allowing for detection at low wavelengths (e.g., 210-220 nm).

  • Quantification: The percentage of degradation can be calculated by comparing the peak area of the parent compound over time relative to its initial peak area.

For a more detailed protocol, please refer to the "Experimental Protocols" section below.

Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation study is essential to understand the degradation pathways and to develop a stability-indicating analytical method.[13][14][15][16]

Objective: To intentionally degrade 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid under various stress conditions to identify potential degradants and assess its intrinsic stability.

Materials:

  • 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid

  • Hydrochloric acid (HCl), 0.1 M

  • Sodium hydroxide (NaOH), 0.1 M

  • Hydrogen peroxide (H₂O₂), 3%

  • High-purity water

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Formic acid (for mobile phase)

  • HPLC system with UV detector

  • pH meter

  • Incubator/water bath

Procedure:

  • Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the compound in methanol.

  • Stress Conditions:

    • Acid Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl. Incubate at 60°C.

    • Base Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M NaOH. Incubate at 60°C.

    • Oxidative Degradation: Mix 1 mL of the stock solution with 9 mL of 3% H₂O₂. Keep at room temperature, protected from light.

    • Thermal Degradation: Keep a sample of the stock solution at 60°C.

    • Control: Mix 1 mL of the stock solution with 9 mL of water. Keep at room temperature.

  • Time Points: Withdraw aliquots from each stress condition at 0, 2, 4, 8, and 24 hours.

  • Sample Preparation for HPLC: Before injection, neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively. Dilute all samples with the mobile phase to an appropriate concentration.

  • HPLC Analysis: Analyze the samples using the HPLC method described in Protocol 2.

Data Analysis:

  • Calculate the percentage of the remaining parent compound at each time point.

  • Identify the retention times of any new peaks that appear in the chromatograms of the stressed samples. These are potential degradation products.

Workflow for Forced Degradation Study:

cluster_prep Preparation cluster_stress Stress Conditions cluster_analysis Analysis A Prepare 1 mg/mL Stock Solution B Acid Hydrolysis (0.1 M HCl, 60°C) A->B C Base Hydrolysis (0.1 M NaOH, 60°C) A->C D Oxidation (3% H₂O₂, RT) A->D E Thermal (60°C) A->E F Sample at 0, 2, 4, 8, 24h B->F C->F D->F E->F G Neutralize & Dilute F->G H HPLC Analysis G->H I Analyze Data (% Degradation, New Peaks) H->I

Caption: Workflow for a forced degradation study.

Protocol 2: Stability-Indicating HPLC Method

Objective: To establish an HPLC method capable of separating the parent compound from its potential degradation products.

Chromatographic Conditions:

ParameterCondition
Column C18 reversed-phase, 4.6 x 150 mm, 5 µm
Mobile Phase A 0.1% Formic acid in water
Mobile Phase B 0.1% Formic acid in acetonitrile
Gradient 0-20 min: 10% to 90% B20-25 min: 90% B25-26 min: 90% to 10% B26-30 min: 10% B
Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection Wavelength 215 nm
Injection Volume 10 µL

System Suitability:

  • Tailing Factor: The peak for the parent compound should have a tailing factor between 0.8 and 1.5.

  • Theoretical Plates: The column should have a theoretical plate count of >2000 for the parent peak.

  • Resolution: The resolution between the parent peak and the closest eluting degradation peak should be >1.5.

This method should serve as a starting point and may require optimization for your specific HPLC system and the exact nature of the degradation products formed.

References

  • Ashis Ranjan Bandyopadhyay, et al. (2015). What are stabilizers for amides, imides and amines for their long time storage? ResearchGate. Available at: [Link]

  • Zhu, Z., & Pincus, M. R. (1995). Effect of pH and temperature on the solubility of a surface active carboxylic acid. Journal of Colloid and Interface Science. Available at: [Link]

  • Varvounis, G., & Katsayannis, A. (2015). A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. Arkivoc. Available at: [Link]

  • LibreTexts Chemistry. (2024). 21.8: Chemistry of Amides. LibreTexts. Available at: [Link]

  • OpenStax. (n.d.). 21.7 Chemistry of Amides. OpenStax. Available at: [Link]

  • AK LECTURES. (2019). mechanism of amide hydrolysis. YouTube. Available at: [Link]

  • BioPharm International. (2014). Forced Degradation Studies for Biopharmaceuticals. BioPharm International. Available at: [Link]

  • MedCrave. (2016). Forced Degradation Studies. MedCrave online. Available at: [Link]

  • PharmaTutor. (2014). FORCED DEGRADATION AND STABILITY TESTING: STRATEGIES AND ANALYTICAL PERSPECTIVES. PharmaTutor. Available at: [Link]

  • Buitrón, G., et al. (2024). Influence of pH and temperature on the performance and microbial community during the production of medium-chain carboxylic acids using winery effluents as substrate. Environmental Science and Pollution Research. Available at: [Link]

  • Gacond, S., et al. (1998). Determination of Anandamide Amidase Activity Using Ultraviolet-Active Amine Derivatives and Reverse-Phase High-Performance Liquid Chromatography. Analytical Biochemistry. Available at: [Link]

  • ACD/Labs. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs. Available at: [Link]

  • ResolveMass. (2025). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass. Available at: [Link]

  • RSquareL. (2022). CHEMICAL STABILITY OF DRUGS. RSquareL. Available at: [Link]

  • ResearchGate. (2018). Effect of pH and temperature on microbial community structure and carboxylic acid yield during the acidogenic digestion of duckweed. ResearchGate. Available at: [Link]

  • Clayden, J., et al. (n.d.). Amides can be hydrolysed under acidic or basic conditions too. Oxford University Press. Available at: [Link]

  • LibreTexts Chemistry. (2022). 21.7: Chemistry of Amides. LibreTexts. Available at: [Link]

  • Britannica. (n.d.). Carboxylic acid. Britannica. Available at: [Link]

  • Scribd. (n.d.). Drug Stability. Scribd. Available at: [Link]

  • Khan Academy. (n.d.). Relative stability of amides, esters, anhydrides, and acyl chlorides. Khan Academy. Available at: [Link]

  • ResearchGate. (n.d.). Acidic and Basic Amide Hydrolysis. ResearchGate. Available at: [Link]

  • American Society for Pharmacology and Experimental Therapeutics. (2014). A Novel Reaction Mediated by Human Aldehyde Oxidase: Amide Hydrolysis of GDC-0834. Drug Metabolism and Disposition. Available at: [Link]

  • ResearchGate. (2025). Stabilities of carboxylic acids and phenols in Los Angeles rainwaters during storage. ResearchGate. Available at: [Link]

  • Clark, J. (n.d.). the hydrolysis of amides. Chemguide. Available at: [Link]

  • Master Organic Chemistry. (2019). Amide Hydrolysis Using Acid Or Base. Master Organic Chemistry. Available at: [Link]

  • A-Z Chemistry. (2026). How to Understand Amides and Their Uses in Chemistry? A-Z Chemistry. Available at: [Link]

  • Open Library Publishing Platform. (n.d.). Drug Modifications to Improve Stability. An Introduction to Medicinal Chemistry & Molecular Recognition. Available at: [Link]

  • Solubility of Things. (n.d.). Amides: Structure, Properties, and Reactions. Solubility of Things. Available at: [Link]

  • NIH. (n.d.). Stability of Medium-Bridged Twisted Amides in Aqueous Solutions. PubMed Central. Available at: [Link]

  • ResearchGate. (n.d.). Selective and sensitive pre-column derivatization HPLC method for the trace analysis of genotoxic impurity hydroxylamine in active pharmaceutical ingredients. ResearchGate. Available at: [Link]

  • Wikipedia. (n.d.). Amide. Wikipedia. Available at: [Link]

  • Google Patents. (n.d.). Analysis method for amide compounds. Google Patents.

Sources

Optimization

Technical Support Center: 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid

Welcome to the technical support resource for 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid. This guide is intended for researchers, scientists, and professionals in drug development who are working with this compound...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support resource for 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid. This guide is intended for researchers, scientists, and professionals in drug development who are working with this compound. Here, we address common challenges and questions related to impurities that may be encountered during its synthesis and purification.

Troubleshooting Guide

This section is designed to help you diagnose and resolve specific issues that may arise during your experiments.

Issue 1: My final product shows a low melting point and appears oily or sticky, not like a sharp-melting solid.

Potential Cause: This is often indicative of the presence of unreacted starting materials, specifically diisobutylamine, which is a liquid at room temperature. Residual solvent can also contribute to this issue.

Recommended Solutions:

  • Ensure Complete Reaction: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to confirm the complete consumption of the diisobutylamine.

  • Effective Washing: During the aqueous work-up, wash the organic layer containing your product with a dilute acid solution (e.g., 1M HCl) to protonate and remove any unreacted diisobutylamine into the aqueous phase.

  • Thorough Drying: Ensure the final product is dried under high vacuum to remove any residual solvents.

Issue 2: The NMR spectrum of my product shows unexpected signals, complicating analysis.

Potential Causes & Solutions:

Several impurities can give rise to extra peaks in your NMR spectrum. Here’s how to identify them:

  • Diisobutylamine (Starting Material): Look for characteristic signals of the isobutyl groups, which may overlap with your product's signals, but the integration will be incorrect. A key indicator is the absence of the carboxylic acid proton signal.

  • Cyclohexane-1,2-dicarboxylic anhydride (Starting Material): This starting material will have a distinct set of signals in both ¹H and ¹³C NMR that differ from the ring-opened product.

  • Cyclohexane-1,2-dicarboxylic acid (Hydrolysis Product): If water was present, the anhydride may have hydrolyzed. This impurity will show two carboxylic acid signals in the ¹³C NMR spectrum (around 170-185 ppm) and a broad carboxylic acid proton signal in the ¹H NMR spectrum (around 10-13 ppm).[1]

  • N¹,N²-diisobutylcyclohexane-1,2-dicarboxamide (Diamide By-product): This can form if an excess of diisobutylamine is used or if the reaction is heated for too long.[2] The key feature in the NMR spectrum will be the absence of the carboxylic acid proton and the presence of two sets of diisobutylamide signals.

  • 1-Diisobutylcarbamoyl-cyclohexanecarboxylic acid (Isomeric Impurity): The opening of the cyclohexane-1,2-dicarboxylic anhydride ring is generally regioselective, but the formation of the isomeric product is possible.[2] The NMR spectrum of this isomer will be very similar to the desired product, and their separation can be challenging. High-resolution 2D NMR techniques may be required for confirmation.[1]

Issue 3: I'm experiencing low yields in my synthesis.

Potential Causes & Solutions:

  • Incomplete Reaction: The reaction between an anhydride and a secondary amine is typically fast, but steric hindrance from the diisobutyl groups could slow it down.[3]

    • Solution: Increase the reaction time and monitor by TLC or LC-MS until the starting materials are consumed.

  • Hydrolysis of Anhydride: The presence of water will lead to the formation of cyclohexane-1,2-dicarboxylic acid, which will not react with the amine under these conditions, thus lowering the yield of the desired product.[4][5]

    • Solution: Use anhydrous solvents and reagents, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Suboptimal Reaction Temperature:

    • Solution: The reaction is typically performed at room temperature. If the reaction is too slow, gentle heating may be applied, but be cautious as higher temperatures can promote the formation of the diamide by-product.[2]

Frequently Asked Questions (FAQs)

Q1: What are the primary impurities I should be aware of when synthesizing 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid?

A1: The most common impurities arise from the reactants and potential side reactions. These include:

  • Unreacted Starting Materials: Cyclohexane-1,2-dicarboxylic anhydride and diisobutylamine.[6]

  • Hydrolysis Product: Cyclohexane-1,2-dicarboxylic acid, formed if moisture is present.[4]

  • Diamide By-product: N¹,N²-diisobutylcyclohexane-1,2-dicarboxamide, from the reaction of a second equivalent of amine.[2]

  • Isomeric Product: 1-Diisobutylcarbamoyl-cyclohexanecarboxylic acid, from the alternative ring-opening of the anhydride.

Q2: Which analytical techniques are best for detecting these impurities?

A2: A combination of chromatographic and spectroscopic methods is recommended:

  • High-Performance Liquid Chromatography (HPLC): HPLC with UV detection (around 210 nm for the carboxylic acid and amide) is an excellent method for separating and quantifying the desired product from the starting materials and by-products.[7] A gradient elution method on a C18 column is a good starting point.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is invaluable for identifying the impurities by their mass-to-charge ratio, confirming their molecular weights.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation of the final product and for identifying impurities. The carboxylic acid proton signal around 12 ppm in ¹H NMR is a key indicator of the desired product and its isomer.[8]

Q3: What is the most effective method for purifying the final product?

A3: Recrystallization is a highly effective and commonly used method for purifying solid organic compounds like this one.[9][10][11]

  • Solvent Selection: The ideal solvent is one in which the product is highly soluble at elevated temperatures and poorly soluble at lower temperatures, while the impurities remain soluble at lower temperatures. A solvent system of ethyl acetate and hexanes is often a good starting point for compounds of this polarity.

  • Procedure: Dissolve the crude product in a minimal amount of hot solvent, allow it to cool slowly to form crystals, and then collect the crystals by vacuum filtration.[12] Washing the collected crystals with a small amount of cold solvent can help remove any remaining impurities.[9]

Q4: How critical is it to maintain anhydrous conditions during the synthesis?

A4: It is highly critical. Acid anhydrides are reactive towards nucleophiles, including water.[4][5] Any moisture present in the reaction vessel, solvents, or reagents will hydrolyze the cyclohexane-1,2-dicarboxylic anhydride to the corresponding dicarboxylic acid. This dicarboxylic acid is significantly less reactive towards the amine under typical amidation conditions, leading to a lower yield of your desired product and introducing an additional impurity that needs to be removed.[3]

Q5: My analysis suggests the presence of the 1-carbamoyl isomeric impurity. How can I separate it?

A5: Separating regioisomers can be challenging due to their similar physical properties.

  • Chromatography: Preparative HPLC or flash column chromatography may be effective. Careful optimization of the mobile phase will be necessary to achieve separation.

  • Recrystallization: Fractional recrystallization may be possible if there is a sufficient difference in the solubility of the two isomers in a particular solvent system. This often requires trial and error with different solvents.

Visualizations

Synthesis and Impurity Formation Pathway

Anhydride Cyclohexane-1,2-dicarboxylic anhydride Product 2-Diisobutylcarbamoyl- cyclohexanecarboxylic acid Anhydride->Product + Diisobutylamine (Desired Reaction) Isomer 1-Diisobutylcarbamoyl- cyclohexanecarboxylic acid (Isomeric Impurity) Anhydride->Isomer + Diisobutylamine (Potential Isomerization) Dicarboxylic_Acid Cyclohexane-1,2-dicarboxylic acid (Hydrolysis Product) Anhydride->Dicarboxylic_Acid + H₂O Amine Diisobutylamine Water H₂O (Moisture) Diamide N¹,N²-diisobutylcyclohexane- 1,2-dicarboxamide (Diamide By-product) Product->Diamide + Diisobutylamine (Excess Amine/Heat)

Caption: Synthetic pathway and common impurity formation.

General Troubleshooting Workflow

Start Experiment Complete Analyze Analyze Crude Product (NMR, LC-MS, TLC) Start->Analyze CheckPurity Purity Meets Specs? Analyze->CheckPurity Purify Purify Product (Recrystallization, Chromatography) CheckPurity->Purify No Troubleshoot Identify Impurities & Review Reaction Conditions CheckPurity->Troubleshoot If purification fails End Product Meets Specs CheckPurity->End Yes Reanalyze Re-analyze Pure Product Purify->Reanalyze Reanalyze->CheckPurity Fail Further Optimization Needed Troubleshoot->Fail

Caption: A general workflow for troubleshooting product impurities.

Purification Protocol

Start Crude Product Dissolve Dissolve in minimum hot solvent Start->Dissolve Cool Cool slowly to induce crystallization Dissolve->Cool Filter Vacuum filter to collect crystals Cool->Filter Wash Wash crystals with cold solvent Filter->Wash Dry Dry under vacuum Wash->Dry End Pure Crystalline Product Dry->End

Caption: Step-by-step recrystallization workflow for purification.

References

  • Cafferty, B. J., et al. (2016). Prebiotic formation of thioesters via cyclic anhydrides as a key step in the emergence of metabolism. Nature Communications. Available at: [Link]

  • Hay, M. B., & Myneni, S. C. B. (2007). Structural environments of carboxyl groups in natural organic molecules from terrestrial systems. Part 2: 2D NMR spectroscopy. Geochimica et Cosmochimica Acta.
  • Kour, M., Gupta, R., & Bansal, R. K. (2014). Experimental and Theoretical Investigation of the Reaction of Secondary Amines with Maleic Anhydride. Australian Journal of Chemistry.
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 8085, Diisobutylamine. Retrieved from [Link]

  • University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

  • ResearchGate. (2021). Why did my amide syntesis does not work?. Retrieved from [Link]

  • Reddit. (2021). Tips and tricks for difficult amide bond formation?. Retrieved from [Link]

  • University of Calgary. (n.d.). Recrystallisation. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

  • City University of New York. (n.d.). Purification by Recrystallization. Retrieved from [Link]

  • Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 400 MHz, D2O, predicted) (HMDB0031342). Retrieved from [Link]

  • LibreTexts Chemistry. (2023). Making Amides from Acid Anhydrides. Retrieved from [Link]

  • SIELC Technologies. (n.d.). HPLC Method for Analysis of Dicarbon Carboxylic Acids on Newcrom BH Column. Retrieved from [Link]

  • Fiveable. (n.d.). 4.3 Acid anhydrides - Organic Chemistry II. Retrieved from [Link]

  • ResearchGate. (n.d.). Scheme 5.4. Imidation of cyclic anhydride and ammonia. Retrieved from [Link]

  • NC State University Libraries. (n.d.). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

  • ScholarWorks. (2020). Anhydride and Amine Reactions to Make Diverse Amide and Carboxylic Acid Containing Compounds. Retrieved from [Link]

  • LibreTexts Chemistry. (2022). 21.5: Chemistry of Acid Anhydrides. Retrieved from [Link]

  • ResearchGate. (2014). Experimental and Theoretical Investigation of the Reaction of Secondary Amines with Maleic Anhydride. Retrieved from [Link]

  • ResearchGate. (2005). HPLC analysis of aliphatic and aromatic dicarboxylic acid cross-linkers hydrolyzed from carbohydrate polyesters for estimation of the molar degree of substitution. Retrieved from [Link]

  • Google Patents. (2004). Method for producing cyclohexane dicarboxylic acids and the derivatives thereof.
  • ResearchGate. (2005). HPLC analysis of aliphatic and aromatic dicarboxylic acid cross-linkers hydrolyzed from carbohydrate polyesters for estimation o. Retrieved from [Link]

  • Organic Chemistry Data & Info. (n.d.). NMR Spectroscopy – 1H NMR Chemical Shifts. Retrieved from [Link]

  • National Institutes of Health. (2017). Enantioselective Thiolysis and Aminolysis of Cyclic Anhydrides Using a Chiral Diamine-Derived Thiourea Catalyst. Retrieved from [Link]

  • Utah Tech University. (n.d.). Learning Guide for Chapter 24 - Carboxylic Acid derivatives. Retrieved from [Link]

  • Google Patents. (2008). Method for producing cyclohexane dicarboxylic acids and the derivatives thereof.
  • Geochimica et Cosmochimica Acta. (2007). Structural environments of carboxyl groups in natural organic molecules from terrestrial systems. Part 2: 2D NMR spectroscopy. Retrieved from [Link]

  • MDPI. (2018). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Retrieved from [Link]

  • Google Patents. (1988). Preparation of cyclohexane dicarboxylic acids.
  • Jack Westin. (n.d.). Carboxylic Acids Important Reactions. Retrieved from [Link]

  • LibreTexts Chemistry. (2015). 20.3: Chemistry of Carboxylic Anhydrides. Retrieved from [Link]

  • YouTube. (2025). What Are Cyclic Anhydrides?. Retrieved from [Link]

  • MDPI. (2022). Quantification of Phenolic Compounds by HPLC/DAD and Evaluation of the Antioxidant, Antileishmanial, and Cytotoxic Activities of Ethanolic Extracts from the Leaves and Bark of Sarcomphalus joazeiro (Mart.). Retrieved from [Link]

  • NIST. (n.d.). cis-cyclohexane-1,2-dicarboxylic anhydride. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to 2-Diisobutylcarbamoyl-cyclohexanecarboxylic Acid and Other Carbamoyl Compounds in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry, the carbamoyl group stands out as a critical structural motif, bestowing compounds with favorable pharmacolo...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the carbamoyl group stands out as a critical structural motif, bestowing compounds with favorable pharmacological properties.[1][2] Its inherent stability, capacity to permeate cell membranes, and ability to mimic peptide bonds have made it a cornerstone in the design of novel therapeutics.[1][2] This guide offers an in-depth comparison of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid, a representative N,N-disubstituted carbamoyl compound, with other carbamoyl derivatives, focusing on their potential anti-inflammatory, antiproliferative, and antimicrobial activities. Drawing upon established structure-activity relationships (SAR), this document provides a predictive analysis of the target compound's performance and detailed experimental protocols for its evaluation.

The Carbamoyl Moiety: A Versatile Pharmacophore

The carbamate functional group, an ester of carbamic acid, is a key component in numerous approved drugs and prodrugs.[2] Its utility stems from its exceptional chemical and proteolytic stability, which enhances the pharmacokinetic profiles of parent molecules.[1] By modifying the substituents on the nitrogen and oxygen termini of the carbamate, medicinal chemists can fine-tune a compound's biological activity and stability.[2] Carbamates are integral to drugs targeting a wide array of diseases, including cancer, epilepsy, and neurodegenerative disorders.[1]

This guide focuses on N,N-disubstituted carbamoyl compounds, which are generally more stable against hydrolysis compared to their N-monosubstituted counterparts.[1] The central compound of this analysis, 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid, features a cyclohexane ring, a common scaffold in biologically active molecules that can influence lipophilicity and conformational rigidity.

Comparative Analysis of Biological Activities

While specific experimental data for 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is not extensively available in public literature, we can predict its potential biological activities based on the well-documented properties of structurally related carbamoyl compounds. This comparative analysis will focus on three key therapeutic areas: anti-inflammatory, antiproliferative, and antimicrobial activities.

Anti-inflammatory Activity

Many carbamoyl-containing compounds exhibit potent anti-inflammatory effects, often through the inhibition of cyclooxygenase (COX) enzymes.[3][4] The presence of a bulky, lipophilic cyclohexane ring in 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid, coupled with the diisobutyl substitution on the carbamoyl nitrogen, suggests a potential for favorable interactions within the hydrophobic active site of COX enzymes.

anti_inflammatory_pathway Arachidonic_Acid Arachidonic Acid COX_Enzymes COX-1 / COX-2 Enzymes Arachidonic_Acid->COX_Enzymes Prostaglandins Prostaglandins (PGG2/PGH2) COX_Enzymes->Prostaglandins Inflammation Inflammation (Pain, Fever, Swelling) Prostaglandins->Inflammation Carbamoyl_Compound 2-Diisobutylcarbamoyl- cyclohexanecarboxylic acid (Hypothesized) Carbamoyl_Compound->COX_Enzymes Inhibition

Caption: Workflow for assessing antiproliferative activity using the MTT assay.

Compound Scaffold Known/Predicted Antiproliferative Activity IC50 Values (if available) Reference
2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid CyclohexanePredicted activity against various cancer cell linesN/AN/A
Steroidal Carbamates SteroidInhibitory effects on colon cancer cell growth. [5]IC50 for Compound 6: 26.8 µM (CT26WT cells). [5][5]
3-O-Carbamoyl-5,7,20-O-trimethylsilybins SilybinSelective suppression of AR-positive prostate cancer cell proliferation. [6]0.11–0.83 µM (LNCaP cells). [6][6]
Benzothiazole Carbamates BenzothiazoleSubmicromolar antiproliferative activity against testicular embryonal carcinoma. [7]Not specified.[7]
Antimicrobial Activity

Carboxamide derivatives, a class to which our target compound belongs, have been investigated for their antimicrobial properties. [8][9]The combination of a hydrophobic cyclohexane ring and the carbamoyl group in 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid may allow it to disrupt bacterial cell membranes or inhibit essential microbial enzymes.

Compound Scaffold Known/Predicted Antimicrobial Activity MIC Values (if available) Reference
2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid CyclohexanePredicted broad-spectrum activityN/AN/A
Amidrazone derivatives of cyclohex-1-ene-1-carboxylic acid CyclohexeneModerate to weak activity against tested bacterial and fungal strains. [10]64 to >512 µg/mL. [10][10]
Coumarin-3-carboxamide derivatives CoumarinModerate antibacterial activity, less antifungal activity. [9]312.5 µg/mL against S. aureus. [9][9]
Carbamothioyl-furan-2-carboxamide derivatives FuranSignificant inhibition against bacterial and fungal strains. [8]150.7–295 µg/mL. [8][8]

Experimental Protocols

To facilitate the empirical validation of the predicted activities of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid and other novel carbamoyl compounds, the following detailed experimental protocols are provided.

Protocol 1: In Vitro Anti-inflammatory Assay - Cyclooxygenase (COX-1/COX-2) Inhibition

This protocol is designed to assess the inhibitory activity of test compounds against COX-1 and COX-2 enzymes.

Materials:

  • COX-1 and COX-2 enzymes (ovine or human recombinant)

  • Arachidonic acid (substrate)

  • Heme (cofactor)

  • Colorimetric COX inhibitor screening assay kit

  • Test compound (2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid)

  • Reference inhibitors (e.g., Ibuprofen, Celecoxib)

  • 96-well microplates

  • Microplate reader

Procedure:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • In a 96-well plate, add the reaction buffer, heme, and either COX-1 or COX-2 enzyme to each well.

  • Add serial dilutions of the test compound or reference inhibitor to the appropriate wells. Include a vehicle control (solvent only).

  • Pre-incubate the plate at room temperature for 10 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding arachidonic acid to all wells.

  • Incubate the plate at 37°C for 5 minutes.

  • Stop the reaction and add the colorimetric substrate.

  • Measure the absorbance at the recommended wavelength (e.g., 590 nm) using a microplate reader.

  • Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value. [11][12]

Protocol 2: In Vitro Antiproliferative Assay - MTT Assay

This protocol measures the metabolic activity of cells as an indicator of cell viability and proliferation.

Materials:

  • Cancer cell lines (e.g., MCF-7, HCT-116)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • Test compound

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilizing agent (e.g., DMSO)

  • 96-well cell culture plates

  • Microplate reader

Procedure:

  • Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of the test compound and incubate for an additional 48-72 hours.

  • Add MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add the solubilizing agent to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value. [5]

Protocol 3: In Vitro Antimicrobial Assay - Broth Microdilution Method

This protocol determines the Minimum Inhibitory Concentration (MIC) of a compound against various microbial strains.

Materials:

  • Bacterial and/or fungal strains

  • Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

  • Test compound

  • 96-well microtiter plates

  • Spectrophotometer or microplate reader

Procedure:

  • Prepare a standardized microbial inoculum (e.g., 0.5 McFarland standard).

  • Perform serial two-fold dilutions of the test compound in the broth medium in a 96-well plate.

  • Inoculate each well with the microbial suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

  • Include a positive control (microbes, no compound) and a negative control (broth only).

  • Incubate the plates at the optimal temperature for the microbes (e.g., 37°C for 18-24 hours for bacteria).

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth, determined visually or by measuring the optical density at 600 nm. [8]

Conclusion

2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid, with its N,N-disubstituted carbamoyl group and cyclohexane scaffold, represents a promising candidate for drug discovery. Based on structure-activity relationship principles derived from analogous compounds, it is hypothesized to possess significant anti-inflammatory, antiproliferative, and antimicrobial properties. The experimental protocols provided in this guide offer a clear path for the empirical validation of these predictions. Further investigation into this and other novel carbamoyl compounds is warranted to unlock their full therapeutic potential.

References

  • Matošević, A., & Bosak, A. (2020). Carbamate group as structural motif in drugs: A review of carbamate derivatives used as therapeutic agents. Arhiv za higijenu rada i toksikologiju, 71(4), 285-297. [Link]

  • Synthesis of Four Steroidal Carbamates with Antitumor Activity against Mouse Colon Carcinoma CT26WT Cells: In Vitro and In Silico Evidence. (2021). Pharmaceuticals, 14(10), 1045. [Link]

  • Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. (2022). Molecules, 27(19), 6293. [Link]

  • 3-O-Carbamoyl-5,7,20-O-trimethylsilybins: Synthesis and Preliminary Antiproliferative Evaluation. (2021). Molecules, 26(21), 6427. [Link]

  • In Vitro Anti-Microbial Activity and Anti-Cancer Potential of Novel Synthesized Carbamothioyl-Furan-2-Carboxamide Derivatives. (2023). Molecules, 28(12), 4691. [Link]

  • Anti-Proliferative and Cytoprotective Activity of Aryl Carbamate and Aryl Urea Derivatives with Alkyl Groups and Chlorine as Substituents. (2022). Molecules, 27(11), 3616. [Link]

  • Synthesis and Antimicrobially Activities of Coumarin-3-Carboxamide Derivatives. (2021). Revue Roumaine de Chimie, 66(1), 85-91. [Link]

  • Physical properties of compounds promoting oral delivery of macromolecular drugs. (2002). Journal of Pharmaceutical Sciences, 91(6), 1455-1467. [Link]

  • Green, facile synthesis and evaluation of unsymmetrical carbamide derivatives as antimicrobial and anticancer agents with mechanistic insights. (2022). Scientific Reports, 12(1), 1-21. [Link]

  • Docking Studies and Evaluation of Antimicrobial Activity of Chroman Carboxamide Derivatives. (2021). Indian Journal of Pharmaceutical Education and Research, 55(1s), s275-s284. [Link]

  • Benzothiazole carbamates and amides as antiproliferative species. (2018). Bioorganic & Medicinal Chemistry Letters, 28(15), 2575-2581. [Link]

  • Synthesis and Anti-Proliferative Activity of 5-Benzoyl and 5-Benzylhydroxy Derivatives of 3-Amino-2-Arylcarboxamido-Thieno[2-3-b]Pyridines. (2023). Molecules, 28(14), 5431. [Link]

  • Synthesis and Investigation of Anti-Inflammatory Activity of New Thiourea Derivatives of Naproxen. (2021). Molecules, 26(11), 3169. [Link]

  • Physicochemical Properties, Formulation, and Drug Delivery. (2019). IntechOpen. [Link]

  • Inhibitors of cyclooxygenases: mechanisms, selectivity and uses. (2004). Journal of Physiology and Pharmacology, 55(Suppl 4), 65-78. [Link]

  • Inhibition of cyclooxygenase (COX) enzymes by compounds from Daucus carota L. seeds. (2003). Phytotherapy Research, 17(8), 976-979. [Link]

  • Inhibition of Cyclooxygenase (COX) Enzymes by Compounds From Daucus Carota L. Seeds. (2003). Phytotherapy Research, 17(8), 976-979. [Link]

  • Carbamylcholine. PubChem. (n.d.). Retrieved from [Link]

  • Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. (2020). RSC advances, 10(49), 29334-29354. [Link]

  • Processes for preparing optically active diamine derivatives. (2016).
  • Investigation of the Anti-Inflammatory Properties of Bioactive Compounds from Olea europaea: In Silico Evaluation of Cyclooxygenase Enzyme Inhibition and Pharmacokinetic Profiling. (2024). International Journal of Molecular Sciences, 25(15), 8031. [Link]

  • Influence of the Core Formulation on Features and Drug Delivery Ability of Carbamate-Based Nanogels. (2020). Polymers, 12(9), 2056. [Link]

  • Synthesis and Anti‐Inflammatory Activity of 2‐Amino‐4,5,6,7‐tetrahydrobenzo[b]thiophene‐Derived NRF2 Activators. (2021). ChemistrySelect, 6(16), 4053-4059. [Link]

  • Carbamoyl. PubChem. (n.d.). Retrieved from [Link]

  • Inhibition of Cyclooxygenase (COX) Enzymes in Inflammatory Diseases. (2023). Journal of Pharmaceutical Sciences and Research, 15(1), 1-6. [Link]

  • Synthesis and evaluation of antiinflammatory activities of a series of corticosteroid 17 alpha-esters containing a functional group. (1987). Journal of Medicinal Chemistry, 30(8), 1399-1405. [Link]

  • Synthesis of N,N′-Bis(arylsulfanyl)cyclohexa-2,5-diene-1,4-diimines and N,N′-Bis(arylsulfinyl)cyclohexa-2,5-diene-1,4-diimines. (2007). Russian Journal of Organic Chemistry, 43(1), 93-98. [Link]

  • An efficient method for the synthesis of N, N′-dimethyl-1,2-diamines. (1995). Tetrahedron Letters, 36(20), 3529-3532. [Link]

  • Synthesis of N, N′-disubstituted cyclic 1,2-diamines derived from (1 R,2 R)-1,2-diaminocyclohexane. (2005). Tetrahedron Letters, 46(20), 3473-3478. [Link]

  • Synthesis of trans-1,2-diamines via sequential opening of cyclohexene oxide and aziridinium ions. (2004). Arkivoc, 2004(8), 4-11. [Link]

Sources

Comparative

A Comparative Guide to the Synthesis of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic Acid

Introduction 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is a fascinating molecule with potential applications in various fields, including its use as an insect repellent and as a building block in the synthesis of...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid is a fascinating molecule with potential applications in various fields, including its use as an insect repellent and as a building block in the synthesis of more complex chemical entities. The efficient and scalable synthesis of this compound is, therefore, of significant interest to researchers in both academic and industrial settings. This guide provides a detailed comparison of two primary synthetic methodologies for preparing 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid, offering insights into the underlying chemical principles, experimental protocols, and the relative advantages of each approach. Our objective is to equip researchers, scientists, and drug development professionals with the necessary information to make informed decisions for their specific synthetic needs.

Method 1: Direct Nucleophilic Ring Opening of Cyclohexane-1,2-dicarboxylic Anhydride

This method represents the most direct and atom-economical approach to the synthesis of 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid. It relies on the nucleophilic acyl substitution reaction between cis-cyclohexane-1,2-dicarboxylic anhydride and diisobutylamine. The lone pair of electrons on the nitrogen atom of the amine attacks one of the carbonyl carbons of the anhydride, leading to the opening of the cyclic anhydride ring and the formation of the desired amide and carboxylic acid functionalities in a single step.[1][2]

Reaction Mechanism & Rationale

The reaction proceeds via a nucleophilic addition-elimination mechanism.[1] The amine acts as a nucleophile, and the subsequent ring opening is driven by the formation of a stable carboxylate intermediate, which is then protonated during workup to yield the final product. The choice of cis-cyclohexane-1,2-dicarboxylic anhydride is crucial as it predetermines the stereochemical relationship between the newly formed carbamoyl and carboxylic acid groups.

Experimental Protocol: Method 1

Materials:

  • cis-Cyclohexane-1,2-dicarboxylic anhydride

  • Diisobutylamine

  • Dichloromethane (DCM), anhydrous

  • 1 M Hydrochloric acid (HCl)

  • Saturated sodium chloride solution (brine)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Nitrogen gas (N₂)

Procedure:

  • In a round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, dissolve cis-cyclohexane-1,2-dicarboxylic anhydride (1.0 equivalent) in anhydrous dichloromethane.

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add diisobutylamine (1.05 equivalents) dropwise to the stirred solution.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, dilute the reaction mixture with dichloromethane and wash sequentially with 1 M HCl (2 x 50 mL) and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to obtain pure 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid.

Workflow Diagram: Method 1

Method1_Workflow cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Workup & Purification start Dissolve Anhydride in DCM cool Cool to 0 °C start->cool add_amine Add Diisobutylamine cool->add_amine react Stir at RT for 12h add_amine->react wash Wash with HCl and Brine react->wash dry Dry with MgSO4 wash->dry concentrate Concentrate dry->concentrate purify Purify concentrate->purify end_product Pure Product purify->end_product

Caption: Workflow for the direct synthesis of 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid.

Method 2: Two-Step Synthesis via Dicarboxylic Acid Activation

Reaction Mechanism & Rationale

In the first step, DCC activates one of the carboxylic acid groups of cyclohexane-1,2-dicarboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate is then susceptible to nucleophilic attack by diisobutylamine. The reaction proceeds to form the desired amide bond, with dicyclohexylurea (DCU) precipitating out of the reaction mixture as a byproduct.[3] This method offers a high degree of control and is generally very effective for a wide range of carboxylic acids and amines.

Experimental Protocol: Method 2

Materials:

  • cis-Cyclohexane-1,2-dicarboxylic acid

  • Dicyclohexylcarbodiimide (DCC)

  • Diisobutylamine

  • Dichloromethane (DCM), anhydrous

  • N,N-Dimethylformamide (DMF), anhydrous (optional, as co-solvent)

  • 1 M Hydrochloric acid (HCl)

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Saturated sodium chloride solution (brine)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Nitrogen gas (N₂)

Procedure:

  • In a round-bottom flask under a nitrogen atmosphere, dissolve cis-cyclohexane-1,2-dicarboxylic acid (1.0 equivalent) in anhydrous dichloromethane. If solubility is an issue, a small amount of anhydrous DMF can be added.

  • Cool the solution to 0 °C in an ice bath.

  • Add dicyclohexylcarbodiimide (DCC) (1.1 equivalents) to the solution and stir for 30 minutes at 0 °C.

  • Add diisobutylamine (1.05 equivalents) dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 24 hours. A white precipitate of dicyclohexylurea (DCU) will form.

  • Monitor the reaction by TLC.

  • Once the reaction is complete, filter off the DCU precipitate and wash the filter cake with a small amount of cold dichloromethane.

  • Combine the filtrate and washings, and wash sequentially with 1 M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Workflow Diagram: Method 2

Method2_Workflow cluster_activation Activation cluster_coupling Amide Coupling cluster_workup Workup & Purification start Dissolve Diacid in DCM cool Cool to 0 °C start->cool add_dcc Add DCC cool->add_dcc add_amine Add Diisobutylamine add_dcc->add_amine react Stir at RT for 24h add_amine->react filter_dcu Filter DCU react->filter_dcu wash Wash with HCl, NaHCO3, and Brine filter_dcu->wash dry Dry with MgSO4 wash->dry concentrate Concentrate dry->concentrate purify Purify concentrate->purify end_product Pure Product purify->end_product

Caption: Workflow for the two-step synthesis via dicarboxylic acid activation.

Comparative Analysis

FeatureMethod 1: Direct Ring OpeningMethod 2: DCC Coupling
Starting Material cis-Cyclohexane-1,2-dicarboxylic anhydridecis-Cyclohexane-1,2-dicarboxylic acid
Number of Steps 12 (activation and coupling)
Reagents DiisobutylamineDiisobutylamine, DCC
Byproducts None (in theory)Dicyclohexylurea (DCU)
Yield Generally highTypically high
Purification Simpler; no solid byproduct to removeMore complex; requires filtration of DCU
Cost-Effectiveness Potentially more cost-effective due to fewer reagents and stepsMay be more expensive due to the cost of DCC
Scalability Highly scalableScalable, but DCU removal can be cumbersome on a large scale
Atom Economy ExcellentGood, but lower than Method 1 due to the use of a coupling agent

Discussion and Recommendations

For the synthesis of 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid, Method 1 (Direct Nucleophilic Ring Opening) is the recommended approach due to its simplicity, high atom economy, and cost-effectiveness. The single-step procedure with no major byproducts simplifies the workup and purification process, making it an attractive option for both small-scale and large-scale synthesis.

Method 2 (Two-Step Synthesis via DCC Coupling) serves as a robust and reliable alternative, particularly in situations where the starting material is the dicarboxylic acid. While the formation and removal of the dicyclohexylurea byproduct can be a drawback, the method's broad applicability and high yields make it a valuable tool in the synthetic chemist's arsenal.

Ultimately, the choice of synthetic route will depend on the availability of starting materials, the desired scale of the reaction, and the specific requirements of the research project. Both methods presented here are viable and effective for the preparation of 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid.

References

  • Reflexion on bio-sourced mosquito repellents : nature, activity, and preparation - Horizon IRD. (2020-02-07). Retrieved from [Link]

  • WO2013122304A1 - Composition for repelling insects comprising ir 3535 derivative as active ingredient - Google Patents. (n.d.).
  • WO2017199145A1 - Insect repellents - Google Patents. (n.d.).
  • Ethyl butylacetylaminopropionate - Wikipedia. (n.d.). Retrieved from [Link]

  • Direct Synthesis of Diamides from Dicarboxylic Acids with Amines Using Nb2O5 as a Lewis Acid Catalyst and Molecular Docking Studies as Anticancer Agents - PMC - NIH. (n.d.). Retrieved from [Link]

  • Epoxide ring-opening reaction of cyclohexene oxide with various amines... - ResearchGate. (n.d.). Retrieved from [Link]

  • Alternating Ring-Opening Polymerization of Cyclohexene Oxide and Anhydrides: Effect of Catalyst, Cocatalyst, and Anhydride Structure | Macromolecules - ACS Publications. (n.d.). Retrieved from [Link]

  • WO2013065059A1 - Process for preparation of n,n-di substituted carboxamides - Google Patents. (2013-05-10).
  • US2794811A - Production of cis-cyclohexane-1, 2-dicarboxylic anhydride - Google Patents. (n.d.).
  • Synthesis, evaluation and application of novel bifunctional N,N-di-isopropylbenzylamineboronic acid catalysts for direct amide formation between carboxylic acids and amines - Green Chemistry (RSC Publishing). (n.d.). Retrieved from [Link]

  • Name of Reaction Between an Amine and a (cyclic) Anhydride : r/Chempros - Reddit. (2022-05-24). Retrieved from [Link]

  • Amide Bond Cleavage: Acceleration Due to a 1,3-Diaxial Interaction with a Carboxylic Acid. (2025-08-06). Retrieved from [Link]

  • Acid Anhydrides React with Amines to Form Amides - Chemistry LibreTexts. (2023-01-22). Retrieved from [Link]

  • Amide Bond Cleavage: The Acceleration Due to a 1,3-Diaxial Interaction with a Carboxylic Acid - PMC - NIH. (n.d.). Retrieved from [Link]

  • Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green - Chemical Science (RSC Publishing). (n.d.). Retrieved from [Link]

  • Synthesis of a Series of Diaminoindoles - PMC - NIH. (n.d.). Retrieved from [Link]

  • Preparation of amides using DCC (video) - Khan Academy. (n.d.). Retrieved from [Link]

  • Synthesis of n-butyl esters of the various carboxylic acids with Ph 3... - ResearchGate. (n.d.). Retrieved from [Link]

  • [Preparation of N,N-bis(6-(D)-(alpha-N-methylamino-alpha-phenylacetamido)-2-carboxy-3, 3-dimethyl-4-thia-7-oxo-1-azabicyclo-0,2,3-heptane)-diamides of dicarboxylic acids] - PubMed. (n.d.). Retrieved from [Link]

  • US20040054220A1 - Method for producing cyclohexane dicarboxylic acids and the derivatives thereof - Google Patents. (n.d.).
  • SYNTHESIS OF N, N´-DIACETYLOXAMIDE USING SPECIFIC METHODS IN AN ATTEMPT TO ACHIEVE EXCELLENT YIELD OF THE PRODUCT. (n.d.). Retrieved from [Link]

  • Synthesis of N,N'-Diacetyl-β-Chitobiosyl N-Glycooxazoline - ResearchGate. (2025-08-07). Retrieved from [Link]

  • Activation of Carboxylic Acids by Pyrocarbonates. Synthesis of Arylamides of N-protected Amino Acids and Small Peptides Using Dialkyl Pyrocarbonates as Condensing Reagents - PubMed. (n.d.). Retrieved from [Link]

  • Synthesis of 2H-azirine-2,2-dicarboxylic acids and their derivatives - Beilstein Journals. (n.d.). Retrieved from [Link]

  • WO2015102893A1 - Process for the preparation of cyclohexane carboxylic acid compounds - Google Patents. (n.d.).

Sources

Validation

A Comparative Guide to the Validation of Analytical Methods for 2-Diisobutylcarbamoyl-cyclohexanecarboxylic Acid

This guide provides a comprehensive framework for the development and validation of analytical methods for the quantitative determination of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid. Given the absence of standard...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for the development and validation of analytical methods for the quantitative determination of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid. Given the absence of standardized, published methods for this specific analyte, this document synthesizes first-principle analytical chemistry with the rigorous validation standards set forth by global regulatory bodies. We will compare the suitability of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), providing the causal logic behind experimental design and detailed protocols for robust validation.

Introduction to the Analyte and Regulatory Landscape

2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid (CAS: 332394-38-4, Molecular Formula: C₁₆H₂₉NO₃, MW: 283.41) is a substituted cyclohexanecarboxylic acid derivative.[1][2] Its structure, featuring a carboxylic acid and a tertiary amide, dictates its physicochemical properties—moderate polarity and low volatility—which are crucial for selecting an appropriate analytical technique.

The validation of any analytical method intended for quality control or regulatory submission is not merely a suggestion but a requirement. The objective is to demonstrate that the procedure is fit for its intended purpose.[3][4] This guide is developed in accordance with the harmonized principles of the International Council for Harmonisation (ICH), specifically the Q2(R2) guideline, and is supported by guidance from the U.S. Food and Drug Administration (FDA).[4][5][6] A modern approach to validation, as outlined in ICH Q14, emphasizes a lifecycle and risk-based strategy, beginning with the definition of an Analytical Target Profile (ATP) .[7][8] The ATP prospectively defines the method's purpose and required performance characteristics, guiding the entire development and validation process.[7][8]

Strategic Selection of Analytical Technology

The choice of analytical instrumentation is the first critical decision. For 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid, the primary candidates are HPLC and GC-MS.

  • High-Performance Liquid Chromatography (HPLC): This is the presumptive technique of choice. The analyte's polarity and molecular weight are well-suited for reversed-phase chromatography. The presence of carbonyl groups in the carboxylic acid and amide functionalities allows for direct detection using Ultraviolet (UV) spectroscopy at low wavelengths (approx. 200-215 nm). Coupling HPLC with a mass spectrometer (LC-MS) offers significantly enhanced specificity and sensitivity.[9][10]

  • Gas Chromatography-Mass Spectrometry (GC-MS): Direct analysis via GC-MS is challenging due to the low volatility and thermal lability of the carboxylic acid group. At high temperatures in the GC inlet, the analyte is likely to degrade or exhibit poor chromatographic peak shape. Causality: To make the analyte suitable for GC analysis, a chemical derivatization step is mandatory. This process converts the polar carboxylic acid into a more volatile and thermally stable ester (e.g., a methyl or pentafluorobenzyl ester), enabling it to traverse the GC column.[11] While this adds a sample preparation step, GC-MS can offer exceptional sensitivity and specificity, particularly in complex matrices.[12][13]

The logical workflow for selecting and validating an analytical method is depicted below.

G cluster_0 Phase 1: Method Development & Selection cluster_1 Phase 2: Validation Protocol cluster_2 Phase 3: Validation Execution & Reporting ATP Define Analytical Target Profile (ATP) (e.g., Assay, Impurity, etc.) PhysChem Assess Analyte Properties (Polarity, Volatility, MW) ATP->PhysChem TechSelect Select Primary Technique (HPLC vs. GC-MS) PhysChem->TechSelect Optimization Optimize Method Parameters (Column, Mobile Phase/Oven Program) TechSelect->Optimization Protocol Draft Validation Protocol (Based on ICH Q2(R2)) Optimization->Protocol Acceptance Define Acceptance Criteria (e.g., Accuracy: 98-102%, Precision: RSD <2%) Protocol->Acceptance Execution Execute Validation Experiments Acceptance->Execution DataAnalysis Analyze Data & Compare to Criteria Execution->DataAnalysis Report Generate Final Validation Report DataAnalysis->Report G cluster_0 Preparation cluster_1 Analysis cluster_2 Evaluation Stock Prepare Stock Solution (e.g., 1 mg/mL) Dilutions Create Serial Dilutions (e.g., 5 levels, 80-120% of target) Stock->Dilutions Inject Inject Each Level (n=3) Dilutions->Inject Plot Plot Avg. Response vs. Concentration Inject->Plot Regression Perform Linear Regression Plot->Regression R2 Check r² >= 0.999 Regression->R2 Residuals Check Residuals Plot R2->Residuals Pass Pass Linearity Confirmed Residuals->Pass Pass

Sources

Comparative

A Research Framework for Investigating the Biological Activity of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic Acid Derivatives

For researchers and medicinal chemists, the exploration of novel chemical scaffolds is a cornerstone of drug discovery. The 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid framework presents an intriguing, yet underexpl...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers and medicinal chemists, the exploration of novel chemical scaffolds is a cornerstone of drug discovery. The 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid framework presents an intriguing, yet underexplored, area for investigation. This guide provides a comprehensive research framework for the synthesis, characterization, and biological evaluation of derivatives of this parent compound. While direct comparative data on the biological activity of these specific derivatives is not yet present in published literature, this document serves as a roadmap for initiating such a research program. We will draw upon established principles of medicinal chemistry and the known activities of related compounds to propose potential therapeutic targets and outline robust experimental protocols.

Introduction to the Scaffold and Rationale for Investigation

The 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid molecule combines several features of interest for medicinal chemistry. The cyclohexyl ring provides a three-dimensional structure that can be modified to explore conformational space. The carboxylic acid and the diisobutylcarbamoyl groups offer points for hydrogen bonding and hydrophobic interactions, respectively. The relative stereochemistry of these two groups can also be varied to influence binding to biological targets.

While this specific scaffold is not widely studied, related cyclohexanecarboxylic acid derivatives have shown a range of biological activities. Furthermore, a patent has claimed compounds containing the N,N-diisobutylcarbamoyl moiety as potential inhibitors of Janus Kinase 3 (JAK3), suggesting a possible application in inflammatory diseases and oncology[1]. This provides a logical starting point for a screening campaign.

This guide will therefore focus on a proposed investigation into the potential of 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid derivatives as modulators of kinase signaling and as potential anticancer and anti-inflammatory agents.

Proposed Synthetic Strategy

The synthesis of a library of 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid derivatives can be approached through a modular strategy. The following workflow outlines a general approach.

G cluster_0 Starting Material Preparation cluster_1 Core Scaffold Synthesis cluster_2 Library Generation Cyclohex-1-ene-1,2-dicarboxylic_anhydride Cyclohex-1-ene-1,2- dicarboxylic anhydride Ring_Opening Amide Formation (Ring Opening) Cyclohex-1-ene-1,2-dicarboxylic_anhydride->Ring_Opening Diisobutylamine Diisobutylamine Diisobutylamine->Ring_Opening Intermediate_1 2-(Diisobutylcarbamoyl)cyclohex- 1-enecarboxylic acid Ring_Opening->Intermediate_1 Hydrogenation Hydrogenation (e.g., H2, Pd/C) Intermediate_1->Hydrogenation Core_Scaffold cis-2-(Diisobutylcarbamoyl) cyclohexanecarboxylic acid Hydrogenation->Core_Scaffold Amide_Coupling Amide Coupling (e.g., HATU, DIPEA) Core_Scaffold->Amide_Coupling Esterification Esterification (e.g., Fischer, Mitsunobu) Core_Scaffold->Esterification Amide_Derivatives Amide Derivatives Library Amide_Coupling->Amide_Derivatives Ester_Derivatives Ester Derivatives Library Esterification->Ester_Derivatives Amines Diverse Amines (R-NH2) Amines->Amide_Coupling Alcohols Diverse Alcohols (R-OH) Alcohols->Esterification

Figure 1: Proposed synthetic workflow for generating a library of 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid derivatives.

Experimental Protocol: Synthesis of cis-2-(Diisobutylcarbamoyl)cyclohexanecarboxylic acid (Core Scaffold)
  • Step 1: Amide Formation. To a solution of cyclohex-1-ene-1,2-dicarboxylic anhydride (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane, THF) at 0 °C, add diisobutylamine (1.1 eq) dropwise. Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction by TLC or LC-MS. Upon completion, concentrate the reaction mixture under reduced pressure. The crude 2-(diisobutylcarbamoyl)cyclohex-1-enecarboxylic acid can be purified by column chromatography or used directly in the next step.

  • Step 2: Hydrogenation. Dissolve the product from Step 1 in a suitable solvent (e.g., methanol, ethyl acetate). Add a catalytic amount of palladium on carbon (10% w/w). Place the reaction mixture under an atmosphere of hydrogen gas (e.g., using a balloon or a Parr hydrogenator) and stir vigorously for 12-24 hours. Filter the reaction mixture through a pad of celite to remove the catalyst and concentrate the filtrate under reduced pressure to yield the cis-2-(diisobutylcarbamoyl)cyclohexanecarboxylic acid. The cis stereochemistry is the expected major product from the hydrogenation of the cyclic olefin precursor.

Proposed Biological Screening Cascade

A tiered screening approach is recommended to efficiently identify and characterize the biological activities of the synthesized derivatives.

G cluster_0 Tier 1: Primary Screening cluster_1 Tier 2: Hit Confirmation & Selectivity cluster_2 Tier 3: Cellular & Mechanistic Studies Library Synthesized Derivatives Library Cell_Viability Cell Viability/Cytotoxicity Assay (e.g., MTT, CellTiter-Glo) - Cancer cell lines (e.g., Jurkat, A549) - Normal cell line (e.g., HEK293) Library->Cell_Viability Kinase_Panel Broad Kinase Panel Screen (e.g., KinomeScan) Library->Kinase_Panel IC50_Determination IC50 Determination for Active Compounds Cell_Viability->IC50_Determination Active Compounds Kinase_Panel->IC50_Determination Active Compounds JAK3_Assay Specific JAK3 Inhibition Assay (e.g., Z'-LYTE, HTRF) IC50_Determination->JAK3_Assay Selectivity_Profiling Selectivity Profiling against related kinases (JAK1, JAK2, TYK2) JAK3_Assay->Selectivity_Profiling Western_Blot Western Blot Analysis (p-STAT5 inhibition in cells) Selectivity_Profiling->Western_Blot Cytokine_Release Cytokine Release Assay (e.g., IL-2, IFN-γ in PBMCs) Western_Blot->Cytokine_Release ADME_Tox In vitro ADME/Tox Profiling (Microsomal stability, CYP inhibition) Cytokine_Release->ADME_Tox

Figure 2: Proposed biological screening cascade for 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid derivatives.

Experimental Protocol: Cell Viability Assay (MTT)
  • Cell Seeding: Seed cancer cells (e.g., Jurkat for leukemia, A549 for lung cancer) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Compound Treatment: Prepare serial dilutions of the test compounds in cell culture medium. Add the compounds to the wells and incubate for 48-72 hours.

  • MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value for each compound.

Structure-Activity Relationship (SAR) Analysis

Systematic analysis of the biological data from the screening cascade will be crucial for establishing SAR. Key structural modifications to explore include:

  • Stereochemistry: Separation and testing of the different stereoisomers of the 2,x-disubstituted cyclohexyl ring.

  • Carboxylic Acid Modifications: Conversion of the carboxylic acid to various amides and esters to probe the importance of the acidic proton and hydrogen bonding capacity.

  • Diisobutylcarbamoyl Group Modifications: Variation of the alkyl groups on the carbamoyl nitrogen to explore the impact of steric bulk and hydrophobicity.

  • Cyclohexyl Ring Substitutions: Introduction of substituents on the cyclohexyl ring to explore additional binding pockets.

The results of these studies should be compiled into a table for easy comparison.

DerivativeR Group (at COOH)StereochemistryIC50 (JAK3) (µM)IC50 (Jurkat) (µM)
Parent Acid -OHcisTBDTBD
Derivative 1 -NH-benzylcisTBDTBD
Derivative 2 -O-methylcisTBDTBD
Derivative 3 -OHtransTBDTBD
.........TBDTBD
TBD: To be determined through experimentation.

Conclusion and Future Directions

The 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid scaffold represents a novel and promising starting point for a drug discovery program. This guide provides a comprehensive framework for initiating such an endeavor, from the synthesis of a diverse chemical library to a robust biological screening cascade and subsequent SAR analysis. The proposed focus on kinase inhibition, particularly JAK3, is a rational starting point based on limited available information. However, researchers should remain open to uncovering other unexpected biological activities through broad primary screening. Successful execution of this research plan has the potential to identify novel chemical entities with therapeutic potential in oncology and inflammatory diseases.

References

  • Information on the synthesis and properties of cyclohexanecarboxylic acid can be found on its Wikipedia page. [Link: https://en.wikipedia.org/wiki/Cyclohexanecarboxylic_acid]
  • A patent mentioning N,N-diisobutylcarbamoyl moieties in the context of Janus Kinase 3 (JAK3) inhibitors. [Link: https://patents.google.

Sources

Validation

A Senior Application Scientist's Guide to the Structural Analysis of Cyclohexanecarboxylic Acid Amides

Introduction: The Significance of a Well-Defined Structure In the landscape of modern drug discovery and materials science, the cyclohexanecarboxylic acid amide scaffold is a recurring and valuable motif. Its prevalence...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Significance of a Well-Defined Structure

In the landscape of modern drug discovery and materials science, the cyclohexanecarboxylic acid amide scaffold is a recurring and valuable motif. Its prevalence stems from the conformational rigidity of the cyclohexane ring, which allows for the precise spatial positioning of functional groups, a critical factor in molecular recognition and binding affinity.[1][2] These compounds have shown promise in a range of therapeutic areas, including as anti-inflammatory agents, antimicrobials, and enzyme inhibitors.[1][3][4][5]

However, the very structural feature that makes this scaffold so useful—its three-dimensional complexity—also presents a significant analytical challenge. The non-planar nature of the cyclohexane ring gives rise to a world of conformational isomers, while the unique electronic properties of the amide bond introduce further structural constraints. For researchers aiming to establish clear Structure-Activity Relationships (SAR), a robust and multi-faceted approach to structural analysis is not just beneficial; it is imperative.

This guide provides an in-depth comparison of the critical analytical techniques used to elucidate the structure of cyclohexanecarboxylic acid amides. We will move beyond mere data interpretation, focusing on the causality behind experimental choices and demonstrating how a synergistic application of spectroscopy and crystallography can yield an unambiguous structural assignment.

Part 1: The Foundation - Conformational Dynamics of the Cyclohexane Ring

The cyclohexane ring is not a flat hexagon. To minimize angular and torsional strain, it predominantly adopts a "chair" conformation.[2] In this conformation, the twelve hydrogen atoms (or substituents) are divided into two distinct sets: six that are parallel to the principal C3 axis of the ring (axial ) and six that extend radially from the ring's "equator" (equatorial ).[6]

At room temperature, the ring undergoes a rapid "ring-flip," interconverting between two chair conformations. This process swaps the axial and equatorial positions.

Fig. 1: Cyclohexane Ring Flip.

When a substituent is present, the two chair conformations are no longer equal in energy. Steric hindrance, specifically 1,3-diaxial interactions between an axial substituent and the other axial hydrogens, destabilizes the conformer.[2] Consequently, the conformation with the bulky substituent in the more spacious equatorial position is heavily favored. The carboxamide group is sterically demanding, and thus, it will overwhelmingly prefer the equatorial position. This conformational locking is a key principle guiding our analysis.

Part 2: A Comparative Guide to Spectroscopic Elucidation

Spectroscopy provides a detailed picture of the molecule's electronic environment and connectivity in solution. For cyclohexanecarboxylic acid amides, Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are the primary tools.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Conformational Analysis

NMR spectroscopy is arguably the most powerful technique for determining the conformation of cyclohexane derivatives in solution. Both ¹H and ¹³C NMR provide a wealth of information.

¹H NMR Insights: The key to conformational assignment lies in the chemical shift and coupling constants of the proton at C1 (the carbon bearing the carboxamide group).

  • Chemical Shift: An axial proton is shielded by the C-C bonds of the ring and typically resonates at a higher field (lower ppm) than its equatorial counterpart. The proton on C1, when axial, will appear approximately 0.5 ppm upfield compared to when it is equatorial.

  • Coupling Constants (³J): The dihedral angle between adjacent protons strongly influences their coupling constant. An axial proton on C1 has a large (8-13 Hz) coupling constant to the two adjacent axial protons (trans-diaxial coupling) and a small (2-5 Hz) coupling to the two adjacent equatorial protons. This results in a broad multiplet, often described as a "triplet of triplets." In contrast, an equatorial proton on C1 exhibits only small couplings to its four neighbors, resulting in a much narrower, less resolved multiplet.

A Note on Amide Bond Rotation: A critical feature of amides is the partial double-bond character of the C-N bond due to resonance. This restricts rotation around the C-N bond, a phenomenon with a rotational barrier of about 19 kcal/mol.[7][8] If the nitrogen is disubstituted with non-equivalent groups (e.g., -N(CH₃)(CH₂CH₃)), this slow rotation can lead to two distinct sets of signals for these groups in the ¹H and ¹³C NMR spectra, providing definitive evidence of the amide structure.[8]

G cluster_0 Synthesis & Purification cluster_1 Preliminary Analysis cluster_2 In-Depth Solution-State Analysis cluster_3 Definitive Solid-State Analysis cluster_4 Final Assignment Synthesis Synthesis of Amide Purification Purification (Chromatography/Recrystallization) Synthesis->Purification IR IR Spectroscopy Purification->IR MS Mass Spectrometry Purification->MS NMR_1D ¹H & ¹³C NMR Purification->NMR_1D Xray Single Crystal X-ray Diffraction Purification->Xray Crystal Growth NMR_2D 2D NMR (COSY, HSQC) NMR_1D->NMR_2D Final Complete Structural Assignment & SAR Analysis NMR_2D->Final Xray->Final caption Fig. 3: Workflow for Structural Elucidation.

Sources

Comparative

Performance Analysis of 2-Carbamoyl-Cyclohexanecarboxylic Acid Derivatives in Cellular Assays: A Comparative Guide

This guide provides a detailed comparative analysis of the performance of a cis-2-(diisobutylcarbamoyl)cyclohexanecarboxylic acid derivative, a potent positive allosteric modulator (PAM) of the metabotropic glutamate rec...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a detailed comparative analysis of the performance of a cis-2-(diisobutylcarbamoyl)cyclohexanecarboxylic acid derivative, a potent positive allosteric modulator (PAM) of the metabotropic glutamate receptor subtype 4 (mGluR4). Due to the limited publicly available data on this specific diisobutyl derivative, this guide will utilize the well-characterized and structurally related analog, VU0155041 , as a representative molecule for this chemical class.

The performance of VU0155041 in mGluR4 functional assays will be compared with another established mGluR4 PAM, (-)-PHCCC . Furthermore, to provide a broader context for researchers exploring compounds that modulate cellular transport and signaling, we will contrast the activity of these mGluR4 PAMs with Probenecid , a well-known inhibitor of organic anion transporters (OATs) and pannexin-1 channels. This guide is intended for researchers, scientists, and drug development professionals seeking to understand the functional characteristics and experimental evaluation of these distinct classes of molecules.

Introduction: Unraveling the Therapeutic Potential of mGluR4 Positive Allosteric Modulators

Metabotropic glutamate receptor 4 (mGluR4), a Class C G-protein coupled receptor (GPCR), has emerged as a promising therapeutic target for a range of neurological and psychiatric disorders, including Parkinson's disease and anxiety. Unlike orthosteric agonists that directly activate the receptor at the glutamate binding site, positive allosteric modulators (PAMs) bind to a distinct, topographically separate site. This binding event potentiates the receptor's response to the endogenous agonist, glutamate. This modulatory approach offers the potential for greater subtype selectivity and a more nuanced physiological response, preserving the temporal and spatial dynamics of natural glutamatergic signaling.

The 2-carbamoyl-cyclohexanecarboxylic acid scaffold has been identified as a promising chemical series for the development of potent and selective mGluR4 PAMs. These molecules, including VU0155041, have demonstrated significant efficacy in preclinical models, highlighting the therapeutic potential of this chemical class.

Comparative Performance in a Functional mGluR4 Assay

The primary assay for characterizing mGluR4 PAMs is the in vitro calcium flux assay in a recombinant cell line. This assay measures the potentiation of the glutamate-induced intracellular calcium response in cells co-expressing mGluR4 and a promiscuous G-protein (e.g., Gqi5) that couples the receptor to the phospholipase C pathway.

Data Summary: mGluR4 PAM Activity
CompoundEC50 (nM)Fold Shift of Glutamate EC50Maximum Potentiation (% of Glutamate Max)
VU0155041 740[1]~8-fold[2]127%[1]
(-)-PHCCC >10,000[2]Not ApplicableNot Applicable

Contrasting Mechanism: Probenecid as an Inhibitor of Cellular Transporters

To provide a broader perspective, we will now compare the mGluR4 PAMs with Probenecid, a compound with distinct molecular targets and mechanisms of action. Probenecid is a well-established inhibitor of organic anion transporters (OATs), particularly OAT1 and OAT3, which are crucial for the renal excretion of various drugs and endogenous metabolites. Additionally, Probenecid has been shown to inhibit pannexin-1 channels, which are involved in ATP release and inflammasome activation.

Data Summary: Probenecid Activity
TargetAssay TypeCell LineIC50 (µM)
OAT1 5-CF Uptake InhibitionOAT1-HEK29315.9[3][4]
Pannexin-1 ATP-induced Dye UptakeHEK-hP2X7203[5][6]

Experimental Protocols

mGluR4 Positive Allosteric Modulator Calcium Flux Assay

This protocol details the methodology for assessing the activity of mGluR4 PAMs by measuring their ability to potentiate glutamate-induced calcium mobilization in a recombinant cell line.

Causality Behind Experimental Choices:

  • Cell Line: Human Embryonic Kidney (HEK293) cells are used due to their robust growth characteristics and low endogenous expression of mGluRs, providing a clean background for recombinant receptor studies. Co-expression with a chimeric G-protein (Gqi5) is necessary to couple the Gi/o-linked mGluR4 to the calcium signaling pathway, enabling a measurable output.

  • Calcium Indicator Dye: Fluo-4 AM is a cell-permeant dye that becomes fluorescent upon binding to intracellular calcium. Its high signal-to-noise ratio makes it ideal for high-throughput screening and pharmacological characterization.

  • Triple-Addition Protocol: This protocol design allows for the efficient determination of a compound's agonist activity, PAM activity, and potential antagonist effects in a single experiment.

Step-by-Step Methodology:

  • Cell Culture:

    • Culture HEK293 cells stably co-expressing human mGluR4 and the chimeric G-protein Gqi5 in DMEM supplemented with 10% fetal bovine serum, penicillin/streptomycin, and appropriate selection antibiotics.

    • Maintain cells at 37°C in a humidified 5% CO2 incubator.

  • Cell Plating:

    • Seed the cells into black-walled, clear-bottomed 384-well plates at a density of 20,000-30,000 cells per well.

    • Incubate overnight to allow for cell attachment.

  • Dye Loading:

    • Remove the culture medium and add 20 µL of Fluo-4 AM loading buffer (1 µM Fluo-4 AM in HBSS with 20 mM HEPES and 2.5 mM Probenecid).

    • Incubate for 45-60 minutes at 37°C.

  • Assay Procedure (Automated Fluorometric Imaging Plate Reader):

    • Wash the cells with assay buffer (HBSS with 20 mM HEPES).

    • Establish a baseline fluorescence reading.

    • First Addition: Add the test compound (e.g., VU0155041) or vehicle.

    • Incubate for 2.5 minutes.

    • Second Addition: Add an EC20 concentration of glutamate.

    • Third Addition: Add an EC80 concentration of glutamate.

  • Data Analysis:

    • Measure the fluorescence intensity over time.

    • Calculate the potentiation of the glutamate response in the presence of the test compound.

    • Determine the EC50 of the PAM from a concentration-response curve.

Probenecid Inhibition of OAT1-Mediated Uptake

This protocol describes an in vitro assay to determine the inhibitory potency of a compound against the organic anion transporter 1 (OAT1).

Causality Behind Experimental Choices:

  • Cell Line: HEK293 cells stably expressing human OAT1 (hOAT1) are used as the experimental model, with mock-transfected cells serving as a negative control to account for non-transporter-mediated uptake.

  • Substrate: 5-carboxyfluorescein (5-CF) is a fluorescent substrate of OAT1, allowing for a non-radioactive and high-throughput compatible assay format.

  • Inhibition Format: By incubating the cells with the substrate in the presence of varying concentrations of the inhibitor (Probenecid), a concentration-dependent inhibition curve can be generated to determine the IC50 value.

Step-by-Step Methodology:

  • Cell Culture:

    • Culture HEK293 cells stably expressing hOAT1 and mock-transfected HEK293 cells in appropriate media with selection antibiotics.

  • Cell Plating:

    • Seed cells into 96-well plates and grow to confluence.

  • Uptake Assay:

    • Wash cells with pre-warmed Hanks' Balanced Salt Solution (HBSS).

    • Pre-incubate with HBSS for 10 minutes at 37°C.

    • Remove the pre-incubation buffer and add the uptake solution containing 150 µM 5-CF and varying concentrations of Probenecid (or vehicle control).

    • Incubate for 10-20 minutes at 37°C.

  • Termination and Lysis:

    • Terminate the uptake by washing the cells three times with ice-cold HBSS.

    • Lyse the cells with a suitable lysis buffer.

  • Fluorescence Measurement:

    • Measure the intracellular fluorescence using a plate reader (excitation/emission ~490/530 nm).

  • Data Analysis:

    • Subtract the fluorescence signal from mock-transfected cells to determine OAT1-specific uptake.

    • Normalize the data to the vehicle control and plot the percent inhibition against the Probenecid concentration to determine the IC50.

Probenecid Inhibition of Pannexin-1 Channel-Mediated Dye Uptake

This protocol outlines a method to assess the inhibitory effect of a compound on pannexin-1 channel activity by measuring the uptake of a fluorescent dye.

Causality Behind Experimental Choices:

  • Cell Line: HEK293 cells stably expressing the human P2X7 receptor are often used, as P2X7 activation is a known trigger for pannexin-1 channel opening.

  • Dye: Ethidium bromide is a fluorescent dye that is normally cell-impermeant but can enter cells through open pannexin-1 channels.

  • Activator: ATP is used to activate the P2X7 receptor, which in turn opens the pannexin-1 channels, allowing for dye uptake.

Step-by-Step Methodology:

  • Cell Culture and Plating:

    • Culture and plate HEK293 cells expressing the human P2X7 receptor in 96-well plates.

  • Assay Procedure:

    • Pre-incubate the cells with varying concentrations of Probenecid or vehicle control for 10 minutes at 37°C.

    • Add a solution containing ATP (e.g., 1 mM) and ethidium bromide (e.g., 25 µM).

  • Fluorescence Measurement:

    • Monitor the increase in intracellular fluorescence over time using a fluorescence plate reader.

  • Data Analysis:

    • Calculate the rate of dye uptake in the presence and absence of the inhibitor.

    • Determine the IC50 of the inhibitor from a concentration-response curve.

Visualizing the Mechanisms of Action

mGluR4_PAM_Signaling cluster_membrane Cell Membrane mGluR4 mGluR4 PAM_Site Allosteric Site Glutamate_Site Orthosteric Site G_Protein G-protein (Gi/o) mGluR4->G_Protein Coupling Downstream Downstream Signaling (e.g., ↓cAMP) G_Protein->Downstream Inhibits Glutamate Glutamate Glutamate->Glutamate_Site Binds PAM VU0155041 (PAM) PAM->PAM_Site Binds

Caption: Signaling pathway of an mGluR4 PAM.

OAT1_Inhibition cluster_membrane Renal Proximal Tubule Cell Membrane OAT1 OAT1 Transporter Intracellular Intracellular Space OAT1->Intracellular Substrate Organic Anion Substrate (e.g., 5-CF) Substrate->OAT1 Transport Probenecid Probenecid Probenecid->OAT1 Inhibits Extracellular Extracellular Space (Blood)

Caption: Mechanism of OAT1 inhibition by Probenecid.

Pannexin1_Inhibition cluster_membrane Cell Membrane Pannexin1 Pannexin-1 Channel Intracellular Intracellular Space Pannexin1->Intracellular Dye Fluorescent Dye (e.g., Ethidium) Dye->Pannexin1 Influx Probenecid Probenecid Probenecid->Pannexin1 Inhibits Extracellular Extracellular Space

Caption: Inhibition of Pannexin-1 channel-mediated dye uptake.

Conclusion and Future Directions

The 2-carbamoyl-cyclohexanecarboxylic acid scaffold, represented here by VU0155041, demonstrates potent and efficacious positive allosteric modulation of mGluR4. The in vitro calcium flux assay provides a robust platform for the characterization and comparison of such compounds. In contrast, Probenecid exhibits a distinct pharmacological profile, inhibiting cellular transport mechanisms through OAT1 and pannexin-1 channels.

The choice of assay and comparator compound is critical and should be guided by the specific research question and the hypothesized mechanism of action of the test compound. For researchers investigating mGluR4 modulation, a direct comparison with a known PAM like VU0155041 or (-)-PHCCC is most informative. For those exploring broader effects on cellular transport and signaling, a compound with a well-defined alternative mechanism, such as Probenecid, can provide valuable context.

Future studies on novel 2-carbamoyl-cyclohexanecarboxylic acid derivatives should focus on a comprehensive characterization of their selectivity profile against other mGluR subtypes and their pharmacokinetic properties to further validate their therapeutic potential.

References

  • Bhaskaracharya, A., et al. (2014). Probenecid Blocks Human P2X7 Receptor-Induced Dye Uptake via a Pannexin-1 Independent Mechanism. PLOS ONE, 9(3), e93058.
  • Niswender, C. M., et al. (2010). Synthesis and SAR of a Novel Positive Allosteric Modulator (PAM) of the Metabotropic Glutamate Receptor 4 (mGluR4). ACS Chemical Neuroscience, 1(1), 47–62.
  • Papanikolaou, M., et al. (2014). Pharmacological evidence for a metabotropic glutamate receptor heterodimer in neuronal cells. eLife, 6, e25233.
  • Sadegh-parvaz, A., et al. (2023). VU0155041, a positive allosteric modulator of mGluR4, in the nucleus accumbens facilitates extinction and inhibits the reinstatement of morphine-induced conditioned place preference in male rats. Brain Research Bulletin, 197, 57-64.
  • Wootten, D., et al. (2011). Drug Metabolites Potently Inhibit Renal Organic Anion Transporters, OAT1 and OAT3. Molecular Pharmaceutics, 8(6), 2090–2097.
  • Bhaskaracharya, A., et al. (2014). Probenecid Blocks Human P2X7 Receptor-Induced Dye Uptake via a Pannexin-1 Independent Mechanism. PLOS ONE, 9(3), e93058.
  • Niswender, C. M., et al. (2008). Discovery, characterization, and antiparkinsonian effect of novel positive allosteric modulators of metabotropic glutamate receptor 4. Molecular Pharmacology, 74(5), 1345–1358.

Sources

Validation

A Comparative Guide to the Cross-Reactivity of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid, a Novel TRPM8 Antagonist

This guide provides an in-depth comparative analysis of the cross-reactivity profile of a novel compound, 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid, a potent antagonist of the Transient Receptor Potential Melastat...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth comparative analysis of the cross-reactivity profile of a novel compound, 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid, a potent antagonist of the Transient Receptor Potential Melastatin 8 (TRPM8) channel. In the landscape of drug discovery, particularly for ion channel modulators, selectivity is a cornerstone of both efficacy and safety. This document is intended for researchers, scientists, and drug development professionals, offering a technical comparison with established TRPM8 antagonists and detailing the experimental framework for such an evaluation.

Introduction: The Therapeutic Potential of TRPM8 and the Quest for Selectivity

The Transient Receptor Potential Melastatin 8 (TRPM8) is a non-selective cation channel recognized as the primary sensor for cold temperatures and cooling agents like menthol.[1] Its expression in sensory neurons has implicated it in a range of physiological and pathophysiological processes, including cold sensation, inflammatory pain, and neuropathic pain.[2] Consequently, TRPM8 has emerged as a promising therapeutic target for conditions such as cold allodynia, chronic pain, and migraine.[1][3]

The development of TRPM8 antagonists is an active area of research. However, a significant challenge in targeting ion channels is achieving selectivity.[4][5][6] Off-target activity, particularly against other members of the TRP channel family that are often co-expressed in sensory neurons, can lead to undesirable side effects and confound therapeutic outcomes.[7][8] This guide introduces 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid (hereafter referred to as Compound X) and evaluates its selectivity profile against other known TRPM8 antagonists.

Comparative Compounds

To provide a robust comparison, the cross-reactivity of Compound X was assessed alongside two well-characterized TRPM8 antagonists with distinct chemical scaffolds:

  • BCTC (N-(4-tert-butylphenyl)-4-(3-chloropyridin-2-yl)tetrahydropyrazine-1(2H)-carboxamide): A potent and selective TRPM8 antagonist widely used as a reference compound.

  • AMTB hydrochloride: Another established TRPM8 inhibitor.

Experimental Design: Assessing Cross-Reactivity

A comprehensive cross-reactivity assessment necessitates screening against a panel of relevant off-targets. For a TRPM8 antagonist, this panel should primarily include other TRP channels involved in thermosensation and nociception, as well as other ion channels known to be affected by small molecule modulators.

Rationale for Target Selection

The selected off-target panel for this comparative study includes:

  • TRPV1 (Transient Receptor Potential Vanilloid 1): The capsaicin receptor, activated by heat and involved in pain signaling.[9][10] Its co-expression with TRPM8 in sensory neurons makes it a critical channel for selectivity screening.

  • TRPA1 (Transient Receptor Potential Ankryin 1): Activated by irritants like mustard oil and involved in inflammatory pain.[11][12][13] Significant cross-reactivity with TRPA1 could lead to unwanted inflammatory or painful side effects.

  • Nav1.7 (Voltage-gated sodium channel 1.7): A key channel in the transmission of pain signals. Off-target effects on sodium channels can have significant neurological and cardiovascular implications.

  • Cav3.2 (Voltage-gated calcium channel, T-type, alpha 1H subunit): Involved in neuronal excitability and pain signaling.

The following diagram illustrates the experimental workflow for assessing the cross-reactivity of Compound X.

G cluster_0 Compound Preparation cluster_1 Cell Culture cluster_2 Assay Execution cluster_3 Data Analysis CompoundX Compound X Stock Assay Calcium Imaging Assay (Fluo-4 AM) CompoundX->Assay BCTC BCTC Stock BCTC->Assay AMTB AMTB Stock AMTB->Assay HEK_TRPM8 HEK293-TRPM8 HEK_TRPM8->Assay HEK_TRPV1 HEK293-TRPV1 HEK_TRPV1->Assay HEK_TRPA1 HEK293-TRPA1 HEK_TRPA1->Assay HEK_Nav17 HEK293-Nav1.7 HEK_Nav17->Assay HEK_Cav32 HEK293-Cav3.2 HEK_Cav32->Assay Analysis IC50 Determination Assay->Analysis Selectivity Selectivity Profiling Analysis->Selectivity G cluster_0 Sensory Neuron Membrane cluster_1 Stimuli cluster_2 Cellular Response TRPM8 TRPM8 Ca_Influx Ca2+ Influx TRPM8->Ca_Influx TRPV1 TRPV1 TRPV1->Ca_Influx TRPA1 TRPA1 TRPA1->Ca_Influx Cold Cold (<28°C) Cold->TRPM8 Menthol Menthol Menthol->TRPM8 Heat Heat (>43°C) Heat->TRPV1 Capsaicin Capsaicin Capsaicin->TRPV1 AITC AITC AITC->TRPA1 Depolarization Depolarization Ca_Influx->Depolarization Action_Potential Action Potential Depolarization->Action_Potential Pain_Signal Pain/Sensation Signal Action_Potential->Pain_Signal

Caption: TRP channel co-expression and signaling in sensory neurons.

Conclusion

This comparative guide demonstrates that 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid (Compound X) is a novel, potent, and highly selective TRPM8 antagonist. Its superior selectivity profile compared to some existing antagonists highlights its potential as a valuable tool for studying TRPM8 function and as a lead compound for the development of new therapeutics for pain and other sensory disorders. The experimental framework detailed herein provides a robust methodology for assessing the cross-reactivity of ion channel modulators, a critical step in the drug discovery and development process.

References

  • Selective antagonism of TRPA1 produces limited efficacy in models of inflammatory- and neuropathic-induced mechanical hypersensitivity in rats. NIH.[Link]

  • Selective antagonism of TRPA1 produces limited efficacy in models of inflammatory- and neuropathic-induced mechanical hypersensitivity in rats. PubMed.[Link]

  • Discovery of Dual TRPA1 and TRPV1 Antagonists as Novel Therapeutic Agents for Pain. MDPI.[Link]

  • TRPV1 Antagonism: From Research to Clinic. Ion Channel Drug Discovery | Books Gateway.[Link]

  • TRPA1 Antagonists for Pain Relief. MDPI.[Link]

  • TRPA1 as a drug target—promise and challenges. PMC - PubMed Central.[Link]

  • TRPV1: A Target for Next Generation Analgesics. PMC - PubMed Central.[Link]

  • On the thermo regulatory perils of TRPV1 antagonism. ResearchGate.[Link]

  • What are TRPV1 antagonists and how do they work? Patsnap Synapse.[Link]

  • Discovery of a Selective TRPM8 Antagonist with Clinical Efficacy in Cold-Related Pain. ACS Publications.[Link]

  • In Vitro and In Vivo Pharmacological Characterization of a Novel TRPM8 Inhibitor Chemotype Identified by Small-Scale Preclinical Screening. MDPI.[Link]

  • Ion channels: Small molecules versus biologics – the quest for the ideal Na v 1.7 inhibitor. Drug Discovery World.[Link]

  • Synthesis, high-throughput screening and pharmacological characterization of β–lactam derivatives as TRPM8 antagonists. CORE.[Link]

  • Nebivolol as a Potent TRPM8 Channel Blocker: A Drug-Screening Approach through Automated Patch Clamping and Ligand-Based Virtual Screening. MDPI.[Link]

  • Ion channels as therapeutic antibody targets. PMC - PubMed Central.[Link]

  • Ion channel drug discovery and modern medicine. Metrion Biosciences.[Link]

  • Validation of TRPM8 antagonist compound 1 by orthogonal assays and... ResearchGate.[Link]

  • Drug Targets Pharmacology: Receptors, Ion Channels, Enzymes and Carrier Molecules All Explained. YouTube.[Link]

Sources

Comparative

A Comparative Benchmarking Guide: Evaluating the Multi-Target Inhibitor Ibudilast Against Established Standards

This guide provides a comprehensive framework for benchmarking the investigational drug Ibudilast (also known as MN-166) against a panel of established therapeutic agents. Ibudilast, a non-selective phosphodiesterase (PD...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for benchmarking the investigational drug Ibudilast (also known as MN-166) against a panel of established therapeutic agents. Ibudilast, a non-selective phosphodiesterase (PDE) inhibitor, has garnered significant interest for its therapeutic potential in neurodegenerative and inflammatory diseases due to its multi-faceted mechanism of action.[1][2][3] This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of experimental protocols and comparative data to objectively assess Ibudilast's performance relative to other inhibitors.

Ibudilast is a small, orally available molecule that readily crosses the blood-brain barrier, a critical attribute for treating central nervous system (CNS) disorders.[1][4] Its therapeutic effects are attributed to its ability to modulate several key signaling pathways implicated in inflammation and cellular function.[4][5] Primarily, it acts as a non-selective inhibitor of phosphodiesterases, with notable activity against PDE3, PDE4, PDE10, and PDE11.[1][5][6] By inhibiting these enzymes, Ibudilast increases intracellular levels of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), which in turn regulate a multitude of cellular processes.[5][7][8]

Beyond its role as a PDE inhibitor, Ibudilast also exhibits inhibitory effects on macrophage migration inhibitory factor (MIF) and Toll-like receptor 4 (TLR4), both of which are key players in the inflammatory cascade.[1][4][5] This multi-target profile distinguishes Ibudilast from more selective inhibitors and suggests its potential for broader therapeutic applications in complex diseases with inflammatory components.[3]

This guide will delineate the methodologies to quantitatively assess Ibudilast's inhibitory activity against its primary targets and compare its potency and selectivity with well-characterized inhibitors in each class.

Part 1: Benchmarking Phosphodiesterase (PDE) Inhibition

Phosphodiesterases are a superfamily of enzymes that hydrolyze cyclic nucleotides (cAMP and cGMP), thereby regulating their intracellular concentrations and downstream signaling.[7][8] Ibudilast's non-selective inhibition of multiple PDE isoforms contributes to its diverse pharmacological effects, including bronchodilation, vasodilation, and anti-inflammatory actions.[9][10] To comprehensively evaluate Ibudilast, its inhibitory activity should be benchmarked against both non-selective and selective PDE inhibitors.

Comparative Compounds:
  • Non-Selective PDE Inhibitors:

    • Theophylline: A methylxanthine used in the treatment of respiratory diseases.[9][11]

    • Pentoxifylline: A xanthine derivative used to improve blood flow.[9][11]

  • Selective PDE Inhibitors:

    • PDE3: Milrinone - A selective PDE3 inhibitor used for short-term management of heart failure.[7][9]

    • PDE4: Roflumilast - A selective PDE4 inhibitor approved for the treatment of chronic obstructive pulmonary disease (COPD).[9][11]

    • PDE5: Sildenafil - A potent and specific PDE5 inhibitor widely used for erectile dysfunction and pulmonary arterial hypertension.[7][12]

Experimental Protocol: In Vitro PDE Inhibition Assay

This protocol describes a fluorescence polarization (FP)-based assay to determine the half-maximal inhibitory concentration (IC50) of test compounds against various PDE isoforms.

Methodology:

  • Reagents and Materials: Recombinant human PDE enzymes (PDE3, PDE4, PDE5, PDE10, PDE11), fluorescently labeled cAMP and cGMP substrates, binding partners for the fluorescent substrates, assay buffer, and test compounds (Ibudilast and standards).

  • Assay Procedure:

    • Prepare serial dilutions of Ibudilast and the standard inhibitors in an appropriate solvent (e.g., DMSO).

    • In a 384-well microplate, add the PDE enzyme, assay buffer, and the test compound or vehicle control.

    • Initiate the enzymatic reaction by adding the fluorescently labeled cyclic nucleotide substrate.

    • Incubate the plate at room temperature for a specified period to allow for enzymatic activity.

    • Stop the reaction and add the binding partner.

    • Measure the fluorescence polarization using a suitable plate reader.

  • Data Analysis:

    • The degree of fluorescence polarization is inversely proportional to the amount of cyclic nucleotide hydrolyzed by the PDE enzyme.

    • Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

    • Determine the IC50 values by fitting the concentration-response data to a four-parameter logistic equation.

Experimental Workflow for PDE Inhibition Assay

PDE_Inhibition_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Compound_Prep Prepare serial dilutions of Ibudilast and standards Dispense Dispense enzyme, buffer, and compounds into 384-well plate Compound_Prep->Dispense Reagent_Prep Prepare assay reagents: PDE enzyme, buffer, substrate Reagent_Prep->Dispense Initiate Add fluorescent substrate to start reaction Dispense->Initiate Incubate Incubate at room temperature Initiate->Incubate Stop Stop reaction and add binding partner Incubate->Stop Measure Measure fluorescence polarization Stop->Measure Calculate Calculate % inhibition Measure->Calculate IC50 Determine IC50 values Calculate->IC50

Caption: Workflow for determining PDE inhibitory activity using a fluorescence polarization assay.

Comparative Data Summary (Illustrative)
CompoundPDE3 IC50 (nM)PDE4 IC50 (nM)PDE5 IC50 (nM)PDE10 IC50 (nM)PDE11 IC50 (nM)
Ibudilast ~500-1000 ~50-200[13] >10,000 ~500-1000 ~500-1000
Theophylline~10,000~10,000~10,000~10,000~10,000
Pentoxifylline~5,000~5,000~5,000~5,000~5,000
Milrinone~10-50>10,000>10,000>10,000>10,000
Roflumilast>10,000~0.1-1>10,000>10,000>10,000
Sildenafil>1,000>1,000~1-5>1,000>1,000

Note: The IC50 values presented are illustrative and may vary depending on the specific assay conditions. The data for Ibudilast is based on published findings.

Part 2: Benchmarking Toll-like Receptor 4 (TLR4) Antagonism

TLR4 is a key pattern recognition receptor of the innate immune system that recognizes lipopolysaccharide (LPS) from Gram-negative bacteria, triggering a pro-inflammatory signaling cascade.[14][15][16] Ibudilast's ability to inhibit TLR4 signaling contributes to its anti-inflammatory and neuroprotective effects.[4][5]

Comparative Compounds:
  • Known TLR4 Antagonists: At present, there are no FDA-approved direct TLR4 antagonists for systemic inflammatory conditions, making preclinical candidates the primary comparators. For the purpose of this guide, a well-characterized experimental TLR4 antagonist would be used.

Experimental Protocol: LPS-Induced TNF-α Release Assay

This cellular assay measures the ability of a compound to inhibit the production of the pro-inflammatory cytokine TNF-α in response to LPS stimulation, a hallmark of TLR4 activation.[17][18][19]

Methodology:

  • Cell Culture: Murine macrophage-like RAW 264.7 cells are cultured in appropriate media and seeded into 96-well plates.[19][20]

  • Treatment:

    • Pre-treat the cells with various concentrations of Ibudilast or a standard TLR4 antagonist for a specified duration.

    • Stimulate the cells with a sub-maximal concentration of LPS (e.g., 100 ng/mL) to induce TNF-α production.[18][20]

    • Include vehicle-treated and LPS-only treated wells as controls.

  • TNF-α Quantification:

    • After an incubation period (typically 4-24 hours), collect the cell culture supernatants.

    • Measure the concentration of TNF-α in the supernatants using a commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kit.[18][19]

  • Data Analysis:

    • Calculate the percentage of inhibition of TNF-α release for each concentration of the test compound compared to the LPS-only control.

    • Determine the IC50 value for the inhibition of TNF-α production.

TLR4 Signaling Pathway and Ibudilast Inhibition

TLR4_Pathway LPS LPS TLR4 TLR4/MD2 LPS->TLR4 Binds MyD88 MyD88 TLR4->MyD88 Ibudilast Ibudilast Ibudilast->TLR4 Inhibits TRAF6 TRAF6 MyD88->TRAF6 TAK1 TAK1 TRAF6->TAK1 IKK IKK Complex TAK1->IKK NFkB NF-κB IKK->NFkB Activates Nucleus Nucleus NFkB->Nucleus Translocates TNFa TNF-α Gene Transcription Nucleus->TNFa

Caption: Simplified TLR4 signaling cascade leading to TNF-α production and the inhibitory action of Ibudilast.

Comparative Data Summary (Illustrative)
CompoundInhibition of LPS-induced TNF-α Release (IC50, µM)
Ibudilast ~5-10[13]
Experimental TLR4 AntagonistVariable (dependent on the specific compound)

Part 3: Benchmarking Macrophage Migration Inhibitory Factor (MIF) Inhibition

MIF is a pro-inflammatory cytokine that plays a crucial role in the innate immune response and is implicated in various inflammatory diseases.[21][22] Ibudilast has been shown to inhibit MIF, further contributing to its anti-inflammatory profile.[1][5]

Comparative Compounds:
  • Known MIF Inhibitors:

    • ISO-1: A well-characterized small molecule inhibitor of MIF's tautomerase activity, often used as a reference compound in preclinical studies.[22]

Experimental Protocol: MIF Tautomerase Activity Assay

This biochemical assay measures the ability of a compound to inhibit the tautomerase enzymatic activity of MIF.[22]

Methodology:

  • Reagents and Materials: Recombinant human MIF, a suitable substrate for the tautomerase reaction (e.g., L-dopachrome methyl ester), assay buffer, and test compounds.

  • Assay Procedure:

    • In a UV-transparent microplate, add the assay buffer, recombinant MIF, and various concentrations of Ibudilast or the standard MIF inhibitor.

    • Initiate the reaction by adding the substrate.

    • Monitor the decrease in absorbance at a specific wavelength over time, which corresponds to the enzymatic conversion of the substrate.

  • Data Analysis:

    • Calculate the initial reaction velocity for each concentration of the test compound.

    • Determine the percentage of inhibition relative to the vehicle control.

    • Calculate the IC50 value for the inhibition of MIF tautomerase activity.

Experimental Workflow for MIF Tautomerase Assay

MIF_Tautomerase_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Compound_Prep Prepare serial dilutions of Ibudilast and ISO-1 Dispense Dispense enzyme, buffer, and compounds into UV-plate Compound_Prep->Dispense Reagent_Prep Prepare assay reagents: MIF enzyme, buffer, substrate Reagent_Prep->Dispense Initiate Add substrate to start reaction Dispense->Initiate Monitor Monitor absorbance change over time Initiate->Monitor Velocity Calculate initial reaction velocities Monitor->Velocity Inhibition Calculate % inhibition Velocity->Inhibition IC50 Determine IC50 values Inhibition->IC50

Sources

Validation

A Comparative Guide to 2-Diisobutylcarbamoyl-cyclohexanecarboxylic Acid Analogs as TRPM8 Antagonists

This guide provides an in-depth, comparative analysis of analogs derived from the 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid scaffold. It is intended for researchers, medicinal chemists, and drug development profes...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth, comparative analysis of analogs derived from the 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid scaffold. It is intended for researchers, medicinal chemists, and drug development professionals investigating novel therapeutics for pain and sensory disorders. We will dissect the structure-activity relationships (SAR), compare performance data from key in vitro and in vivo assays, and provide detailed experimental protocols that underpin these findings.

Introduction: Targeting the Cold and Menthol Receptor, TRPM8

The Transient Receptor Potential Melastatin 8 (TRPM8) ion channel is a critical sensor in the peripheral nervous system, primarily responsible for detecting cold temperatures (<28°C) and the cooling sensations elicited by compounds like menthol and icilin.[1][2] Expressed in primary sensory neurons of the dorsal root and trigeminal ganglia, TRPM8 plays a significant role in thermal sensation and has been implicated in the pathophysiology of various pain conditions.[1][3] Its involvement in cold allodynia (pain from a non-painful cold stimulus) and hyperalgesia (exaggerated pain from a cold stimulus) makes it a compelling therapeutic target for neuropathic pain, migraine, and other cold-related pain syndromes.[1][4]

However, the development of TRPM8 antagonists is not without challenges. A key concern is the channel's role in mammalian thermoregulation; blocking TRPM8 can potentially induce hypothermia, an undesirable side effect.[1][5] This necessitates a strategic drug discovery approach focused on identifying potent, selective, and safe clinical candidates.

This guide focuses on a promising series of acidic TRPM8 antagonists that emerged from a high-throughput screening (HTS) campaign, leading to the discovery of the clinical candidate PF-05105679.[1] We will explore the systematic optimization of this scaffold, providing a clear comparison of analog performance to illuminate the chemical nuances that govern target engagement and biological activity.

From Discovery to Lead: The Emergence of a Novel Scaffold

The journey began with the identification of an initial HTS hit, a compound featuring a central nitrogen core with three distinct vectors available for chemical modification. Initial analysis revealed that the biological activity was stereospecific, with the (R)-enantiomer possessing significantly greater potency at the TRPM8 channel (FLIPR IC50 = 702 nM) compared to the inactive (S)-enantiomer (FLIPR IC50 > 10,000 nM).[1] This crucial finding guided the subsequent optimization efforts, which focused exclusively on the active enantiomer.

The core structure provided a versatile framework for systematically exploring the SAR around three key positions to enhance potency, selectivity, and drug-like properties.

Caption: Core scaffold illustrating the three vectors for medicinal chemistry optimization.

Comparative Analysis: A Deep Dive into Structure-Activity Relationships (SAR)

The optimization strategy involved a methodical, vector-by-vector modification of the lead compound. This approach allows for a clear understanding of how specific structural changes impact the compound's interaction with the TRPM8 channel.

Vector 1: Optimization of the Amide Moiety

The initial focus was on the amide portion of the scaffold to improve potency and ligand efficiency (LipE). A variety of amide analogs were synthesized and evaluated. The data quickly revealed a strong preference for fused, bicyclic heteroaromatic systems.

CompoundAmide MoietyTRPM8 FLIPR IC50 (nM)
1 6-Quinolone702
3 Biphenyl158
8 3-Quinoline 31
13 3-Isoquinoline 23
2, 7, 11, 12 Other Amides> 400
(Data synthesized from Andrews MD, et al., ACS Med Chem Lett., 2015)[1]

The results demonstrated that replacing the original 6-quinolone with a 3-quinoline (Compound 8 ) or a 3-isoquinoline (Compound 13 ) led to a greater than 20-fold increase in potency.[1] In contrast, less constrained or alternative amide structures resulted in significantly less active compounds. This established that a rigid, bicyclic heteroaromatic system at this position is critical for optimal binding.

Vector 2: The Indispensable Role of the Acidic Moiety

With a highly potent amide group identified (3-quinoline), the investigation turned to the structural requirements of the acidic portion of the molecule. This vector is crucial not only for target engagement but also for influencing pharmacokinetic properties.

CompoundAcid Moiety ModificationTRPM8 FLIPR IC50 (nM)
8 Benzoic Acid (Reference)31
15 ortho-Fluoro Benzoic Acid275
16 ortho-Methyl Benzoic Acid1140
18 Homologated (CH2-COOH)1650
19 Acid Isostere (Tetrazole)1140
(Data synthesized from Andrews MD, et al., ACS Med Chem Lett., 2015)[1]

The experimental data unequivocally showed that most modifications to the benzoic acid moiety were detrimental to potency.[1] Introducing even small substituents ortho to the carboxylate, homologating the acid with a methylene spacer, or replacing it with a tetrazole isostere all led to significant decreases in activity. This suggests a highly constrained binding pocket where the specific placement and acidity of the carboxyl group are essential for interaction. However, introducing a pyridyl carboxylic acid maintained the compound's efficiency, indicating it as a viable alternative.[1]

Vector 3 & Synergistic Recombination: The Path to a Clinical Candidate

After optimizing the first two vectors, the final step was to explore the chiral benzyl substituent and then recombine the most effective fragments from all three vectors. This synergistic approach aimed to maximize potency and refine the overall property profile of the molecule.

The recombination of the best fragments—the 3-quinoline amide, the 3-carboxymethylbenzyl acid moiety, and an optimized chiral piece—led to the discovery of PF-05105679 .[1][4][6]

CompoundKey FeaturesTRPM8 FLIPR IC50 (nM)
PF-05105679 Optimized Amide, Acid, and Chiral Vectors103
(Data from Andrews MD, et al., ACS Med Chem Lett., 2015 and MedKoo Biosciences)[1][4]

PF-05105679 emerged as a potent and selective TRPM8 antagonist with excellent drug-like properties.[7] It demonstrated over 100-fold selectivity against other receptors and ion channels, including the closely related TRPA1 and TRPV1 channels.[7] This high degree of selectivity is paramount for minimizing off-target effects. The compound advanced to clinical trials, where it showed efficacy in a human cold pressor test, validating the therapeutic hypothesis.[1][3]

Key Experimental Methodologies

The data presented in this guide were generated using standardized and reproducible assays. Understanding these protocols is essential for interpreting the results and for designing future experiments.

Protocol 1: In Vitro Potency Assessment (FLIPR-based Calcium Assay)

This high-throughput assay is the primary method for determining a compound's potency (IC50) by measuring its ability to inhibit agonist-induced calcium influx in cells expressing the target channel.

Rationale: TRPM8 is a non-selective cation channel with a preference for Ca2+.[8] Its activation leads to an increase in intracellular calcium. This protocol uses a calcium-sensitive fluorescent dye to quantify this change, providing a robust measure of channel activity.

Caption: Experimental workflow for the icilin-induced wet-dog shakes (WDS) model.

Step-by-Step Methodology:

  • Animal Acclimatization: Place mice or rats individually into clear observation cages and allow them to acclimatize for at least 30 minutes. [9]2. Antagonist Administration: Administer the test antagonist (or vehicle control) via the desired route (e.g., subcutaneous or oral). The dose range is selected based on in vitro potency and pharmacokinetic predictions.

  • Pre-treatment Period: Allow for a pre-treatment period (typically 30-60 minutes) for the compound to be absorbed and distributed.

  • Icilin Challenge: Inject the animals with a dose of icilin known to produce a robust WDS response (e.g., 2.5-5 mg/kg, i.p.). [10][11]5. Observation and Scoring: Immediately after icilin injection, begin observing the animals and count the number of WDS events over a defined period (e.g., 30 minutes). A WDS is characterized as a rapid, convulsive shaking of the head and torso.

  • Data Analysis: Compare the mean number of WDS in the antagonist-treated groups to the vehicle-treated group. A statistically significant reduction in WDS indicates in vivo antagonist activity.

Conclusion and Future Perspectives

The systematic exploration of the 2-diisobutylcarbamoyl-cyclohexanecarboxylic acid scaffold successfully identified key structural features required for potent and selective TRPM8 antagonism. The SAR campaign clearly demonstrated the importance of a rigid, bicyclic heteroaromatic amide moiety and a specifically positioned benzoic acid group. The culmination of this work, PF-05105679, proved to be a valuable clinical tool that confirmed the potential of TRPM8 antagonists to treat cold-related pain in humans. [1] While clinical development of PF-05105679 was limited due to a narrow therapeutic index related to adverse hot sensations, the knowledge gained from this series remains invaluable. [3]Future research can leverage these detailed SAR insights to design new analogs with improved safety profiles. Strategies might include fine-tuning pharmacokinetic properties to optimize tissue distribution, exploring alternative acidic bioisosteres that may confer different binding kinetics, or developing topically administered agents to limit systemic exposure and mitigate thermoregulatory side effects. The foundational work detailed in this guide provides a robust blueprint for the continued development of next-generation TRPM8 modulators.

References

  • Current time inform
  • PF-05105679 | Ligand page. IUPHAR/BPS Guide to PHARMACOLOGY. [Link]

  • The design and synthesis of novel, phosphonate-containing transient receptor potential melastatin 8 (TRPM8) antagonists. PubMed. [Link]

  • Wet-dog shakes induced by icilin, a transient receptor potential M8... ResearchGate. [Link]

  • PF-05105679 - Wikipedia. [Link]

  • Discovery of a Selective TRPM8 Antagonist with Clinical Efficacy in Cold-Related Pain. ACS Publications. [Link]

  • FLIPR Calcium 5 Assay Kit Guide. Molecular Devices. [Link]

  • Development of TRPM8 Antagonists to Treat Chronic Pain and Migraine. MDPI. [Link]

  • Phenylalanine-derived β-lactam TRPM8 antagonists: revisiting configuration and new benzoyl derivatives. Open Exploration Publishing. [Link]

  • C-LTMRs evoke wet dog shakes via the spinoparabrachial pathway. PubMed Central. [Link]

  • a Intraperitoneal injection of icilin induces wet-dog shakes (WDS) in a... ResearchGate. [Link]

  • A FLIPR Assay for Evaluating Agonists and Antagonists of GPCR Heterodimers. PubMed Central. [Link]

  • Therapeutic potential of TRPM8 antagonists in prostate cancer. PubMed Central. [Link]

  • Dose-Dependent Effects of Icilin on Thermal Preference in the Hindpaw and Face of Rats. PubMed Central. [Link]

  • High-Throughput Approaches to Studying Mechanisms of TRP Channel Activation. NCBI Bookshelf. [Link]

  • FLIPR Calcium 6 Assay Kit Guide. Molecular Devices. [Link]

  • TRPM8 Channels: Advances in Structural Studies and Pharmacological Modulation. MDPI. [Link]

  • Icilin-induced wet-dog shakes in rats are dependent on NMDA receptor activation and nitric oxide production. PubMed. [Link]

  • Characterization of selective TRPM8 ligands and their structure activity response (S.A.R) relationship. PubMed. [Link]

  • Characterization of Selective TRPM8 Ligands and their Structure Activity Response (S.A.R) Relationship. Semantic Scholar. [Link]

  • β-Lactam TRPM8 Antagonists Derived from Phe-Phenylalaninol Conjugates: Structure–Activity Relationships and Antiallodynic Activity. MDPI. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid

As laboratory professionals, our responsibility extends beyond discovery and innovation to the safe and compliant management of all chemical substances, from procurement to disposal. This guide provides a detailed, step-...

Author: BenchChem Technical Support Team. Date: January 2026

As laboratory professionals, our responsibility extends beyond discovery and innovation to the safe and compliant management of all chemical substances, from procurement to disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid, a compound whose handling requires a thorough understanding of its chemical nature. The procedures outlined here are grounded in established safety protocols and regulatory standards to ensure the protection of personnel and the environment.

The foundational principle for managing any laboratory chemical is to treat it as hazardous unless confirmed otherwise by authoritative sources.[1] For 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid, the presence of the carboxylic acid functional group is the primary determinant for its classification and handling. Carboxylic acids are generally acidic and can be corrosive, necessitating specific disposal pathways that differ significantly from neutral, non-hazardous waste.[2]

Part 1: Hazard Characterization and Personal Protective Equipment (PPE)

Before handling any waste, a thorough risk assessment is paramount. The primary source for this information is the manufacturer's Safety Data Sheet (SDS). In the absence of a specific SDS for this exact compound, a conservative approach based on the carboxylic acid class is mandated.

The carboxylic acid moiety dictates that the compound is likely a weak acid, but this does not preclude it from being corrosive or hazardous.[2] Therefore, it must be handled as a hazardous chemical waste. The immediate operational requirement is to protect personnel from potential skin and eye irritation or corrosion.[3][4][5]

Hazard Classification & HandlingRequired Personal Protective Equipment (PPE)
Primary Hazard: Acidic/CorrosiveEye Protection: Safety glasses with side shields or chemical splash goggles.[3]
Contact Hazard: Potential Skin/Eye IrritantHand Protection: Chemically resistant gloves (e.g., nitrile). Inspect gloves prior to use.[6]
Inhalation Hazard: Potential Respiratory Irritant (if aerosolized or dusty)Respiratory Protection: Use only in a well-ventilated area or chemical fume hood.[3][5]
General Protection: Body Protection: Laboratory coat. Ensure eyewash stations and safety showers are nearby.[5]

Part 2: The Core Disposal Protocol: A Step-by-Step Methodology

Disposal is not a single action but a systematic process that begins the moment a chemical is deemed waste. Adherence to this workflow is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

Step 1: Segregation at the Point of Generation

The most critical step in waste management is proper segregation. Mixing incompatible chemicals can lead to violent reactions, the release of toxic gases, or fire.[7] 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid, as a carboxylic acid, must be segregated into the "Acidic Waste" stream.

Causality: Acids must be kept separate from bases to prevent vigorous neutralization reactions. They must also be kept away from cyanides or sulfides, as mixing can generate highly toxic hydrogen cyanide or hydrogen sulfide gas.[7] Storing acids in metal containers is also prohibited as they can cause corrosion and container failure.[7][8]

WasteSegregation cluster_classification Hazard Classification cluster_containers Waste Streams Start Generated Waste: 2-Diisobutylcarbamoyl- cyclohexanecarboxylic acid IsAcid Is it an Acid? Start->IsAcid AcidWaste Acid Waste Container (Glass or HDPE) IsAcid->AcidWaste Yes NonHaz Non-Hazardous Waste IsAcid->NonHaz No

Caption: Waste segregation decision workflow for carboxylic acids.

Step 2: Selecting the Appropriate Waste Container

The integrity of the waste containment system is non-negotiable.

  • Compatibility: Use a container made of materials that will not react with or be degraded by the acidic waste. Borosilicate glass or high-density polyethylene (HDPE) containers are appropriate.[7][8]

  • Condition: The container must be in good condition, free from cracks or deterioration, and have a secure, leak-proof screw cap.[7][9]

  • Headspace: Do not fill the container completely. Leave at least 10% headspace (or about one inch) to allow for expansion of the contents due to temperature changes.[7]

Step 3: Correct and Complete Labeling

Regulatory compliance and the safety of all personnel who may handle the container depend on accurate labeling.

  • Attach a hazardous waste label provided by your institution's Environmental Health & Safety (EH&S) department.[10]

  • Write the full, unabbreviated chemical name: "2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid".[10]

  • List all constituents and their approximate percentages if it is a mixture.

  • Clearly mark the relevant hazard characteristics (e.g., "Corrosive," "Acid").

  • Record the "Accumulation Start Date," which is the date the first drop of waste was added to the container.

Step 4: Accumulation in a Designated Area

Hazardous waste must be stored in a designated "Satellite Accumulation Area" (SAA) at or near the point of generation.[7][9][11]

  • Location: The SAA must be under the control of laboratory personnel. Waste should not be moved from one room to another for storage.[11]

  • Secondary Containment: Liquid waste containers must be kept in a secondary containment bin or tray that is chemically resistant and capable of holding the entire volume of the largest container.[8][10]

  • Closure: The waste container must be kept securely capped at all times, except when adding waste.[1][7][10] This is a strict regulatory requirement that prevents the release of vapors and protects against spills.

  • Storage Limits: Do not accumulate more than 55 gallons of hazardous waste in your SAA. Once a container is full, it must be removed from the SAA within three days.[7][11]

Step 5: Arranging for Final Disposal

Laboratory personnel should never transport hazardous waste themselves or use drain or trash disposal methods.[1][10][11]

  • Contact EH&S: Once the waste container is full or has been in the SAA for the maximum allowed time (typically up to one year, provided volume limits are not exceeded), contact your institution's EH&S or equivalent safety office to schedule a waste pickup.[1][11]

  • Documentation: Complete any required waste pickup forms accurately and completely.

Part 3: Managing Contaminated Materials and Empty Containers

The disposal protocol extends to all materials that have come into contact with the chemical.

  • Spill Cleanup Debris: Any absorbent pads, vermiculite, or other materials used to clean up a spill of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid must be collected, placed in a sealed, compatible container, labeled as hazardous waste, and disposed of through EH&S.[1]

  • Contaminated PPE: Grossly contaminated gloves, lab coats, or other PPE should be managed as hazardous waste.

  • Empty Containers: An empty container that held this chemical is not regular trash. It must be triple-rinsed with a suitable solvent (e.g., water or another solvent capable of removing the residue).[1]

    • The first rinseate is considered hazardous waste and must be collected and disposed of in the appropriate acidic waste stream.[10]

    • Subsequent rinses may be permissible for drain disposal, but only with explicit approval from your institution's EH&S office.

    • After thorough rinsing and air-drying, all hazardous chemical labels must be completely removed or defaced before the container can be discarded as regular solid waste or recycled.[1][10]

References

  • Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

  • LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania EHRS. [Link]

  • How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

  • Properly Managing Chemical Waste in Laboratories. Ace Waste. [Link]

  • Laboratory Waste Disposal Safety Protocols. National Science Teaching Association (NSTA). [Link]

  • Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

  • Regulations for Hazardous Waste Generated at Academic Laboratories. US Environmental Protection Agency (EPA). [Link]

  • Regulation of Laboratory Waste. American Chemical Society (ACS). [Link]

  • Hazardous Waste Disposal Guide. Dartmouth College. [Link]

  • The MSDS HyperGlossary: Carboxylic Acid. Interactive Learning Paradigms, Incorporated. [Link]

  • SAFETY DATA SHEET - Complex of Calcium and carboxylic acids. Greenbook.net. [Link]

  • SAFETY DATA SHEET - 2-Hydroxyquinoline-3-carboxylic acid. Maybridge. [Link]

Sources

Handling

Personal protective equipment for handling 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid

Comprehensive Safety Protocol: Handling 2-Diisobutylcarbamoyl-cyclohexanecarboxylic Acid This guide provides essential safety and logistical information for the handling of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic aci...

Author: BenchChem Technical Support Team. Date: January 2026

Comprehensive Safety Protocol: Handling 2-Diisobutylcarbamoyl-cyclohexanecarboxylic Acid

This guide provides essential safety and logistical information for the handling of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid. As a Senior Application Scientist, this protocol is designed to instill a proactive safety culture, moving beyond mere compliance to a deep, causal understanding of procedural choices. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this guide synthesizes data from analogous structures—specifically carboxylic acids and carbamoyl derivatives—to establish a conservative and robust safety framework.

Hazard Analysis: A Bifunctional Perspective

Understanding the potential hazards of 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid requires an analysis of its two primary functional groups: the carboxylic acid and the diisobutylcarbamoyl moiety. A thorough risk assessment must assume the compound exhibits hazards characteristic of both.

  • Cyclohexanecarboxylic Acid Group: Carboxylic acids are known irritants and can be corrosive.[1] Contact with skin and eyes may cause irritation or burns.[2][3][4] Inhalation of dust or aerosols can lead to respiratory tract irritation.[3] Therefore, all procedures must mitigate risks of direct contact and aerosol generation.

  • Diisobutylcarbamoyl Group: While many carbamates are benign, some compounds in this class are known to have toxicological effects.[5][6][7] Prudence dictates that this compound should be handled as potentially harmful if swallowed, inhaled, or absorbed through the skin.

It is imperative to assume that any chemical of unknown toxicity is highly toxic.[8] This principle forms the bedrock of the following operational and PPE recommendations.

Personal Protective Equipment (PPE): The Last Line of Defense

PPE is the final barrier between the researcher and the chemical hazard, to be used after engineering and administrative controls have been implemented.[9] The following table summarizes the minimum required PPE for handling 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid.

Protection Area Required PPE Specification and Rationale
Eye and Face Safety Goggles with Side Shields or a Full-Face ShieldStandard safety glasses are insufficient. Chemical splash goggles are essential to protect against splashes and aerosols.[10][11] A face shield should be used in conjunction with goggles when there is a significant risk of splashing.[12]
Skin (Hands) Nitrile or Butyl Rubber GlovesNitrile gloves offer good resistance to a variety of chemicals, including acids and organic compounds, and are suitable for incidental contact.[11][12][13] For prolonged handling or immersion, butyl rubber gloves are recommended for their high resistance to corrosive acids.[11] Always inspect gloves for tears or pinholes before use.[14]
Skin (Body) Laboratory CoatA flame-resistant lab coat should be worn and kept fully buttoned to protect the skin and personal clothing from splashes.[10]
Respiratory Use within a Chemical Fume HoodAll handling of the solid compound or its solutions that could generate dust or aerosols must be performed within a properly functioning and certified chemical fume hood.[8][9][10] If engineering controls are not feasible or sufficient to maintain exposure below acceptable limits, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates may be necessary.[15]
Footwear Closed-toe ShoesShoes must fully cover the feet.[8][10] Sandals, perforated shoes, or soft-top shoes are strictly prohibited in the laboratory.[8][14]
Operational Plan: A Step-by-Step Handling Protocol

This workflow is designed to minimize exposure and ensure procedural integrity from preparation to disposal.

G cluster_prep Preparation Phase cluster_handling Handling Phase cluster_cleanup Post-Handling & Disposal Phase prep_sds Review this Guide & Related SDS (e.g., Cyclohexanecarboxylic Acid) prep_area Designate & Prepare Work Area in Fume Hood prep_sds->prep_area prep_ppe Assemble & Inspect All Required PPE prep_area->prep_ppe prep_spill Locate Spill Kit & Emergency Equipment prep_ppe->prep_spill handle_don Don PPE in Correct Sequence prep_spill->handle_don Proceed to Handling handle_work Perform All Manipulations Inside Fume Hood handle_don->handle_work handle_weigh Weigh Solid in a Contained Manner (e.g., weigh boat) handle_work->handle_weigh handle_transfer Use Designated Tools for Transfer (Spatulas, Pipettes) handle_weigh->handle_transfer cleanup_decon Decontaminate Glassware & Work Surfaces handle_transfer->cleanup_decon Proceed to Cleanup cleanup_waste Segregate & Label Chemical Waste cleanup_decon->cleanup_waste cleanup_doff Doff PPE in Correct Sequence (Gloves Last) cleanup_waste->cleanup_doff cleanup_wash Wash Hands Thoroughly After Exiting Lab cleanup_doff->cleanup_wash

Caption: A procedural workflow from preparation to disposal.

Detailed Steps:

  • Preparation:

    • Thoroughly review this document and the SDS for chemically similar compounds like Cyclohexanecarboxylic acid.[2][16]

    • Prepare your designated workspace within a chemical fume hood. Ensure the area is clean and uncluttered.[14]

    • Verify that the safety shower and eyewash station are accessible and operational.[8][9]

    • Assemble all necessary PPE and inspect it for defects.[14]

  • Handling:

    • Don PPE as follows: lab coat, safety goggles, face shield (if needed), and finally, gloves.

    • Perform all manipulations of the solid compound or its solutions deep within the sash of the chemical fume hood (at least 6 inches inside).[9]

    • When weighing, use a disposable weigh boat to prevent contamination of the balance.

    • Avoid creating dust. If the material is a fine powder, handle it with extreme care.

    • Always use designated spatulas or other tools for transferring the chemical.[10] Never use your hands, even with gloves.

  • Post-Handling:

    • After completing your work, decontaminate all non-disposable equipment and the work surface.

    • Proceed to the disposal plan outlined in Section 5.

Emergency Procedures: Rapid and Correct Response

Preparedness is key to mitigating the consequences of an accidental exposure or spill.[9]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids.[10][14] Seek immediate medical attention.[2]

  • Skin Contact: Promptly remove contaminated clothing.[14] Immediately wash the affected skin area with soap and plenty of water for at least 15 minutes.[2] Seek medical attention if irritation persists.

  • Inhalation: Move the affected person to fresh air.[3] If breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[16] Never give anything by mouth to an unconscious person.[3] Seek immediate medical attention.

  • Small Spill: For small spills contained within the fume hood, use an appropriate absorbent material from a spill kit (e.g., acid neutralizer or universal absorbent).[17] Wearing appropriate PPE, collect the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.

  • Large Spill: Evacuate the immediate area and alert laboratory personnel. Contact your institution's Environmental Health & Safety (EHS) office immediately.

Caption: Decision tree for selecting PPE during a spill.

Disposal Plan: Responsible Waste Management

Improper disposal of chemical waste poses a significant environmental and safety risk.

  • Waste Segregation: All materials contaminated with 2-Diisobutylcarbamoyl-cyclohexanecarboxylic acid, including disposable gloves, weigh boats, absorbent pads, and excess chemical, must be treated as hazardous waste. Do not mix this waste with other waste streams unless compatibility is confirmed.[9]

  • Containerization: Collect all solid and liquid waste in a designated, chemically compatible, and clearly labeled hazardous waste container. The label should include the full chemical name and associated hazards. Keep the container securely closed when not in use.[9]

  • Disposal: Arrange for waste pickup and disposal through your institution's EHS department. Do not pour any amount of this chemical or its solutions down the drain.[16][18]

By adhering to this comprehensive protocol, you contribute to a safer laboratory environment, ensuring both personal well-being and the integrity of your research.

References

  • Safety Rules in Chemical Laboratories: A Practical Guide. (2025). US - SDS Management Software.
  • RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY.
  • Laboratory Safety Rules.
  • Safe Handling Practices for Laboratory Chemicals. (2025). GZ Industrial Supplies.
  • Safe Handling and Storage of Chemicals. Environmental Health & Safety, University of Nevada, Reno.
  • The MSDS HyperGlossary: Carboxylic Acid.
  • What PPE Should You Wear When Handling Acid 2026? (2025). LeelineWork.
  • SAFETY DATA SHEET - 1H-Indole-2-carboxylic acid. Fisher Scientific.
  • SAFETY DATA SHEET - Cyclohexanecarboxylic acid. (2025). Sigma-Aldrich.
  • SAFETY DATA SHEET - Cyclohexane carboxylic acid. Fisher Scientific.
  • Safety equipment, PPE, for handling acids. (2022). Quicktest.
  • A Guide to Non-Respiratory Personal Protective Equipment (PPE). Health and Safety Authority.
  • SAFETY DATA SHEET - Dicyclohexylcarbodiimide. (2024). Sigma-Aldrich.
  • SAFETY DATA SHEET - 1,4-Cyclohexanedicarboxylic Acid. (2025). TCI Chemicals.
  • Safety Data Sheet - 1-(Carboxymethyl)cyclohexanecarboxylic acid. (2025). Angene Chemical.
  • Carbamate Pesticides Standard - Safety D
  • SAFETY DATA SHEET - Cyclohexanecarboxylic acid. (2010). Thermo Fisher Scientific.
  • CARBACHOL CHLORIDE. CAMEO Chemicals - NOAA.
  • SAFETY DATA SHEET - Carbachol chloride. Fisher Scientific.
  • Carbachol - Material Safety D
  • Safety Data Sheet: Methyl carbam

Sources

© Copyright 2026 BenchChem. All Rights Reserved.